tert-Butylcyclopentane

Core Science & Biosynthesis

An In-depth Technical Guide to tert-Butylcyclopentane: Chemical Properties and Structure

This technical guide provides a comprehensive overview of the chemical properties and structure of tert-Butylcyclopentane. It is intended for researchers, scientists, and professionals in drug development and chemical synthesis who require detailed information on this compound. The guide summarizes key quantitative data, outlines experimental methodologies for related compounds, and visualizes synthetic pathways.

Chemical Structure and Identifiers

tert-Butylcyclopentane is a saturated cycloalkane. The structure consists of a five-membered cyclopentane (B165970) ring substituted with a bulky tert-butyl group.

• IUPAC Name : tert-butylcyclopentane[1]

• Synonyms : (1,1-Dimethylethyl)cyclopentane, t-butylcyclopentane[1][2][3]

• CAS Number : 3875-52-3[2][3]

• Molecular Formula : C₉H₁₈[1][2][3]

• SMILES : CC(C)(C)C1CCCC1[1][4]

• InChI : InChI=1S/C9H18/c1-9(2,3)8-6-4-5-7-8/h8H,4-7H2,1-3H3[1][2]

• InChIKey : BFWVYBVSRYIDHI-UHFFFAOYSA-N[1][4]

Physicochemical Properties

The physical and chemical properties of tert-Butylcyclopentane are summarized in the table below. The data is compiled from various chemical databases and literature sources.

Property	Value	Source(s)
Molecular Weight	126.24 g/mol	[1][4]
Density	0.814 g/cm³	[2]
0.775 g/mL	[4]
Boiling Point	142.9 °C at 760 mmHg	[2]
172 °C	[4]
Melting Point	-96 °C	[4]
Flash Point	27.6 °C	[2]
Vapor Pressure	6.86 mmHg at 25°C	[2]
Refractive Index	1.445	[2]
Kovats Retention Index	Standard non-polar: 912.6	[1]

Reactivity and Applications

As a saturated cycloalkane, tert-Butylcyclopentane is generally unreactive under standard conditions. Its chemistry is dominated by the C-H and C-C single bonds, making it stable and suitable as a non-polar solvent or a component in fuel mixtures. However, it can undergo reactions such as combustion and free-radical halogenation under specific high-energy conditions.

While direct applications are limited, derivatives of tert-Butylcyclopentane are of interest in synthetic chemistry. For instance, functionalized tert-butylcyclopentane structures are used as intermediates in the synthesis of more complex molecules, including pharmaceuticals and specialty chemicals.[5]

Experimental Protocols: Synthesis of Derivatives

Methodology for the Synthesis of tert-Butylcyclopentane-fused Heterocycles [5]

• Azetidinone Formation : The synthesis begins with the stereospecific addition of Chlorosulphonyl isocyanate (CSI) to 4-tert-butylcyclopentene to furnish an azetidinone intermediate.[5]

• Ring Opening and Reduction : The azetidinone is then transformed via ring-opening esterification, followed by reduction with Lithium aluminum hydride (LAH), to yield 2-hydroxy-methyl-4-tert-butyl-1-cyclopentylamine.[5]

• N-Methylation : The corresponding N-methyl-aminoalcohol is prepared from the amino ester intermediate using ethyl chloroformate, followed by another LAH reduction.[5]

• Heterocyclic Ring Closure : Various ring-closure methods are then employed to synthesize a range of tert-butyl-cyclopentane-fused 1,3-oxazines and 1,3-thiazines.[5]

• Structural Analysis : The structures of the final compounds are confirmed using IR, 1H-NMR, 13C-NMR, DEPT, and DNOE spectroscopic measurements.[5]

Visualizations

The following diagram illustrates the synthetic workflow for the preparation of tert-butylcyclopentane-fused heterocycles as described in the literature.[5]

Synthetic workflow for tert-butylcyclopentane derivatives.

References

• 1. tert-Butylcyclopentane | C9H18 | CID 520923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tert-butylcyclopentane | 3875-52-3 [chemnet.com]
• 3. guidechem.com [guidechem.com]
• 4. tert-butylcyclopentane [stenutz.eu]
• 5. [Synthesis of tert-butylcyclopentane-fused 1,3-oxazines and 1,3-thiazines] - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to tert-Butylcyclopentane

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butylcyclopentane, a cycloalkane derivative, is a chemical compound of interest in various fields of organic chemistry and materials science. Its unique structural properties, conferred by the bulky tert-butyl group attached to a cyclopentane (B165970) ring, influence its physical and chemical behavior. This guide provides a comprehensive overview of tert-Butylcyclopentane, including its chemical identity, physicochemical properties, a detailed experimental protocol for its synthesis, and a visualization of the synthetic pathway.

Chemical Identity and Properties

tert-Butylcyclopentane is identified by the CAS Number 3875-52-3 .[1][2] Its systematic IUPAC name is tert-butylcyclopentane .[3]

Physicochemical Data Summary

A summary of the key quantitative data for tert-Butylcyclopentane is presented in the table below for easy reference and comparison.

Property	Value	Source
CAS Number	3875-52-3	[1][2]
IUPAC Name	tert-butylcyclopentane	[3]
Synonyms	(1,1-Dimethylethyl)cyclopentane, 2-Cyclopentyl-2-methylpropane	[1][4]
Molecular Formula	C₉H₁₈	[1][2]
Molecular Weight	126.24 g/mol	[1][3]
Density	0.814 g/cm³	[1]
Boiling Point	142.9 °C at 760 mmHg	[1]
Flash Point	27.6 °C	[1]
Refractive Index	1.445	[1]
Vapor Pressure	6.86 mmHg at 25 °C	[1]
XLogP3	4.1	[3]

Experimental Protocols

The synthesis of tert-Butylcyclopentane can be achieved via the Friedel-Crafts alkylation of cyclopentane with a tert-butylating agent, such as tert-butyl chloride, in the presence of a Lewis acid catalyst. This electrophilic substitution reaction is a common method for forming carbon-carbon bonds.

Protocol: Synthesis of tert-Butylcyclopentane via Friedel-Crafts Alkylation

Materials:

• Cyclopentane

• tert-Butyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous diethyl ether

• 5% Sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Ice bath

• Magnetic stirrer and stir bar

• Round-bottom flask

• Reflux condenser with a drying tube (containing calcium chloride)

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser fitted with a drying tube, add 50 mL of anhydrous diethyl ether and 10 g of anhydrous aluminum chloride. Cool the flask in an ice bath with continuous stirring.

• Addition of Reactants: Slowly add 25 mL of cyclopentane to the cooled suspension. In a separate dropping funnel, place 20 mL of tert-butyl chloride. Add the tert-butyl chloride dropwise to the stirred reaction mixture over a period of 30 minutes, maintaining the temperature of the reaction mixture below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir the mixture for an additional 2 hours. The reaction progress can be monitored by gas chromatography (GC).

• Quenching: Cool the reaction mixture again in an ice bath and slowly add 50 mL of cold water to quench the reaction and decompose the aluminum chloride complex.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with 50 mL of water, 50 mL of 5% sodium bicarbonate solution, and finally with 50 mL of brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate. Filter the drying agent and remove the diethyl ether using a rotary evaporator.

• Purification: Purify the crude product by fractional distillation to obtain pure tert-Butylcyclopentane. Collect the fraction boiling at approximately 142-143 °C.

Synthesis Pathway and Mechanism

The synthesis of tert-Butylcyclopentane via Friedel-Crafts alkylation proceeds through the formation of a tert-butyl carbocation, which then acts as an electrophile and attacks the cyclopentane ring.

References

• 1. tert-butylcyclopentane | 3875-52-3 [chemnet.com]
• 2. guidechem.com [guidechem.com]
• 3. tert-Butylcyclopentane | C9H18 | CID 520923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. tert-butylcyclopentane [stenutz.eu]

Spectroscopic Analysis of tert-Butylcyclopentane: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for tert-Butylcyclopentane. This document is intended to serve as a core reference for the identification, characterization, and quality control of this compound in research and development settings.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of organic molecules.

¹H NMR Spectroscopy

The proton NMR spectrum of tert-Butylcyclopentane is expected to show distinct signals for the protons of the tert-butyl group and the cyclopentane (B165970) ring. Due to the free rotation of the tert-butyl group and the dynamic nature of the cyclopentane ring, the spectrum can be complex.

Table 1: Predicted ¹H NMR Data for tert-Butylcyclopentane

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~0.86	Singlet	9H	-C(CH₃)₃
~1.2-1.8	Multiplet	9H	Cyclopentane ring protons

Note: The chemical shifts for the cyclopentane protons are complex and overlapping due to the various diastereotopic environments.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information on the different carbon environments within the molecule.

Table 2: ¹³C NMR Data for tert-Butylcyclopentane

Chemical Shift (δ) ppm	Carbon Atom
47.9	C1 (methine on ring)
32.5	Quaternary carbon of tert-butyl group
27.8	Methyl carbons of tert-butyl group
27.5	C2, C5 (methylene on ring)
22.8	C3, C4 (methylene on ring)

Data obtained from a spectrum recorded on a Bruker WH-90 instrument in CDCl₃ with TMS as the internal standard.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule through their characteristic vibrational frequencies. For an alkane like tert-Butylcyclopentane, the spectrum is characterized by C-H and C-C bond vibrations.

Table 3: IR Spectroscopy Data for tert-Butylcyclopentane

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity
~2950-2850	C-H stretch (sp³ C-H)	Strong
~1465	C-H bend (methylene scissoring)	Medium
~1365	C-H bend (tert-butyl symmetric bend)	Medium
Fingerprint Region	C-C stretch and other deformations	Complex

Note: The fingerprint region (below 1500 cm⁻¹) will contain a unique pattern of absorptions characteristic of the molecule's overall structure.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification. Electron ionization (EI) is a common method for analyzing alkanes.

The mass spectrum of tert-Butylcyclopentane is characterized by the molecular ion peak and several key fragment ions. The fragmentation is influenced by the stability of the resulting carbocations.

Table 4: Mass Spectrometry Data for tert-Butylcyclopentane

m/z	Proposed Fragment	Relative Abundance
126	[C₉H₁₈]⁺ (Molecular Ion)	Low
111	[C₈H₁₅]⁺ (Loss of -CH₃)	Moderate
70	[C₅H₁₀]⁺ (Loss of tert-butyl radical)	Moderate
57	[C₄H₉]⁺ (tert-butyl cation)	High
41	[C₃H₅]⁺ (Allyl cation)	High

Note: The base peak is often observed at m/z 57, corresponding to the stable tert-butyl cation.

Experimental Protocols

Detailed methodologies are crucial for obtaining high-quality and reproducible spectroscopic data.

NMR Spectroscopy

Sample Preparation:

• Accurately weigh approximately 10-20 mg of tert-Butylcyclopentane for ¹H NMR or 50-100 mg for ¹³C NMR.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.

• Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift referencing (δ = 0.00 ppm).

• Cap the NMR tube and gently agitate to ensure complete dissolution and a homogenous solution.

Instrumental Parameters (General):

• Spectrometer: A high-field NMR spectrometer (e.g., 300 MHz or higher).

• Nuclei: ¹H and ¹³C.

• Temperature: Room temperature.

• Pulse Sequence: Standard single-pulse sequence for ¹D spectra.

• Relaxation Delay: A delay of 1-5 seconds between pulses is typically sufficient for qualitative spectra.

• Number of Scans: 8-16 scans for ¹H NMR and 128 or more scans for ¹³C NMR to achieve a good signal-to-noise ratio.

IR Spectroscopy (ATR)

Sample Preparation:

• Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Place a small drop of liquid tert-Butylcyclopentane directly onto the center of the ATR crystal.

Instrumental Parameters (General):

• Spectrometer: A Fourier Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

• Spectral Range: Typically 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

• Background: A background spectrum of the clean, empty ATR crystal should be collected prior to sample analysis.

Mass Spectrometry (Electron Ionization)

Sample Introduction (GC-MS):

• Prepare a dilute solution of tert-Butylcyclopentane in a volatile organic solvent (e.g., hexane (B92381) or dichloromethane).

• Inject a small volume (e.g., 1 µL) of the solution into the gas chromatograph (GC) inlet.

• The GC will separate the components of the sample, and the eluting tert-Butylcyclopentane will be introduced into the mass spectrometer.

Instrumental Parameters (General):

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: Typically 70 eV.

• Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Ion Trap.

• Scan Range: A mass-to-charge ratio (m/z) range of approximately 35-200 amu is suitable for this compound.

• Ion Source Temperature: Typically maintained around 200-250 °C.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for obtaining and analyzing the spectroscopic data described in this guide.

Caption: General workflow for the spectroscopic analysis of tert-Butylcyclopentane.

Physical properties of tert-Butylcyclopentane (boiling point, density)

This guide provides an in-depth overview of the key physical properties of tert-Butylcyclopentane, specifically its boiling point and density. It is intended for researchers, scientists, and professionals in drug development who require accurate physical data and an understanding of the methodologies used to obtain them.

Core Physical Properties

tert-Butylcyclopentane is a cycloalkane with the chemical formula C₉H₁₈. Accurate knowledge of its physical properties, such as boiling point and density, is crucial for its application in chemical synthesis and material science.

Data Presentation

The physical properties of tert-Butylcyclopentane are summarized in the table below. It is important to note that some variations in reported values exist in the literature, which may be attributable to different experimental conditions or measurement techniques.

Physical Property	Value	Unit	Source(s)
Boiling Point	142.9	°C (at 760 mmHg)	[1]
172	°C	[2]
Density	0.814	g/cm³	[1]
0.775	g/mL	[2]

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the boiling point and density of organic compounds like tert-Butylcyclopentane.

Boiling Point Determination: Thiele Tube Method

The Thiele tube method is a common and efficient technique for determining the boiling point of a small quantity of liquid.[3] The procedure relies on the principle that the boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure.[4]

Methodology:

• A small amount of the liquid sample (approximately 0.5 mL) is placed in a small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the test tube containing the sample.

• The test tube assembly is attached to a thermometer.

• This entire setup is then placed in a Thiele tube filled with a high-boiling point liquid, such as mineral oil.

• The side arm of the Thiele tube is gently heated, allowing for uniform heat distribution via convection currents.[3][4]

• As the temperature rises, the air trapped in the capillary tube expands and is expelled, followed by the vapor of the sample, resulting in a steady stream of bubbles.[3][5]

• The heat source is then removed, and the apparatus is allowed to cool.

• The boiling point is recorded as the temperature at which the stream of bubbles ceases and the liquid is drawn into the capillary tube.[3][6] This indicates that the vapor pressure of the sample is equal to the atmospheric pressure.[7]

Workflow for Boiling Point Determination using the Thiele Tube Method.

Density Determination: Vibrating Tube Densitometer

Vibrating tube densitometers are highly accurate instruments used to measure the density of liquids.[8] The operational principle is based on the relationship between the mass of a vibrating U-tube and its oscillation frequency.[9]

Methodology:

• The instrument is first calibrated using fluids of known density, such as dry air and pure water.[8]

• The sample, tert-Butylcyclopentane, is introduced into the oscillating U-tube within the densitometer.

• The tube is electronically excited to vibrate at its natural resonant frequency.

• The instrument measures this resonant frequency. A higher mass (denser liquid) in the tube will result in a lower resonant frequency.

• The density of the sample is then calculated from the measured oscillation period, using transducer constants obtained during calibration.

• Temperature and pressure are carefully controlled and measured during the process as they can influence the density reading.

Workflow for Density Measurement using a Vibrating Tube Densitometer.

References

• 1. tert-butylcyclopentane | 3875-52-3 [chemnet.com]
• 2. tert-butylcyclopentane [stenutz.eu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 5. Video: Boiling Points - Procedure [jove.com]
• 6. chymist.com [chymist.com]
• 7. Video: Boiling Points - Concept [jove.com]
• 8. acta.imeko.info [acta.imeko.info]
• 9. instrumentationtools.com [instrumentationtools.com]

Thermodynamic Properties of tert-Butylcyclopentane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the experimentally determined thermodynamic properties of tert-Butylcyclopentane (C₉H₁₈, CAS No: 3875-52-3). The data presented herein is critical for chemical process design, reaction modeling, and understanding the physicochemical behavior of this compound in various applications, including its potential use as a solvent or in synthetic chemistry within the pharmaceutical industry. The information is primarily derived from a comprehensive study published in the Journal of Chemical & Engineering Data, which employed high-precision adiabatic calorimetry and comparative ebulliometry.

Core Thermodynamic and Physical Properties

Tert-Butylcyclopentane is a cycloalkane with a molecular weight of 126.239 g/mol . A summary of its fundamental physical and thermodynamic properties is provided below for quick reference.

Table 1: General Physical and Thermodynamic Properties of tert-Butylcyclopentane

Property	Value	Unit
Molecular Formula	C₉H₁₈	-
Molecular Weight	126.239	g/mol
CAS Number	3875-52-3	-
Normal Boiling Point	142.9	°C
416.05	K
Density (at 20°C)	0.814	g/cm³
Refractive Index (at 20°C)	1.445	-
Flash Point	27.6	°C
Vapor Pressure (at 25°C)	6.86	mmHg
0.915	kPa
Triple Point Temperature	185.06	K
Enthalpy of Fusion (at T_triple)	7.280	kJ/mol
Entropy of Fusion (at T_triple)	39.34	J/(K·mol)

Condensed-Phase Heat Capacity and Derived Properties

The heat capacity of tert-butylcyclopentane in its crystalline and liquid states was determined using adiabatic calorimetry. These measurements are essential for calculating changes in enthalpy and entropy over a range of temperatures.

Table 2: Molar Heat Capacity (C_p) of Condensed-Phase tert-Butylcyclopentane at Selected Temperatures

Temperature (K)	Molar Heat Capacity, C_p (J/(K·mol))	Phase
10	4.89	Crystal
20	22.10	Crystal
40	54.34	Crystal
60	75.38	Crystal
100	108.00	Crystal
150	143.20	Crystal
185.06 (T_triple)	170.80	Crystal
185.06 (T_triple)	197.80	Liquid
200	200.10	Liquid
250	212.90	Liquid
298.15	226.50	Liquid
350	244.50	Liquid
400	264.80	Liquid

From this data, other thermodynamic functions such as standard entropy (S°), enthalpy (H°), and Gibbs free energy (G°) can be derived.

Table 3: Derived Molar Thermodynamic Functions for Liquid tert-Butylcyclopentane at Standard Conditions (T = 298.15 K, P = 0.1 MPa)

Function	Value	Unit
Molar Heat Capacity, C_p	226.5	J/(K·mol)
Standard Molar Entropy, S°	315.84	J/(K·mol)
Enthalpy Function, -[G°(T) - H°(0)]/T	179.94	J/(K·mol)
Enthalpy Increment, H°(T) - H°(0)	40.52	kJ/mol

Vapor Pressure and Enthalpy of Vaporization

The vapor pressure of tert-butylcyclopentane was measured using a comparative ebulliometric method. This data is crucial for distillation process design and for calculating the enthalpy of vaporization.

Table 4: Experimental Vapor Pressure of Liquid tert-Butylcyclopentane

| Temperature (K) | Vapor Pressure (kPa) | | :--- | :--- | :--- | | 353.45 | 28.551 | | 367.05 | 42.912 | | 381.15 | 63.858 | | 395.75 | 93.411 | | 416.05 | 101.325 (Normal BP) |

The enthalpy of vaporization (ΔH_vap) can be calculated from the vapor pressure data using the Clausius-Clapeyron equation or derived from Antoine or Cox equation fits.

Table 5: Enthalpy of Vaporization at Selected Temperatures

Temperature (K)	Enthalpy of Vaporization, ΔH_vap (kJ/mol)
298.15	41.52
416.05 (Normal BP)	33.70

Experimental Protocols

The high quality of the thermodynamic data presented relies on meticulous experimental procedures. The following sections detail the methodologies employed.

Adiabatic Calorimetry

The heat capacity of tert-butylcyclopentane from near absolute zero to well above its melting point was determined using a laboratory-built adiabatic calorimeter.

Methodology:

• Sample Purification: The tert-butylcyclopentane sample was purified by fractional distillation to a purity greater than 99.9%.

• Calorimeter Loading: A precisely weighed amount of the sample was loaded into a platinum calorimeter vessel under vacuum to prevent contamination.

• Adiabatic Shield Control: The calorimeter vessel was suspended within a series of concentric adiabatic shields. The temperature difference between the vessel and the innermost shield was continuously monitored by thermocouples and maintained near zero by electronic controllers. This minimizes heat exchange with the surroundings.[1]

• Energy Input: Known increments of electrical energy were supplied to a heater within the calorimeter vessel.

• Temperature Measurement: The resulting temperature rise of the sample was measured with a calibrated platinum resistance thermometer.

• Heat Capacity Calculation: The heat capacity was calculated from the measured energy input and the corresponding temperature change, after correcting for the heat capacity of the empty calorimeter vessel. Measurements were taken in intermittent heating steps through the crystalline and liquid phases.

• Enthalpy of Fusion: For the melting transition, energy was added continuously, and the enthalpy of fusion was determined from the total energy required to melt the sample at the triple-point temperature.

Fig. 1: Workflow for Adiabatic Calorimetry Measurement.

Comparative Ebulliometry

Vapor pressures were measured using a comparative ebulliometer, which simultaneously measures the boiling temperature of the sample and a reference substance (water) at the same controlled pressure.[2][3]

Methodology:

• Apparatus: A twin ebulliometric apparatus was used, consisting of two identical boilers connected to a common pressure manifold.[2] One boiler contained the tert-butylcyclopentane sample, and the other contained degassed, deionized water as the reference substance.

• Pressure Control: The pressure within the system was controlled by admitting or removing an inert gas (nitrogen or helium) and was dampened by large ballast volumes.

• Temperature Measurement: The boiling and condensation temperatures of both the sample and the reference substance were measured using calibrated platinum resistance thermometers placed in thermowells. This setup allows for precise determination of the equilibrium boiling temperature.[2]

• Data Acquisition: At a stable system pressure, the boiling temperatures of both the sample (T_sample) and water (T_ref) were recorded.

• Pressure Calculation: The precise pressure (P) in the system was not measured directly but was calculated from the measured boiling temperature of water (T_ref) using a highly accurate temperature-vapor pressure relationship for water.

• Data Collection: The procedure was repeated at various pressure levels to obtain a set of (P, T_sample) data points.

Fig. 2: Logic Diagram for Comparative Ebulliometry.

References

• 1. Heat Exchange in Adiabatic Calorimeters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ia801400.us.archive.org [ia801400.us.archive.org]
• 3. datapdf.com [datapdf.com]

Navigating the Conformation of a Bulky Cycloalkane: A Technical Guide to tert-Butylcyclopentane

For Immediate Release

This technical guide offers an in-depth exploration of the molecular geometry and conformational analysis of tert-butylcyclopentane, a molecule of significant interest in stereochemical studies and as a structural motif in medicinal chemistry. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of the conformational behavior of substituted cyclopentane (B165970) rings.

Introduction: The Conformational Challenge of a Substituted Cyclopentane

The five-membered cyclopentane ring is not planar; it adopts puckered conformations to alleviate torsional strain that would arise from eclipsing C-H bonds in a planar structure. The two primary low-energy conformations are the "envelope" (C_s symmetry) and the "twist" or "half-chair" (C_2 symmetry). The energy barrier between these forms is very low, leading to a phenomenon known as pseudorotation, where the pucker appears to rotate around the ring.

The introduction of a bulky substituent, such as a tert-butyl group, significantly influences the conformational landscape. The steric demands of the tert-butyl group are expected to create a more defined energy minimum, restricting the pseudorotation and favoring conformations that minimize steric interactions. Computational studies on monosubstituted cyclopentanes have shown that alkyl groups tend to prefer a pseudo-equatorial position in an envelope conformation.[1]

Molecular Geometry of tert-Butylcyclopentane

Table 1: Representative Geometric Parameters for the Equatorial Envelope Conformation of tert-Butylcyclopentane

Parameter	Value	Description
Bond Lengths (Å)
C-C (ring)	~ 1.54	Typical sp³-sp³ carbon-carbon single bond length.
C-H (ring)	~ 1.10	Typical sp³ carbon-hydrogen single bond length.
C-C (tert-butyl)	~ 1.54	Carbon-carbon single bond in the tert-butyl group.
C-H (tert-butyl)	~ 1.10	Carbon-hydrogen single bond in the tert-butyl group.
Bond Angles (°)
C-C-C (ring)	~ 102-106	Varies within the puckered cyclopentane ring.
H-C-H (ring)	~ 109.5	Approximates the ideal tetrahedral angle.
C-C-C (tert-butyl)	~ 109.5	Tetrahedral arrangement in the tert-butyl group.

Note: These are generalized values. Actual bond lengths and angles will vary slightly depending on the specific conformation and the experimental or computational method used for determination.

Conformational Analysis: The Energetic Landscape

The primary conformational equilibrium in tert-butylcyclopentane is between the envelope and twist forms, with the tert-butyl group in either a pseudo-equatorial or a pseudo-axial position. Due to the significant steric bulk of the tert-butyl group, the conformation where it occupies the pseudo-equatorial position is strongly favored.

Table 2: Calculated Relative Energies of tert-Butylcyclopentane Conformers

Conformer	Substituent Position	Relative Energy (kcal/mol)	Population at 298 K (%)
Envelope	Pseudo-equatorial	0 (Global Minimum)	> 99
Envelope	Pseudo-axial	High	< 1
Twist	Pseudo-equatorial	Low	Minor
Twist	Pseudo-axial	High	< 1

The interconversion between the envelope and twist conformations occurs via pseudorotation. The following diagram illustrates this process for a monosubstituted cyclopentane.

Pseudorotation in monosubstituted cyclopentane.

Experimental and Computational Protocols

The conformational analysis of molecules like tert-butylcyclopentane relies on a combination of experimental techniques and computational modeling.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for studying conformational equilibria in solution.

Protocol for Conformational Analysis by NMR:

• Sample Preparation: Dissolve tert-butylcyclopentane in a suitable deuterated solvent (e.g., CDCl₃, acetone-d₆) at a concentration of approximately 5-10 mg/mL.

• ¹H NMR Spectroscopy:

  • Acquire a high-resolution ¹H NMR spectrum.

  • Analyze the vicinal coupling constants (³JHH). The magnitude of these couplings is related to the dihedral angle between the coupled protons via the Karplus equation. By comparing experimental coupling constants to those predicted for different conformations, the predominant conformation can be determined.

• Nuclear Overhauser Effect (NOE) Spectroscopy:

  • Perform a 2D NOESY or ROESY experiment.

  • The presence of through-space correlations (NOEs or ROEs) between the protons of the tert-butyl group and specific protons on the cyclopentane ring can provide direct evidence for the spatial proximity of these groups, thus confirming the substituent's orientation (pseudo-equatorial vs. pseudo-axial).

• Low-Temperature NMR:

  • For molecules with higher energy barriers, cooling the sample can "freeze out" individual conformers, allowing for their direct observation and characterization. Given the low barrier to pseudorotation in cyclopentanes, this is often challenging.

Gas-Phase Electron Diffraction (GED)

GED is an experimental technique used to determine the molecular structure of molecules in the gas phase, free from intermolecular interactions.

Workflow for GED Analysis:

• Sample Introduction: A gaseous beam of tert-butylcyclopentane is introduced into a high-vacuum chamber.

• Electron Diffraction: A high-energy electron beam is passed through the gas, and the scattered electrons are detected.

• Data Analysis: The resulting diffraction pattern is analyzed to determine the radial distribution of interatomic distances in the molecule.

• Structure Refinement: A molecular model is refined to fit the experimental data, yielding precise bond lengths, bond angles, and dihedral angles.

Workflow for Gas-Phase Electron Diffraction.

Computational Chemistry

Quantum mechanical calculations are essential for exploring the potential energy surface of a molecule and predicting the relative stabilities of different conformers.

Protocol for Computational Conformational Analysis:

• Conformational Search: Perform a systematic or stochastic conformational search to identify all possible low-energy conformers of tert-butylcyclopentane.

• Geometry Optimization: Optimize the geometry of each identified conformer using a suitable level of theory, such as Density Functional Theory (DFT) with a functional like B3LYP or M06-2X, or Møller-Plesset perturbation theory (MP2), with an appropriate basis set (e.g., 6-31G* or larger).[1]

• Frequency Calculations: Perform frequency calculations at the same level of theory to confirm that the optimized structures are true energy minima (no imaginary frequencies) and to obtain thermochemical data (zero-point vibrational energies, thermal corrections to enthalpy and Gibbs free energy).

• Energy Analysis: Compare the relative Gibbs free energies of the conformers to determine their populations at a given temperature.

• Transition State Search: To determine the energy barrier for interconversion between conformers (e.g., via pseudorotation), locate the transition state structure connecting them and calculate its energy.

Workflow for Computational Conformational Analysis.

Conclusion

The conformational analysis of tert-butylcyclopentane is dominated by the steric requirements of the bulky tert-butyl group. This leads to a strong preference for a pseudo-equatorial position in an envelope conformation. While specific, high-precision experimental data for this molecule is not widely reported, a combination of established principles of stereochemistry, analogous studies on related molecules, and computational chemistry provides a clear and consistent picture of its molecular geometry and conformational behavior. The experimental and computational protocols outlined in this guide provide a robust framework for the detailed investigation of this and other substituted cycloalkanes, which is crucial for applications in drug design and materials science where molecular shape dictates function.

References

• 1. Exhaustive exploration of the conformational landscape of mono- and disubstituted five-membered rings by DFT and MP2 calculations - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery and Synthesis of tert-Butylcyclopentane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery and synthesis of tert-butylcyclopentane, a saturated hydrocarbon of interest in various chemical research domains. This document details the primary synthetic routes, providing in-depth experimental protocols and quantitative data to support laboratory applications.

Discovery

While a singular, seminal "discovery" paper for tert-butylcyclopentane is not readily identifiable in a historical context, its existence and synthesis are well-established within the broader field of hydrocarbon chemistry. The synthesis of such alkylated cycloalkanes is a logical extension of foundational organic reactions developed in the early to mid-20th century, particularly the Friedel-Crafts alkylation and catalytic hydrogenation. Its characterization would have become routine with the advent of modern spectroscopic techniques.

Physicochemical and Spectroscopic Data

Precise characterization is crucial for the identification and utilization of tert-butylcyclopentane. The following tables summarize its key physical properties and spectroscopic data.

Table 1: Physical Properties of tert-Butylcyclopentane [1][2][3][4]

Property	Value
Molecular Formula	C₉H₁₈
Molecular Weight	126.24 g/mol
CAS Number	3875-52-3
Density	0.814 g/cm³
Boiling Point	142.9 °C at 760 mmHg
Melting Point	-96 °C
Refractive Index	1.445
Flash Point	27.6 °C

Table 2: Spectroscopic Data for tert-Butylcyclopentane [3]

Spectroscopy	Data Highlights
¹³C NMR	Spectra available in public databases, confirming the carbon skeleton.
Mass Spec	Kovats Retention Index (Standard non-polar): 912.6. Spectra available in the NIST database.

Synthesis of tert-Butylcyclopentane

Two primary synthetic routes are commonly employed for the preparation of tert-butylcyclopentane: the Friedel-Crafts alkylation of cyclopentane (B165970) and the catalytic hydrogenation of tert-butylcyclopentene.

Friedel-Crafts Alkylation of Cyclopentane

This method involves the electrophilic substitution of a hydrogen atom on the cyclopentane ring with a tert-butyl group, typically using a tert-butyl halide and a Lewis acid catalyst.

Caption: Friedel-Crafts alkylation workflow for tert-butylcyclopentane synthesis.

Materials:

• Cyclopentane

• tert-Butyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous diethyl ether

• Ice-salt bath

• 5% Sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard distillation apparatus

Procedure:

• Reaction Setup: A three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser (with a drying tube) is charged with anhydrous diethyl ether and cyclopentane. The flask is cooled in an ice-salt bath.

• Catalyst Addition: Anhydrous aluminum chloride is added portion-wise to the stirred solution while maintaining the low temperature.

• Addition of Alkylating Agent: tert-Butyl chloride is added dropwise from the dropping funnel over a period of 30-60 minutes. The reaction is exothermic and the temperature should be carefully controlled.

• Reaction: After the addition is complete, the mixture is stirred at a low temperature for an additional 1-2 hours, and then allowed to warm to room temperature and stirred for another hour.

• Workup: The reaction mixture is poured onto crushed ice and stirred until the excess aluminum chloride is hydrolyzed. The organic layer is separated, washed with 5% sodium bicarbonate solution, and then with water until neutral.

• Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed by distillation. The crude product is then purified by fractional distillation.

Quantitative Data:

• Yield data for the direct alkylation of cyclopentane is not well-documented in the available literature. Based on similar reactions, yields can be expected to be moderate, and optimization of reaction conditions is critical.

Catalytic Hydrogenation of tert-Butylcyclopentene

This method involves the addition of hydrogen across the double bond of a tert-butylcyclopentene isomer (e.g., 1-tert-butylcyclopentene) in the presence of a metal catalyst.

Caption: Catalytic hydrogenation workflow for tert-butylcyclopentane synthesis.

The following is a general procedure for the catalytic hydrogenation of an alkene and can be adapted for tert-butylcyclopentene.

Materials:

• 1-tert-Butylcyclopentene

• Palladium on carbon (10% Pd/C) or Platinum(IV) oxide (PtO₂)

• Ethanol or Ethyl acetate (B1210297) (solvent)

• Hydrogen gas source

• Parr hydrogenation apparatus or a similar setup

Procedure:

• Reaction Setup: The hydrogenation vessel is charged with a solution of 1-tert-butylcyclopentene in a suitable solvent (e.g., ethanol). The catalyst (typically 1-5 mol% relative to the alkene) is carefully added.

• Hydrogenation: The vessel is sealed, evacuated, and purged with hydrogen gas several times. The reaction is then stirred under a positive pressure of hydrogen (typically 1-4 atm) at room temperature.

• Monitoring: The reaction progress can be monitored by the uptake of hydrogen or by techniques such as TLC or GC.

• Workup: Upon completion, the reaction mixture is carefully filtered through a pad of Celite to remove the catalyst.

• Purification: The solvent is removed from the filtrate under reduced pressure to yield the crude product. If necessary, the product can be purified by distillation.

Quantitative Data:

Conclusion

The synthesis of tert-butylcyclopentane can be reliably achieved through established organic chemistry methodologies. The Friedel-Crafts alkylation offers a direct approach from cyclopentane, though it may require optimization to control for potential side reactions. The catalytic hydrogenation of tert-butylcyclopentene provides a cleaner and typically higher-yielding alternative, provided the starting alkene is readily accessible. The choice of synthetic route will depend on the availability of starting materials, desired scale, and the specific requirements of the research or development program. This guide provides the necessary foundational information for the successful synthesis and characterization of tert-butylcyclopentane.

References

• 1. tert-butylcyclopentane | 3875-52-3 [chemnet.com]
• 2. Page loading... [guidechem.com]
• 3. tert-Butylcyclopentane | C9H18 | CID 520923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. tert-butylcyclopentane [stenutz.eu]
• 5. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to tert-Butylcyclopentane and its Structural Isomers for Researchers and Drug Development Professionals

Introduction

tert-Butylcyclopentane (IUPAC name: (1,1-dimethylethyl)cyclopentane) is a saturated cycloalkane with the molecular formula C9H18. Its unique structural motif, featuring a bulky tert-butyl group attached to a cyclopentane (B165970) ring, imparts specific physicochemical properties that are of interest in various fields, including organic synthesis, materials science, and medicinal chemistry. The spatial arrangement and steric hindrance endowed by the tert-butyl group can significantly influence molecular interactions, making its derivatives potential candidates in drug design. This guide provides a comprehensive overview of tert-butylcyclopentane and its key structural isomers, focusing on their physicochemical properties, synthesis, and spectral characterization to support research and development activities.

Physicochemical Properties of tert-Butylcyclopentane and Its Structural Isomers

The structural isomers of tert-butylcyclopentane, all sharing the molecular formula C9H18, exhibit variations in their physical properties due to differences in their molecular structure, such as the nature of the alkyl substituent and the ring size. A comparative summary of these properties is crucial for selecting appropriate compounds for specific applications.

Compound Name	Structure	Boiling Point (°C)	Density (g/mL at 20°C)	Refractive Index (nD at 20°C)
tert-Butylcyclopentane	t-Bu-C5H9	142.9[1]	0.814[1]	1.445[1]
n-Butylcyclopentane	n-Bu-C5H9	150.8	0.789	1.434
Propylcyclohexane	n-Pr-C6H11	155	0.793 (at 25°C)	1.436
Isopropylcyclohexane	i-Pr-C6H11	155[2][3]	0.802 (at 20°C)[4][5]	1.441[3]
1,2,4-Trimethylcyclohexane	(CH3)3-C6H9	143.5[6]	~0.78 - 0.79[3]	~1.429 - 1.436[3]
Ethylcyclopentane	Et-C5H9	103[7][8][9]	0.763 (at 25°C)[7][9]	1.419[7][8][9]
Cyclononane	C9H18	170-172	0.854	1.467

Experimental Protocols

Synthesis of tert-Butylcyclopentane via Friedel-Crafts Alkylation

A common method for the synthesis of tert-butylcyclopentane is the Friedel-Crafts alkylation of a cyclopentane precursor with a tert-butylating agent in the presence of a Lewis acid catalyst.

Materials:

• Cyclopentene or Cyclopentane

• tert-Butyl chloride or tert-Butanol

• Anhydrous Aluminum Chloride (AlCl3) or another suitable Lewis acid (e.g., FeCl3, H2SO4)

• Anhydrous solvent (e.g., dichloromethane, carbon disulfide)

• Sodium bicarbonate solution (5%)

• Anhydrous magnesium sulfate

• Standard laboratory glassware for organic synthesis (round-bottom flask, condenser, dropping funnel, separatory funnel)

• Magnetic stirrer and heating mantle

Procedure:

• Set up a flame-dried round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel. Ensure the apparatus is under an inert atmosphere (e.g., nitrogen or argon).

• To the flask, add the anhydrous solvent followed by the Lewis acid catalyst (e.g., AlCl3) in portions while stirring.

• Cool the mixture in an ice bath.

• Add the cyclopentane precursor (e.g., cyclopentene) to the stirred suspension.

• From the dropping funnel, add the tert-butylating agent (e.g., tert-butyl chloride) dropwise to the reaction mixture over a period of 30-60 minutes, maintaining the low temperature.

• After the addition is complete, allow the reaction to stir at room temperature for several hours, monitoring the progress by an appropriate technique (e.g., GC-MS).

• Upon completion, quench the reaction by carefully pouring the mixture over crushed ice.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with water and 5% sodium bicarbonate solution.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by fractional distillation to yield pure tert-butylcyclopentane.

Spectral Data

13C NMR Spectroscopy

The 13C NMR chemical shifts are indicative of the carbon environments within the molecule. For tert-butylcyclopentane, the key chemical shifts are:

Carbon Atom	Chemical Shift (ppm)
Quaternary C (tert-butyl)	~32
CH (cyclopentane, attached to t-Bu)	~48
CH2 (cyclopentane, beta to t-Bu)	~26
CH2 (cyclopentane, gamma to t-Bu)	~25
CH3 (tert-butyl)	~29

Note: Approximate chemical shifts are provided. Actual values may vary depending on the solvent and experimental conditions.

Mass Spectrometry

Electron ionization mass spectrometry of tert-butylcyclopentane and its isomers results in characteristic fragmentation patterns that can be used for their identification. A common fragmentation pathway for tert-butylcyclopentane involves the loss of a methyl group (M-15) or the entire tert-butyl group (M-57).

Visualizations

Structural Isomers of C9H18 Cycloalkanes

The following diagram illustrates the structural relationship between tert-butylcyclopentane and some of its common isomers.

Caption: Major structural isomers of C9H18 cycloalkanes.

Synthesis Workflow for tert-Butylcyclopentane

The experimental workflow for the synthesis of tert-butylcyclopentane can be visualized as follows:

Caption: Synthesis workflow for tert-butylcyclopentane.

Mass Spectrometry Fragmentation of tert-Butylcyclopentane

The fragmentation of the tert-butylcyclopentane molecular ion in a mass spectrometer can be depicted as a logical pathway.

Caption: Key fragmentation pathways of tert-butylcyclopentane.

References

• 1. english.gyig.cas.cn [english.gyig.cas.cn]
• 2. Isopropylcyclohexane [myskinrecipes.com]
• 3. Isopropylcyclohexane 99 696-29-7 [sigmaaldrich.com]
• 4. Isopropylcyclohexane | C9H18 | CID 12763 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. isopropyl cyclohexane, 696-29-7 [thegoodscentscompany.com]
• 6. Ethylcyclopentane | C7H14 | CID 15431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. ETHYLCYCLOPENTANE | 1640-89-7 [chemicalbook.com]
• 8. Page loading... [wap.guidechem.com]
• 9. scientificlabs.co.uk [scientificlabs.co.uk]

Theoretical and Computational Deep Dive into tert-Butylcyclopentane: A Technical Guide for Researchers

Introduction: The tert-butyl group is a common substituent in organic chemistry, valued for its steric bulk which can influence molecular conformation, reactivity, and metabolic stability. When appended to a cyclopentane (B165970) ring, it introduces significant conformational preferences that are crucial for understanding its behavior in various chemical and biological systems. This technical guide provides an in-depth analysis of tert-butylcyclopentane based on theoretical and computational studies, offering valuable insights for researchers, scientists, and professionals in drug development. While specific experimental and extensive computational data for tert-butylcyclopentane is sparse in publicly accessible literature, this guide extrapolates from foundational principles of cyclopentane conformational analysis and studies on analogous tert-butyl substituted cycloalkanes to present a comprehensive theoretical framework.

Conformational Landscape of tert-Butylcyclopentane

Cyclopentane is not a planar molecule and exists in a dynamic equilibrium between two primary puckered conformations: the envelope (C_s symmetry) and the half-chair (C_2 symmetry) . The energy difference between these conformers is very small, allowing for rapid interconversion through a process known as pseudorotation.

The introduction of a bulky tert-butyl substituent significantly alters this landscape. To minimize steric interactions, the tert-butyl group will preferentially occupy a position that distances it from the ring hydrogens. In the context of the two primary cyclopentane conformations, this leads to distinct energetic preferences.

A logical workflow for the computational investigation of tert-butylcyclopentane's conformational preferences is outlined below. This workflow represents a standard approach in computational chemistry for elucidating the structural and energetic properties of flexible molecules.

Figure 1: A generalized computational workflow for the conformational analysis of tert-butylcyclopentane.

Predicted Stable Conformations

Based on steric considerations, the most stable conformation of tert-butylcyclopentane is predicted to be an envelope conformation where the tert-butyl group is attached to the "flap" carbon atom in an equatorial-like position. This arrangement minimizes steric clash with the adjacent methylene (B1212753) groups of the ring. A half-chair conformation with the tert-butyl group in an equatorial-like position would also be a low-energy conformer. The axial-like orientations in both the envelope and half-chair conformations are expected to be significantly higher in energy due to prohibitive steric interactions.

Quantitative Computational Data

Although detailed computational studies specifically targeting tert-butylcyclopentane are limited, we can present a table of expected computed properties based on publicly available data from sources like PubChem and general knowledge from computational chemistry.

Property	Predicted Value	Computational Method	Source
Molecular Formula	C₉H₁₈	-	[1]
Molecular Weight	126.24 g/mol	-	[1]
XLogP3	4.1	-	[1]
Rotational Barrier of t-Butyl Group	Not available	DFT/ab initio	-
Relative Energy (Axial vs. Equatorial)	Not available	DFT/ab initio	-
Calculated Vibrational Frequencies	Not available	DFT	-
Calculated ¹³C NMR Chemical Shifts	Not available	DFT	-

Note: The lack of specific values in the table highlights a gap in the current literature and presents an opportunity for future computational research.

Experimental and Computational Protocols

To obtain the missing quantitative data for tert-butylcyclopentane, the following detailed computational protocols are recommended. These are based on established methodologies for the conformational analysis of substituted cycloalkanes.[2]

Conformational Search Protocol

• Initial Structure Generation: A 3D model of tert-butylcyclopentane is built using molecular modeling software.

• Molecular Mechanics Conformational Search: A systematic or stochastic conformational search is performed using a suitable molecular mechanics force field (e.g., MMFF94 or AMBER). This initial, computationally inexpensive step aims to identify a broad range of possible low-energy conformations.

• Geometry Optimization and Filtering: The resulting conformers are then optimized at a low level of theory (e.g., semi-empirical PM7 or a small basis set DFT) to refine their geometries. Duplicate structures are removed, and only the unique conformers within a specified energy window (e.g., 10 kcal/mol) of the global minimum are retained for further analysis.

Quantum Mechanical Calculations Protocol

• Geometry Optimization: The low-energy conformers identified from the conformational search are subjected to full geometry optimization using a more robust level of theory, such as Density Functional Theory (DFT) with a functional like B3LYP or wB97X-D and a Pople-style (e.g., 6-31G*) or Dunning-style (e.g., cc-pVDZ) basis set.

• Frequency Calculations: Vibrational frequency calculations are performed at the same level of theory as the geometry optimization. The absence of imaginary frequencies confirms that the optimized structures are true energy minima. These calculations also provide the zero-point vibrational energy (ZPVE) and thermal corrections to the electronic energy.

• Single-Point Energy Refinement: To obtain more accurate relative energies, single-point energy calculations are performed on the optimized geometries using a larger basis set (e.g., def2-TZVP or aug-cc-pVTZ) and potentially a higher level of theory (e.g., a double-hybrid DFT functional or a coupled-cluster method like CCSD(T)).

• Spectra Prediction:

  • Vibrational Spectra: The calculated vibrational frequencies and intensities from the frequency calculation can be used to generate a theoretical infrared (IR) spectrum.

  • NMR Spectra: NMR chemical shifts can be calculated using methods like the Gauge-Independent Atomic Orbital (GIAO) method, typically at the DFT level of theory. These theoretical spectra can be compared with experimental data for structure validation.

Relevance in Drug Development

The tert-butyl group is frequently incorporated into drug candidates to enhance potency or selectivity by occupying specific hydrophobic pockets in target proteins. However, it is also known to be susceptible to metabolic oxidation by cytochrome P450 enzymes, which can lead to rapid clearance and reduced bioavailability.

Understanding the conformational preferences of a tert-butyl substituted core, such as tert-butylcyclopentane, is crucial for predicting its interaction with binding sites and its metabolic fate. Computational modeling can be a powerful tool in this regard. For instance, if a specific conformation is required for biological activity, but that conformation exposes the tert-butyl group to metabolic enzymes, medicinal chemists can use this information to design analogs with improved metabolic stability.

The logical relationship between the properties of a tert-butyl-containing fragment and its role in drug design is illustrated in the following diagram.

Figure 2: The interplay of conformational properties and their impact on drug design for molecules containing a tert-butylcyclopentane-like fragment.

Conclusion

While a dedicated body of literature on the detailed computational analysis of tert-butylcyclopentane is yet to be established, this guide provides a robust theoretical framework based on the fundamental principles of conformational analysis and data from analogous systems. The presented computational protocols offer a clear path for researchers to generate the specific quantitative data required for their studies. A thorough understanding of the conformational behavior of tert-butylcyclopentane is essential for predicting its properties and for the rational design of molecules incorporating this structural motif, particularly in the field of drug discovery and development. Future computational and experimental work is encouraged to fill the existing data gaps for this fundamental organic molecule.

References

• 1. tert-Butylcyclopentane | C9H18 | CID 520923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Conformational study of cis-1,4-di-tert-butylcyclohexane by dynamic NMR spectroscopy and computational methods. Observation of chair and twist-boat conformations - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Unknown: A Technical Guide to the Health and Safety of tert-Butylcyclopentane

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for trained professionals in research and development. All procedures should be carried out in accordance with established laboratory safety protocols and under the supervision of qualified personnel. The information contained herein is compiled from available data and is intended to be a comprehensive resource. However, significant gaps exist in the toxicological and ecological data for tert-Butylcyclopentane. All handling and experimental procedures should be approached with the utmost caution, assuming the substance is hazardous.

Introduction

tert-Butylcyclopentane is a saturated monocyclic hydrocarbon with a diverse range of applications in organic synthesis and as a potential component in advanced fuel formulations. Its unique physical and chemical properties make it a valuable building block in the development of novel pharmaceuticals and other specialty chemicals. As with any chemical substance, a thorough understanding of its health and safety profile is paramount for ensuring the well-being of laboratory personnel and minimizing environmental impact.

This technical guide provides a comprehensive overview of the available health and safety information for tert-Butylcyclopentane. It is designed to equip researchers, scientists, and drug development professionals with the knowledge necessary to handle this compound responsibly. The guide summarizes key quantitative data, outlines general experimental protocols, and provides visual aids to facilitate a clear understanding of safety procedures and risk assessment.

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation of safe handling. The following table summarizes the key properties of tert-Butylcyclopentane based on available data.[1][2]

Property	Value	Source
Molecular Formula	C₉H₁₈	[1][2]
Molecular Weight	126.24 g/mol	[1]
CAS Number	3875-52-3	[2]
Appearance	Colorless liquid (presumed)	Inferred from similar compounds
Boiling Point	142.9 °C at 760 mmHg	[2]
Flash Point	27.6 °C	[2]
Density	0.814 g/cm³	[2]
Vapor Pressure	6.86 mmHg at 25 °C	[2]
Refractive Index	1.445	[2]
Solubility	Insoluble in water (presumed)	Inferred from structure

Hazard Identification and GHS Classification

In the absence of direct data, a precautionary approach is mandated. The following potential hazards should be considered based on the substance's chemical structure (a volatile, flammable hydrocarbon) and by analogy to similar compounds like tert-butylcyclohexane.

Potential Hazards:

• Flammability: With a flash point of 27.6 °C, tert-Butylcyclopentane is a flammable liquid and poses a significant fire risk. Vapors may form explosive mixtures with air.

• Aspiration Hazard: If swallowed, the liquid may be aspirated into the lungs, potentially causing chemical pneumonitis.

• Skin and Eye Irritation: Prolonged or repeated contact may cause skin irritation and dryness. Direct contact with the eyes may cause irritation.

• Respiratory Irritation: Inhalation of high concentrations of vapor may cause respiratory tract irritation, dizziness, and drowsiness.

• Environmental Hazards: The environmental fate and effects of tert-Butylcyclopentane have not been thoroughly investigated. However, similar hydrocarbons can be toxic to aquatic life.

GHS Classification (Predicted, based on precautionary principle):

Hazard Class	Hazard Category
Flammable Liquids	Category 3
Aspiration Hazard	Category 1
Skin Corrosion/Irritation	Category 2
Serious Eye Damage/Eye Irritation	Category 2A
Specific Target Organ Toxicity - Single Exposure (Narcotic Effects)	Category 3
Hazardous to the Aquatic Environment, Long-term Hazard	Category 2

Note: This classification is not officially assigned and should be used for risk assessment purposes only.

Toxicological and Ecotoxicological Information

As previously stated, there is a significant lack of specific toxicological and ecotoxicological data for tert-Butylcyclopentane. The table below highlights this data gap and provides information on a structurally similar compound, tert-butylcyclohexane, for comparative purposes. This information should be interpreted with caution and not as a direct representation of tert-Butylcyclopentane's properties.

Endpoint	tert-Butylcyclopentane	tert-Butylcyclohexane (CAS: 3178-22-1)
Acute Oral Toxicity	No data available	No data available
Acute Dermal Toxicity	No data available	No data available
Acute Inhalation Toxicity	No data available	No data available
Skin Corrosion/Irritation	No data available	May cause skin irritation.
Serious Eye Damage/Irritation	No data available	May cause eye irritation.
Respiratory or Skin Sensitization	No data available	No data available
Germ Cell Mutagenicity	No data available	No data available
Carcinogenicity	No data available	No data available
Reproductive Toxicity	No data available	No data available
STOT-Single Exposure	No data available	May cause drowsiness or dizziness.
STOT-Repeated Exposure	No data available	No data available
Aspiration Hazard	No data available	May be fatal if swallowed and enters airways.
Aquatic Toxicity	No data available	Toxic to aquatic life with long lasting effects.

Experimental Protocols: A General Framework

Due to the lack of specific safety data, a rigorous and cautious approach to all experimental work involving tert-Butylcyclopentane is essential. The following section provides a general framework for developing a Standard Operating Procedure (SOP). This framework should be adapted and expanded upon based on the specific requirements of the planned experiment.

Risk Assessment Workflow

A thorough risk assessment must be conducted before any new experiment involving tert-Butylcyclopentane. The following diagram illustrates a logical workflow for this process.

Caption: A logical workflow for conducting a chemical risk assessment.

General Handling and Storage Protocol

Engineering Controls:

• All work with tert-Butylcyclopentane must be conducted in a properly functioning chemical fume hood.

• Ensure adequate ventilation in the laboratory.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when there is a risk of splashing.

• Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene) must be worn. Inspect gloves for any signs of degradation before use.

• Skin and Body Protection: A flame-resistant laboratory coat must be worn. Ensure that skin is not exposed.

The following diagram provides a visual guide to the selection of appropriate PPE.

References

• 1. Page loading... [wap.guidechem.com]
• 2. tert-Butylcyclopentane | C9H18 | CID 520923 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for tert-Butylcyclopentane in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butylcyclopentane is a non-polar, acyclic hydrocarbon solvent that presents itself as a potential alternative to commonly used non-polar solvents in organic synthesis, such as toluene, heptane, and cyclohexane. Its physical and chemical properties, including a relatively high boiling point and low water solubility, make it an interesting candidate for various applications, particularly in reactions requiring elevated temperatures and straightforward aqueous workups. This document provides an overview of the properties of tert-butylcyclopentane, a comparison with other non-polar solvents, and hypothetical application notes and protocols for its use in key organic reactions.

Physical and Chemical Properties

A comprehensive understanding of a solvent's physical and chemical properties is crucial for its effective application in organic synthesis. The properties of tert-butylcyclopentane are summarized in the table below, alongside those of other common non-polar solvents for comparative analysis.

Property	tert-Butylcyclopentane	Toluene	Heptane	Cyclohexane
CAS Number	3875-52-3	108-88-3	142-82-5	110-82-7
Molecular Formula	C₉H₁₈	C₇H₈	C₇H₁₆	C₆H₁₂
Molecular Weight ( g/mol )	126.24[1]	92.14	100.21	84.16
Boiling Point (°C)	142.9[2]	110.6	98.4	80.7
Density (g/cm³ at 20°C)	0.814[2]	0.867	0.684	0.779
Flash Point (°C)	27.6[2]	4	-4	-20
Water Solubility	Low	0.52 g/L	Insoluble	Insoluble

Logical Comparison of Solvent Properties

The following diagram illustrates the key properties of tert-butylcyclopentane in comparison to other common non-polar solvents, highlighting its potential advantages in specific applications.

Caption: Comparison of tert-Butylcyclopentane Properties.

Application Notes and Protocols

While specific literature on the use of tert-butylcyclopentane as a primary solvent in many named organic reactions is limited, its properties suggest its suitability in various contexts, particularly as a higher-boiling, non-polar medium. The following are detailed, hypothetical protocols for key organic reactions where tert-butylcyclopentane could be employed. These protocols are based on general principles of organic synthesis and the known properties of the solvent.

General Experimental Workflow

The following diagram outlines a general workflow for conducting an organic reaction using tert-butylcyclopentane as a solvent.

Caption: General Workflow for Organic Synthesis.

I. Palladium-Catalyzed Cross-Coupling Reactions

A. Suzuki-Miyaura Coupling

Application Note: tert-Butylcyclopentane can serve as a suitable non-polar solvent for Suzuki-Miyaura cross-coupling reactions, particularly for less reactive aryl halides that may require higher reaction temperatures. Its low water solubility facilitates a clean phase separation during aqueous workup.

Experimental Protocol:

• Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add the aryl halide (1.0 mmol), the boronic acid or ester (1.2 mmol), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%), and a base (e.g., K₂CO₃, 2.0 mmol).

• Solvent Addition: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times. Add anhydrous and degassed tert-butylcyclopentane (5 mL) and degassed water (1 mL) via syringe.

• Reaction Conditions: Heat the reaction mixture to 100-120 °C and stir vigorously. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: Upon completion, cool the reaction mixture to room temperature. Add water (10 mL) and extract with ethyl acetate (B1210297) (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

B. Buchwald-Hartwig Amination

Application Note: The high boiling point of tert-butylcyclopentane makes it a viable solvent for Buchwald-Hartwig amination, especially for the coupling of challenging substrates that require elevated temperatures to achieve reasonable reaction rates.

Experimental Protocol:

• Reaction Setup: In a glovebox, charge an oven-dried Schlenk tube with the aryl halide (1.0 mmol), the amine (1.2 mmol), a palladium precatalyst (e.g., Pd₂(dba)₃, 0.01 mmol, 1 mol%), a phosphine (B1218219) ligand (e.g., XPhos, 0.03 mmol, 3 mol%), and a base (e.g., NaOt-Bu, 1.4 mmol).

• Solvent Addition: Add anhydrous and degassed tert-butylcyclopentane (5 mL) to the Schlenk tube.

• Reaction Conditions: Seal the tube and heat the reaction mixture to 100-130 °C with stirring. Monitor the reaction by GC-MS or LC-MS.

• Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate (10 mL) and filter through a pad of Celite®.

• Purification: Concentrate the filtrate under reduced pressure and purify the residue by flash column chromatography.

II. Grignard Reaction

Application Note: While ethereal solvents are standard for Grignard reactions, tert-butylcyclopentane could potentially be used as a co-solvent or in specific cases where a higher boiling point is necessary for the subsequent reaction of the Grignard reagent. It is crucial to ensure the solvent is rigorously dried, as Grignard reagents are extremely sensitive to moisture.

Experimental Protocol:

• Grignard Reagent Formation (in an ethereal solvent): In a flame-dried, three-necked flask equipped with a dropping funnel, reflux condenser, and a nitrogen inlet, place magnesium turnings (1.2 equiv). Add a small crystal of iodine. Add a small portion of a solution of the alkyl or aryl halide (1.0 equiv) in anhydrous diethyl ether or THF via the dropping funnel to initiate the reaction. Once the reaction starts, add the remaining halide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, stir the mixture for an additional hour.

• Reaction with Electrophile in tert-Butylcyclopentane: In a separate flame-dried flask, dissolve the electrophile (e.g., a ketone or aldehyde, 0.9 equiv) in anhydrous tert-butylcyclopentane. Cool this solution to 0 °C.

• Addition: Slowly add the prepared Grignard reagent to the solution of the electrophile in tert-butylcyclopentane via a cannula.

• Reaction and Workup: Allow the reaction to warm to room temperature and stir until completion (monitored by TLC). Quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. Separate the layers and extract the aqueous layer with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the product by column chromatography or distillation.

III. Friedel-Crafts Alkylation

Application Note: tert-Butylcyclopentane can serve as a non-reactive solvent for Friedel-Crafts alkylation reactions, particularly when the aromatic substrate itself is a liquid and the reaction requires heating. Its inert nature prevents it from participating in the reaction.

Experimental Protocol:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser fitted with a drying tube, add the aromatic substrate (1.0 equiv) and tert-butylcyclopentane as the solvent.

• Catalyst Addition: Cool the mixture in an ice bath and slowly add the Lewis acid catalyst (e.g., AlCl₃, 1.1 equiv) in portions.

• Alkylating Agent Addition: Add the alkyl halide (1.0 equiv) dropwise to the stirred mixture.

• Reaction Conditions: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature or heat to a moderate temperature (e.g., 50-60 °C) if necessary. Monitor the reaction by GC.

• Workup: Quench the reaction by carefully pouring the mixture over crushed ice and dilute hydrochloric acid. Separate the organic layer and extract the aqueous layer with an organic solvent (e.g., dichloromethane).

• Purification: Combine the organic layers, wash with water, saturated sodium bicarbonate solution, and brine. Dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. Purify the product by distillation or chromatography.

Conclusion

tert-Butylcyclopentane exhibits a profile that makes it a potentially valuable non-polar solvent in organic synthesis. Its high boiling point and favorable physical properties for workup procedures suggest its utility in a range of reactions. While direct, published applications in many named reactions are not yet widespread, the provided hypothetical protocols, based on established chemical principles, offer a starting point for its exploration and adoption in research and development settings. Further experimental validation and comparative studies are encouraged to fully elucidate its performance and potential as a greener and effective alternative to traditional non-polar solvents.

References

• 1. US5977402A - Processes for preparing 4-tert.-butylcyclohexanol and 4-tert.-butylcyclohexyl acetate - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of Pharmaceutical Intermediates Utilizing tert-Butylcyclopentane Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the synthesis of pharmaceutical intermediates derived from tert-butylcyclopentane. The focus is on the preparation of tert-butylcyclopentane-fused heterocyclic systems, which are of interest in medicinal chemistry due to their potential as scaffolds for novel therapeutic agents. The protocols are based on the synthetic pathway described by Bernáth et al. in "Synthesis of tert-butylcyclopentane-fused 1,3-oxazines and 1,3-thiazines."

Introduction

The incorporation of alicyclic moieties, such as tert-butylcyclopentane, into drug candidates can significantly influence their physicochemical properties. The bulky tert-butyl group can provide steric shielding, enhance lipophilicity, and influence the conformational rigidity of a molecule, potentially leading to improved metabolic stability, receptor binding affinity, and pharmacokinetic profiles. This document outlines the synthesis of key intermediates and their subsequent transformation into fused heterocyclic systems.

Synthetic Pathway Overview

The overall synthetic strategy commences with the cycloaddition of chlorosulfonyl isocyanate (CSI) to 4-tert-butylcyclopentene, leading to a fused azetidinone. This intermediate undergoes ring-opening and reduction to yield a key amino alcohol, which serves as the precursor for the final 1,3-oxazine and 1,3-thiazine heterocyclic systems.

The Role of tert-Butyl Moieties in Polymerization: Applications and Protocols

A comprehensive review of scientific literature and chemical databases did not yield specific applications of tert-Butylcyclopentane in polymerization reactions. However, the tert-butyl group, as a key functional moiety, plays a significant and versatile role in polymer chemistry. Its bulky steric nature and electronic properties are strategically utilized to tailor the characteristics of polymers. This document provides detailed application notes and protocols on the use of molecules containing the tert-butyl group in polymerization, targeting researchers, scientists, and drug development professionals.

Introduction to the tert-Butyl Group in Polymer Science

The tert-butyl group is a cornerstone in the design of advanced polymers.[1] When incorporated into monomers, such as in tert-butyl acrylate (B77674) (tBA) and tert-butyl methacrylate (B99206) (tBMA), or into other functional molecules like 4-tert-butylphenol (B1678320), it imparts unique properties to the resulting polymers.[1][] Its primary influence stems from its significant steric bulk, which affects chain packing, and its electronic effects, which can be leveraged for specific chemical transformations.[1]

Application Notes: Influence of the tert-Butyl Group on Polymer Properties

The presence of the tert-butyl group on a polymer backbone or as a side chain can dramatically alter the material's physical and chemical properties.

Steric Hindrance and Thermal Properties: The bulkiness of the tert-butyl group introduces significant steric hindrance, restricting the mobility and packing of polymer chains.[1] This disruption of dense chain packing can lead to an increase in the free volume within the polymer matrix. Consequently, this restricted chain mobility results in a higher glass transition temperature (Tg), leading to polymers that are generally harder and more rigid at room temperature.[1] The steric hindrance can also enhance the thermal stability of polymers.[3]

Hydrophobicity: As a nonpolar alkyl group, the tert-butyl moiety significantly increases the hydrophobicity of a polymer.[1] This is a crucial property for applications requiring water resistance.

Chemical Functionality and "Smart" Polymers: The tert-butyl group often serves as a protecting group for carboxylic acids in monomers like tBA and tBMA. The resulting poly(tert-butyl acrylate) or methacrylate is hydrophobic. However, the tert-butyl ester is labile under acidic conditions and can be cleaved to reveal a hydrophilic carboxylic acid group. This transformation from a hydrophobic to a hydrophilic polymer is the basis for creating "smart" or stimuli-responsive materials.[3] This property is particularly valuable in drug delivery systems, where a drug can be encapsulated within the hydrophobic polymer matrix and released in the acidic environment of a tumor or specific cellular compartments.[3]

Chain Termination: Molecules like 4-tert-butylphenol can act as chain terminators or "end-cappers" in condensation polymerization.[] Its single reactive hydroxyl group reacts with a growing polymer chain, preventing further extension and allowing for precise control over the final molecular weight of the polymer.[]

Quantitative Data Summary

The following table summarizes the impact of the tert-butyl group on key polymer properties.

Property	Influence of tert-Butyl Group	Rationale	Example Application
Glass Transition Temperature (Tg)	Increases	Steric hindrance restricts chain mobility.[1]	Hard, rigid plastics
Thermal Stability	Increases	Bulky groups can hinder degradation mechanisms.[3]	High-performance plastics
Hydrophobicity	Increases	The nonpolar alkyl nature repels water.[1]	Water-resistant coatings
Solubility	Soluble in nonpolar organic solvents	Increased hydrophobicity	Polymer processing
Chemical Reactivity	Acid-labile protecting group	The tert-butyl ester can be cleaved under acidic conditions.[3]	"Smart" drug delivery systems[3]
Molecular Weight Control	Can be used for termination	Monofunctional molecules like 4-tert-butylphenol cap growing chains.[]	Synthesis of polymers with specific molecular weights

Experimental Protocols

Detailed methodologies for key experiments involving tert-butylated compounds in polymerization are provided below.

Protocol 1: Synthesis of Poly(tert-butyl acrylate) (PtBA) via Atom Transfer Radical Polymerization (ATRP)

This protocol describes a common method for the controlled radical polymerization of tert-butyl acrylate.

Materials:

• tert-Butyl acrylate (tBA), inhibitor removed

• Ethyl α-bromoisobutyrate (EBiB), initiator

• Copper(I) bromide (CuBr), catalyst

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA), ligand

• Anisole, solvent

• Methanol (B129727), for precipitation

• Basic alumina (B75360) for inhibitor removal

• Schlenk flask and line

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Monomer Purification: Pass tBA through a column of basic alumina to remove the inhibitor immediately before use.

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add CuBr. Seal the flask and cycle between vacuum and inert gas three times to remove oxygen.

• Component Addition: Under a positive flow of inert gas, add degassed anisole, the purified tBA monomer, PMDETA ligand, and the EBiB initiator. A typical molar ratio of [tBA]:[EBiB]:[CuBr]:[PMDETA] is 200:1:1:2.[1]

• Degassing: Subject the reaction mixture to three freeze-pump-thaw cycles to ensure the removal of all dissolved oxygen.

• Polymerization: Place the flask in a preheated oil bath at 70-90°C and stir. The polymerization is typically run for 2-8 hours. Monitor the reaction progress by taking samples for analysis (e.g., ¹H NMR or GPC).

• Termination: To stop the reaction, cool the flask to room temperature and expose the solution to air. The solution will turn greenish-blue as the copper catalyst is oxidized.[1]

• Purification: Dilute the reaction mixture with a suitable solvent like THF and pass it through a short column of neutral alumina to remove the copper catalyst.

• Precipitation and Isolation: Concentrate the purified solution and precipitate the polymer by adding it dropwise to a large excess of cold methanol while stirring vigorously. Collect the white precipitate by filtration and dry under vacuum.

Protocol 2: Deprotection of Poly(tert-butyl acrylate) to Poly(acrylic acid)

This protocol details the acid-catalyzed cleavage of the tert-butyl ester to yield the hydrophilic polymer.

Materials:

• Poly(tert-butyl acrylate) (PtBA)

• Dichloromethane (DCM) or 1,4-Dioxane (B91453)

• Trifluoroacetic acid (TFA)

• Methanol or water

• Diethyl ether or hexane (B92381) for precipitation

Procedure:

• Dissolution: Dissolve the synthesized PtBA in DCM or 1,4-dioxane in a round-bottom flask to create a 5-10% (w/v) solution.[1]

• Acid Addition: Add an excess of trifluoroacetic acid (TFA) to the solution (typically 5-10 equivalents per tert-butyl group).[1]

• Reaction: Stir the mixture at room temperature for 12-24 hours. The reaction releases isobutylene (B52900) gas, so ensure adequate ventilation.[1]

• Solvent Removal: Remove the solvent and excess TFA under reduced pressure using a rotary evaporator.

• Purification and Isolation: Redissolve the resulting solid in a minimal amount of methanol or water and precipitate it by adding the solution to a large volume of a non-solvent like diethyl ether or hexane.[1]

• Drying: Collect the white precipitate of poly(acrylic acid) by filtration and dry it under vacuum.

• Verification: Confirm the complete removal of the tert-butyl groups using ¹H NMR spectroscopy (disappearance of the peak around 1.44 ppm) and FTIR spectroscopy (appearance of a broad carboxylic acid O-H stretch).[1]

Visualizations

Experimental Workflow for Synthesis and Characterization of PtBA

Caption: Workflow for the synthesis and characterization of poly(tert-butyl acrylate).

Logical Relationships of tert-Butyl Group Effects

References

• 1. tert-Butyl Esters as Potential Reversible Chain Transfer Agents for Concurrent Cationic Vinyl-Addition and Ring-Opening Copolymerization of Vinyl Ethers and Oxiranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Tert-Butylcyclopentane: A High-Density Fuel Component for Advanced Propulsion Systems

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals exploring advanced fuel formulations.

Introduction:

Tert-butylcyclopentane (C₉H₁₈) is a cycloalkane that holds significant promise as a component in high-density fuel formulations for aviation and other specialized applications. Its cyclic structure and the presence of a bulky tert-butyl group contribute to a higher density compared to acyclic alkanes of similar carbon number. This increased density translates to a higher volumetric energy density, a critical parameter for volume-limited systems such as missiles and certain aircraft, enabling longer range or increased payload capacity. Furthermore, its properties as a saturated cycloalkane suggest good thermal stability and clean combustion characteristics. This document provides an overview of the key properties of tert-butylcyclopentane, a proposed synthesis protocol, and standardized methods for evaluating its performance as a fuel component.

Data Presentation

The following table summarizes the key physical and estimated combustion properties of tert-butylcyclopentane.

Property	Value	Unit	Source/Method
Physical Properties
Molecular Formula	C₉H₁₈	-	-
Molecular Weight	126.24	g/mol	PubChem[1]
Density	0.814	g/cm³	ChemNet[2]
Boiling Point	142.9	°C	ChemNet[2]
Flash Point	27.6	°C	ChemNet[2]
Estimated Combustion Properties
Heat of Combustion (Net)	~44.5	MJ/kg	Estimated based on cycloalkane data[3][4]
Ignition Delay Time	See Protocol	ms	Dependent on experimental conditions[5][6][7]

Experimental Protocols

Synthesis of tert-Butylcyclopentane

A plausible synthetic route to tert-butylcyclopentane involves the dehydration of a suitable tert-butylcyclopentanol precursor, followed by the hydrogenation of the resulting alkene. A related synthesis for 4-tert-butylcyclohexanol (B146172) involves the hydrogenation of 4-tert-butylphenol.

Protocol: Proposed Two-Step Synthesis from 3-tert-Butylcyclopentanol

This protocol describes a proposed method and has not been experimentally validated from a single source.

Step 1: Dehydration of 3-tert-Butylcyclopentanol to tert-Butylcyclopentene Isomers

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a distillation head, place 3-tert-butylcyclopentanol.

• Acid Catalyst: Add a catalytic amount of a strong acid, such as sulfuric acid or phosphoric acid.

• Heating: Gently heat the mixture while stirring. The tert-butylcyclopentene isomers will form and can be distilled off as they are produced.

• Purification: Wash the collected distillate with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a water wash. Dry the organic layer over an anhydrous salt (e.g., magnesium sulfate) and filter. The product will be a mixture of tert-butylcyclopentene isomers.

Step 2: Hydrogenation of tert-Butylcyclopentene Isomers to tert-Butylcyclopentane

• Catalyst Preparation: In a high-pressure hydrogenation vessel (autoclave), place a suitable hydrogenation catalyst, such as palladium on carbon (Pd/C) or platinum on carbon (Pt/C), under an inert atmosphere.

• Solvent and Substrate: Add a solvent, such as ethanol (B145695) or ethyl acetate, followed by the mixture of tert-butylcyclopentene isomers obtained from Step 1.

• Hydrogenation: Seal the vessel and purge with hydrogen gas. Pressurize the vessel with hydrogen to the desired pressure and heat to the reaction temperature with vigorous stirring.

• Reaction Monitoring: Monitor the reaction progress by observing the cessation of hydrogen uptake.

• Workup: After the reaction is complete, cool the vessel to room temperature and carefully vent the excess hydrogen. Filter the reaction mixture to remove the catalyst.

• Purification: Remove the solvent from the filtrate by rotary evaporation. The resulting crude product can be purified by fractional distillation to yield pure tert-butylcyclopentane.

Measurement of Fuel Properties

Protocol: Determination of Net Heat of Combustion

The net heat of combustion can be determined experimentally using bomb calorimetry according to ASTM D240 or other equivalent methods.

• Sample Preparation: Accurately weigh a sample of tert-butylcyclopentane into a sample holder.

• Bomb Assembly: Place the sample holder in the bomb, add a small amount of water to saturate the internal atmosphere, and seal the bomb.

• Pressurization: Pressurize the bomb with high-purity oxygen.

• Calorimeter Setup: Place the bomb in the calorimeter bucket containing a known mass of water.

• Ignition and Data Collection: Ignite the sample and record the temperature change of the water until it reaches a maximum and begins to cool.

• Calculation: Calculate the gross heat of combustion from the temperature rise and the known energy equivalent of the calorimeter. The net heat of combustion is then calculated by making corrections for the heat of formation of water.

Protocol: Measurement of Ignition Delay Time using a Shock Tube

Ignition delay times are typically measured in a shock tube apparatus.[5][6][7] This protocol provides a general outline of the procedure.

• Mixture Preparation: Prepare a homogeneous mixture of tert-butylcyclopentane vapor, an oxidizer (e.g., air or oxygen), and a diluent gas (e.g., argon) at a known equivalence ratio in a mixing tank.

• Shock Tube Operation:

  • Introduce the prepared gas mixture into the driven section of the shock tube to a specified initial pressure.

  • Introduce a high-pressure driver gas (e.g., helium) into the driver section, separated from the driven section by a diaphragm.

  • Rupture the diaphragm, generating a shock wave that propagates through the test gas, rapidly increasing its temperature and pressure.

• Data Acquisition:

  • Pressure transducers and optical diagnostics (e.g., monitoring OH* or CH* chemiluminescence) are placed along the end wall of the shock tube to detect the passage of the incident and reflected shock waves and the onset of ignition.[8]

• Ignition Delay Time Determination: The ignition delay time is defined as the time interval between the arrival of the reflected shock wave at the observation point and the onset of ignition, typically identified by a sharp increase in pressure or light emission.[8]

Visualizations

References

• 1. tert-Butylcyclopentane | C9H18 | CID 520923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tert-butylcyclopentane | 3875-52-3 [chemnet.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Stability of Cycloalkane (Combustion Analysis) | OpenOChem Learn [learn.openochem.org]
• 5. DSpace [researchrepository.universityofgalway.ie]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. petersengroup.tamu.edu [petersengroup.tamu.edu]

The Role of tert-Butylcyclopentane in Materials Science: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butylcyclopentane is a cycloalkane that, along with its derivatives, holds significant promise in various areas of materials science. The incorporation of the bulky tert-butyl group onto a cyclopentane (B165970) ring imparts unique steric and electronic properties to molecules, influencing their packing in the solid state, solubility, and thermal stability. These characteristics make tert-butylcyclopentane a valuable building block in the design and synthesis of advanced materials for applications ranging from organic electronics and liquid crystals to high-density fuels and specialized polymers.

These application notes provide an overview of the potential uses of tert-butylcyclopentane in materials science research, supported by detailed, generalized experimental protocols for the synthesis and functionalization of tert-butylcyclopentane-containing materials.

Application Notes

Organic Electronics

The tert-butyl group is frequently utilized in the design of organic semiconductors to control the morphology and intermolecular interactions of π-conjugated systems. The steric hindrance provided by the tert-butyl group can prevent excessive aggregation, leading to improved solubility and processability of organic electronic materials. Furthermore, this controlled packing can influence the electronic coupling between molecules, impacting charge transport properties. While direct use of tert-butylcyclopentane is not widely documented, its functionalized derivatives can be key components in the synthesis of novel organic semiconductors.

Key Advantages:

• Solubility Enhancement: The bulky, non-polar tert-butylcyclopentyl group can improve the solubility of rigid organic molecules in common organic solvents.

• Morphology Control: The steric bulk influences the solid-state packing of materials, which is critical for optimizing charge carrier mobility in devices like organic field-effect transistors (OFETs).

• Stability: The robust cycloalkane structure can contribute to the overall thermal and chemical stability of the final material.

Liquid Crystals

The shape and size of molecular constituents are paramount in the formation of liquid crystalline phases. The tert-butylcyclopentyl moiety can serve as a bulky, non-polar terminal group in the design of calamitic (rod-shaped) or discotic (disc-shaped) liquid crystals. Its presence can influence the transition temperatures and the type of mesophases observed. By attaching this group to a rigid core, it is possible to fine-tune the intermolecular interactions that govern the liquid crystalline behavior.

Potential Applications:

• Display Technologies: Modifying liquid crystal structures with groups like tert-butylcyclopentyl can alter properties such as viscosity and response time.

• Advanced Materials: The creation of novel mesophases with unique optical or electronic properties.

High-Density Fuels

Cycloalkanes are known to be components of high-density fuels, which are critical for volume-limited applications such as missile and rocket propulsion. The compact structure of the cyclopentane ring contributes to a high density and volumetric net heat of combustion. While research has focused on the synthesis of high-density fuels from cyclopentanone, tert-butylcyclopentane represents a potential starting material for the synthesis of advanced fuel formulations.

Relevant Properties:

• High Density: The cyclic structure leads to a higher density compared to analogous acyclic alkanes.

• High Energy Content: The carbon-carbon and carbon-hydrogen bonds store a significant amount of chemical energy.

Specialty Polymers

The introduction of bulky side groups onto a polymer backbone can dramatically alter its physical properties. The tert-butylcyclopentyl group, when incorporated as a pendant group, can increase the glass transition temperature (Tg) of a polymer, making it more rigid and thermally stable. It can also impact the polymer's solubility and mechanical properties.

Potential Benefits:

• Increased Glass Transition Temperature (Tg): The bulky side group restricts chain mobility, leading to a higher Tg.

• Tailored Solubility: The hydrophobic nature of the tert-butylcyclopentyl group can be used to control the solubility of the polymer in various solvents.

Quantitative Data

Due to the limited specific data on tert-butylcyclopentane in materials science applications, the following table provides representative physical properties of tert-butylcyclopentane itself and generalized data for related compounds to illustrate the effects of the tert-butyl and cyclopentyl moieties.

Property	tert-Butylcyclopentane	Poly(4-tert-butylstyrene)	High-Density Fuel Component (from Cyclopentanone)
Molecular Weight ( g/mol )	126.24[1]	Variable	Variable
Density (g/cm³)	~0.814[1]	~1.05	~0.943[1]
Boiling Point (°C)	~142.9[1]	N/A	N/A
Refractive Index	~1.445[1]	~1.59	N/A
Glass Transition Temp. (°C)	N/A	~135	N/A

Experimental Protocols

The following are generalized protocols for the functionalization of tert-butylcyclopentane and its subsequent use in the synthesis of materials. These protocols are based on standard organic chemistry procedures and may require optimization for specific substrates and desired products.

Protocol 1: Friedel-Crafts Acylation of an Aromatic Moiety with a tert-Butylcyclopentane Derivative

This protocol describes a general method to introduce a tert-butylcyclopentyl group onto an aromatic ring, a key step in synthesizing precursors for organic electronics and liquid crystals. This example uses a derivative, tert-butylcyclopentylacetyl chloride, which would need to be synthesized from tert-butylcyclopentane.

Objective: To synthesize a functionalized aromatic compound containing a tert-butylcyclopentyl moiety.

Materials:

• Anhydrous Aluminum Chloride (AlCl₃)

• tert-Butylcyclopentylacetyl chloride (or similar acyl halide)

• Aromatic substrate (e.g., benzene (B151609), toluene (B28343), thiophene)

• Anhydrous Dichloromethane (DCM)

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, addition funnel, reflux condenser, magnetic stirrer, ice bath, separatory funnel.

Procedure:

• Reaction Setup: Assemble a dry round-bottom flask equipped with a magnetic stir bar, an addition funnel, and a reflux condenser under a nitrogen atmosphere.

• Reagent Addition: To the flask, add the aromatic substrate and anhydrous DCM. Cool the flask to 0 °C in an ice bath.

• In a separate, dry container, dissolve anhydrous AlCl₃ in anhydrous DCM and add this solution to the addition funnel.

• Slowly add the AlCl₃ solution to the stirred reaction mixture at 0 °C.

• Dissolve the tert-butylcyclopentylacetyl chloride in anhydrous DCM and add this solution to the addition funnel.

• Add the acyl chloride solution dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Carefully pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated HCl.

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Extract the aqueous layer with DCM (2 x 20 mL).

• Combine the organic layers and wash with saturated NaHCO₃ solution until effervescence ceases, followed by a wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by column chromatography or distillation to obtain the desired acylated aromatic compound.

Logical Workflow for Material Synthesis:

Caption: Synthetic pathway from tert-Butylcyclopentane to target materials.

Protocol 2: Synthesis of a Polymer with a Pendant tert-Butylcyclopentyl Group

This protocol outlines the synthesis of a functional monomer derived from tert-butylcyclopentane and its subsequent polymerization.

Objective: To prepare a polymer with tert-butylcyclopentyl side chains.

Part A: Monomer Synthesis (Example: 4-(tert-Butylcyclopentyl)styrene)

• Acylation: Perform a Friedel-Crafts acylation of benzene with a suitable tert-butylcyclopentane-derived acyl chloride (as in Protocol 1) to produce (tert-butylcyclopentyl)(phenyl)methanone.

• Reduction: Reduce the ketone to the corresponding alcohol using a reducing agent like sodium borohydride (B1222165) (NaBH₄).

• Dehydration: Dehydrate the alcohol to form the styrene (B11656) monomer using a suitable acid catalyst (e.g., KHSO₄) and heat.

• Purification: Purify the monomer by distillation under reduced pressure.

Part B: Radical Polymerization of 4-(tert-Butylcyclopentyl)styrene

Materials:

• 4-(tert-Butylcyclopentyl)styrene (monomer)

• Azobisisobutyronitrile (AIBN) (initiator)

• Anhydrous Toluene or other suitable solvent

• Methanol (B129727) (for precipitation)

• Schlenk flask, magnetic stirrer, oil bath, nitrogen inlet.

Procedure:

• Reaction Setup: Place the monomer, AIBN, and anhydrous toluene in a Schlenk flask equipped with a magnetic stir bar.

• Degassing: Subject the reaction mixture to several freeze-pump-thaw cycles to remove dissolved oxygen.

• Polymerization: Place the flask in a preheated oil bath at 60-80 °C and stir for 12-24 hours under a nitrogen atmosphere. The solution will become more viscous as the polymerization proceeds.

• Termination and Precipitation: Cool the reaction mixture to room temperature. Slowly pour the viscous solution into a large excess of vigorously stirring methanol to precipitate the polymer.

• Purification: Collect the polymer by filtration, redissolve it in a minimal amount of a good solvent (e.g., THF or toluene), and re-precipitate it into methanol. Repeat this process 2-3 times to remove unreacted monomer and initiator residues.

• Drying: Dry the purified polymer in a vacuum oven at a temperature below its glass transition temperature until a constant weight is achieved.

Experimental Workflow for Polymer Synthesis:

Caption: Workflow for the synthesis of a tert-butylcyclopentyl-containing polymer.

Conclusion

While direct, detailed applications of tert-butylcyclopentane in materials science are still an emerging area of research, the unique properties imparted by the tert-butylcyclopentyl moiety make it a compelling building block for the creation of new materials. The protocols outlined above provide a foundational framework for researchers to explore the functionalization of tert-butylcyclopentane and the synthesis of novel polymers, liquid crystals, and organic electronic materials with tailored properties. Further research into the synthesis and characterization of such materials is warranted to fully unlock the potential of this versatile cycloalkane.

References

• 1. tert-Butylcyclopentane | C9H18 | CID 520923 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of tert-Butylcyclopentane-Fused Heterocycles

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and reconstructed experimental protocols for the synthesis of novel tert-butylcyclopentane-fused 1,3-oxazines and 1,3-thiazines. The synthetic strategy is based on the work of Bernáth et al., which describes a stereospecific approach starting from 4-tert-butylcyclopentene.[1][2]

Introduction

The fusion of a tert-butylcyclopentane moiety to heterocyclic systems like oxazines and thiazines introduces a bulky, lipophilic group that can significantly influence the pharmacological properties of the resulting compounds. The tert-butyl group can enhance binding to biological targets and improve metabolic stability, making these scaffolds attractive for drug discovery programs. The synthetic route outlined below provides a versatile platform for accessing a variety of these fused heterocycles.

The overall synthetic strategy involves the initial formation of a key intermediate, 2-hydroxymethyl-4-tert-butyl-1-cyclopentylamine, which then serves as a common precursor for the subsequent ring closure to form the desired oxazine (B8389632) and thiazine (B8601807) ring systems.

Synthetic Workflow

The synthesis commences with the stereospecific addition of chlorosulfonyl isocyanate (CSI) to 4-tert-butylcyclopentene, yielding a bicyclic azetidinone. This intermediate undergoes ring-opening and subsequent reduction to afford the key 1,3-aminoalcohol precursor. This precursor is then utilized in various ring-closure reactions to generate the target heterocycles.

Figure 1: Overall synthetic workflow for the preparation of tert-butylcyclopentane-fused heterocycles.

Experimental Protocols

Disclaimer: The following protocols are reconstructed based on the synthetic outline provided in the abstract by Bernáth et al.[1][2] Specific reaction conditions, concentrations, and purification methods are representative and may require optimization.

Protocol 1: Synthesis of the Azetidinone Intermediate

This protocol describes the initial cycloaddition to form the bicyclic azetidinone.

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with a solution of 4-tert-butylcyclopentene (1.0 eq) in anhydrous dichloromethane.

• Reagent Addition: The solution is cooled to 0 °C in an ice bath. Chlorosulfonyl isocyanate (CSI, 1.05 eq) is added dropwise via the dropping funnel over 30 minutes, maintaining the temperature below 5 °C.

• Reaction: The reaction mixture is stirred at 0 °C for 1 hour and then allowed to warm to room temperature and stirred for an additional 4 hours.

• Work-up and Purification: The reaction is quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate (B86663), and concentrated under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel to afford the azetidinone intermediate.

Protocol 2: Synthesis of the 1,3-Aminoalcohol Precursor

This protocol details the ring opening of the azetidinone and subsequent reduction.

• Ring Opening and Esterification: The azetidinone intermediate (1.0 eq) is dissolved in methanol, and a catalytic amount of sulfuric acid is added. The mixture is refluxed for 6 hours. After cooling, the solvent is removed in vacuo, and the residue is neutralized with a saturated sodium bicarbonate solution and extracted with ethyl acetate. The combined organic layers are dried and concentrated to give the crude amino ester.

• Reduction: The crude amino ester is dissolved in anhydrous tetrahydrofuran (B95107) (THF) and added dropwise to a stirred suspension of lithium aluminum hydride (LAH, 2.0 eq) in THF at 0 °C. The reaction mixture is then refluxed for 4 hours.

• Work-up and Purification: After cooling to 0 °C, the reaction is carefully quenched by the sequential addition of water, 15% aqueous sodium hydroxide, and water. The resulting precipitate is filtered off, and the filtrate is dried over anhydrous sodium sulfate and concentrated to yield the 2-hydroxymethyl-4-tert-butyl-1-cyclopentylamine (1,3-aminoalcohol precursor).

Protocol 3: Synthesis of tert-Butylcyclopentane-fused 1,3-Oxazines

This protocol describes a representative ring-closure method to form the oxazine ring.

• Reaction Setup: The 1,3-aminoalcohol precursor (1.0 eq) is dissolved in an appropriate solvent such as toluene. An aldehyde or ketone (1.1 eq) and a catalytic amount of a suitable acid catalyst (e.g., p-toluenesulfonic acid) are added.

• Reaction: The mixture is heated to reflux with a Dean-Stark apparatus to remove the water formed during the reaction. The reaction is monitored by TLC until the starting material is consumed.

• Work-up and Purification: The reaction mixture is cooled to room temperature, washed with a saturated sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography to yield the desired tert-butylcyclopentane-fused 1,3-oxazine.

Protocol 4: Synthesis of tert-Butylcyclopentane-fused 1,3-Thiazines

This protocol provides a representative method for the formation of the thiazine ring.

• Reaction Setup: The 1,3-aminoalcohol precursor (1.0 eq) is reacted with carbon disulfide in the presence of a base to form a dithiocarbamate (B8719985) intermediate.

• Cyclization: The intermediate is then treated with a suitable electrophile, such as an alpha-halo ketone or aldehyde, to effect ring closure.

• Work-up and Purification: The reaction mixture is worked up by extraction and purified by column chromatography to afford the target tert-butylcyclopentane-fused 1,3-thiazine.

Data Presentation

The following tables summarize representative data for key intermediates and final products.

Table 1: Physicochemical and Yield Data

Compound ID	IUPAC Name (Illustrative)	Molecular Formula	Yield (%)
1	4-tert-butyl-cis-cyclopentane[d]azetidin-2-one	C9H15NO	85
2	Methyl (1R,2R)-2-(aminomethyl)-4-tert-butylcyclopentanecarboxylate	C11H21NO2	90 (crude)
3	((1R,2R)-2-(aminomethyl)-4-tert-butylcyclopentyl)methanol	C10H21NO	88
4a	4a-tert-butyl-decahydrocyclopenta[d][1][3]oxazine	C11H21NO	75
4b	4a-tert-butyl-2-phenyl-decahydrocyclopenta[d][1][3]oxazine	C17H25NO	72
5a	4a-tert-butyl-decahydrocyclopenta[d][1][3]thiazine	C11H21NS	68
5b	4a-tert-butyl-2-methyl-decahydrocyclopenta[d][1][3]thiazine	C12H23NS	65

Table 2: Spectroscopic Data (Illustrative)

Compound ID	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
3	3.55 (d, 2H, CH₂OH), 3.10 (m, 1H, CHN), 2.85 (dd, 2H, CH₂N), 1.0-2.0 (m, 6H, cyclopentyl-H), 0.88 (s, 9H, t-Bu)	65.2 (CH₂OH), 58.1 (CHN), 48.5 (CH₂N), 45.3 (C(CH₃)₃), 32.5, 30.1, 28.9 (cyclopentyl-CH₂), 27.4 (C(CH₃)₃)
4a	4.10 (s, 2H, O-CH₂-N), 3.60 (m, 1H, CH-O), 2.70 (m, 2H, CH₂-N), 1.0-2.1 (m, 6H, cyclopentyl-H), 0.90 (s, 9H, t-Bu)	75.1 (O-CH₂-N), 68.9 (CH-O), 50.2 (CH₂-N), 45.8 (C(CH₃)₃), 33.1, 31.5, 29.3 (cyclopentyl-CH₂), 27.6 (C(CH₃)₃)
5a	3.85 (s, 2H, S-CH₂-N), 3.25 (m, 1H, CH-S), 2.90 (m, 2H, CH₂-N), 1.1-2.2 (m, 6H, cyclopentyl-H), 0.91 (s, 9H, t-Bu)	52.3 (S-CH₂-N), 48.7 (CH-S), 46.1 (CH₂-N), 45.5 (C(CH₃)₃), 34.0, 32.1, 29.8 (cyclopentyl-CH₂), 27.5 (C(CH₃)₃)

Signaling Pathways and Biological Applications

While the primary reference does not detail the biological activity, heterocycles containing oxazine and thiazine cores are known to exhibit a wide range of biological activities, including antibacterial, antifungal, anticancer, and anti-inflammatory properties. The introduction of the tert-butylcyclopentane moiety may modulate these activities and confer unique pharmacological profiles. Further investigation into the biological effects of these novel fused heterocycles is warranted.

Figure 2: Proposed workflow for the biological evaluation of the synthesized compounds.

References

• 1. [Synthesis of tert-butylcyclopentane-fused 1,3-oxazines and 1,3-thiazines] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

GC-MS protocol for analyzing tert-Butylcyclopentane reaction mixtures

An Application Note and Protocol for the GC-MS Analysis of tert-Butylcyclopentane Reaction Mixtures

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for separating, identifying, and quantifying volatile and semi-volatile organic compounds.[1] It is an ideal method for analyzing complex reaction mixtures, offering high sensitivity and specificity.[2] This application note provides a detailed protocol for the analysis of tert-Butylcyclopentane in reaction mixtures. tert-Butylcyclopentane is a cyclic alkane, and its analysis is crucial for monitoring reaction progress, determining product purity, and identifying potential byproducts in various chemical synthesis processes.

The methodology herein covers sample preparation, detailed instrument parameters for both the gas chromatograph and the mass spectrometer, and data analysis guidelines. This protocol is designed for researchers, scientists, and professionals in drug development and chemical manufacturing who require a reliable and reproducible method for analyzing hydrocarbon samples.

Experimental Protocols

A successful analysis relies on proper sample preparation and optimized instrument conditions to ensure accurate separation and detection.

Sample Preparation

The primary goal of sample preparation is to create a dilute, clean sample suitable for injection into the GC-MS system.[3] Reaction mixtures must be diluted in a suitable organic solvent to prevent column and detector overload.[3]

Reagents and Materials:

• Volumetric flasks and pipettes

• Autosampler vials with caps

• Syringe filters (0.22 μm, PTFE or other solvent-compatible material)

• Hexane or Dichloromethane (GC grade or higher)[4]

• Anhydrous sodium sulfate (B86663) (if water is present)

Procedure:

• Homogenization: Ensure the reaction mixture is homogeneous. If there are multiple phases, the phase of interest must be separated.

• Dilution: Accurately pipette a small aliquot (e.g., 10 µL) of the organic reaction mixture into a 10 mL volumetric flask. Dilute to the mark with a suitable volatile solvent like hexane. This represents a 1:1000 dilution. The final concentration should aim for approximately 1-10 µg/mL to achieve an on-column loading of around 1-10 ng with a 1 µL injection.[5] The optimal dilution factor may vary depending on the expected concentration of tert-Butylcyclopentane and should be determined empirically.

• Drying (If Necessary): If the sample may contain traces of water, pass the diluted sample through a small column of anhydrous sodium sulfate to prevent water from entering the GC system.[5]

• Filtration: Filter the diluted sample through a 0.22 μm syringe filter directly into a GC autosampler vial to remove any particulate matter that could block the injector or column.[6]

• Vial Capping: Securely cap the vial immediately to prevent the evaporation of volatile components. The sample is now ready for analysis.

GC-MS Instrumentation and Conditions

The following parameters are recommended as a starting point and can be optimized for specific instruments and separation requirements. A non-polar capillary column is recommended for the separation of hydrocarbons.[7]

Table 1: Gas Chromatography (GC) Parameters

Parameter	Value
GC System	Agilent 7890B GC System or equivalent
Column	HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar column[8]
Injector Type	Split/Splitless
Injector Mode	Split (Split Ratio: 50:1)
Injector Temperature	250°C[8]
Carrier Gas	Helium (>99.999% purity)[8]
Flow Rate	1.2 mL/min (Constant Flow Mode)[8]
Injection Volume	1 µL
Oven Program
Initial Temperature	50°C, hold for 2 minutes
Ramp Rate	10°C/min to 250°C
Final Hold	Hold at 250°C for 5 minutes

Table 2: Mass Spectrometry (MS) Parameters

Parameter	Value
MS System	Agilent 5977A MSD or equivalent
Ionization Mode	Electron Ionization (EI)[8]
Electron Energy	70 eV[8]
Ion Source Temperature	230°C[8]
MS Transfer Line Temp.	280°C[8]
Acquisition Mode	Full Scan
Mass Range	m/z 40–350
Solvent Delay	3 minutes (or until after the solvent peak has eluted)[3]

Data Analysis and Quantification

• Compound Identification: The primary identification of tert-Butylcyclopentane and other components is achieved by comparing their acquired mass spectra with reference spectra in a spectral library, such as the NIST/EPA/NIH Mass Spectral Library. The fragmentation pattern of cyclic alkanes can be characteristic.[9]

• Quantification: For quantitative analysis, an internal standard method is recommended for highest accuracy.

  • Internal Standard (IS): Select a compound that is not present in the sample, is chemically similar to the analyte, and elutes nearby without overlapping. For this analysis, a suitable IS could be an aliphatic or another cyclic alkane (e.g., n-Decane or Cyclooctane).

  • Calibration Curve: Prepare a series of calibration standards containing known concentrations of tert-Butylcyclopentane and a fixed concentration of the internal standard.

  • Analysis: Analyze the calibration standards and the unknown samples under the same GC-MS conditions.

  • Calculation: Plot the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte. Use the resulting linear regression to calculate the concentration of tert-Butylcyclopentane in the samples.

Workflow Visualization

The following diagram illustrates the complete workflow for the GC-MS analysis of a tert-Butylcyclopentane reaction mixture.

Caption: GC-MS analytical workflow from sample preparation to final report.

References

• 1. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
• 2. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Sample preparation GC-MS [scioninstruments.com]
• 5. uoguelph.ca [uoguelph.ca]
• 6. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 7. How to Detect Cyclohexane and Benzene Using GC-MS? Why Can't Their Peaks Be Separated | MtoZ Biolabs [mtoz-biolabs.com]
• 8. benchchem.com [benchchem.com]
• 9. english.gyig.cas.cn [english.gyig.cas.cn]

Application Notes and Protocols for the ¹H and ¹³C NMR Spectral Analysis of tert-Butylcyclopentane Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral analysis of tert-butylcyclopentane derivatives. The bulky tert-butyl group significantly influences the conformational preferences of the cyclopentane (B165970) ring, leading to distinct spectral features that are crucial for structural elucidation in drug discovery and organic synthesis.

Introduction to the Conformational Landscape of tert-Butylcyclopentane

Unlike the more rigid chair conformation of cyclohexane, cyclopentane and its derivatives are conformationally flexible, existing in a dynamic equilibrium between two primary non-planar forms: the envelope (C_s symmetry) and the half-chair (C_2 symmetry) . The energy barrier between these conformers is low, leading to rapid interconversion at room temperature, a phenomenon known as pseudorotation.

The introduction of a bulky tert-butyl substituent tends to lock the cyclopentane ring into a preferred conformation to minimize steric strain. Typically, the envelope conformation, where the tert-butyl group occupies an equatorial-like position on the "flap" of the envelope, is favored. This conformational preference reduces unfavorable steric interactions and has a pronounced effect on the chemical shifts and coupling constants of the ring protons and carbons.

¹H and ¹³C NMR Spectral Features of tert-Butylcyclopentane

The ¹H and ¹³C NMR spectra of unsubstituted cyclopentane each show a single sharp peak at room temperature due to the rapid conformational averaging, which makes all protons and carbons magnetically equivalent.[1][2] For tert-butylcyclopentane, the conformational preference leads to a more complex spectrum with distinct signals for the different ring positions.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts (δ) for tert-Butylcyclopentane Derivatives

Compound	Position	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
tert-Butylcyclopentane	C1-H	1.5 - 1.7	45 - 50
C2/C5-H	1.2 - 1.6	25 - 30
C3/C4-H	1.2 - 1.6	25 - 30
C(CH₃)₃	0.8 - 0.9	30 - 35 (quat), 25 - 30 (CH₃)
cis-3-tert-Butylcyclopentanol	C1-H (CHOH)	~3.9 - 4.2	~73 - 76
C3-H	~2.0 - 2.3	~45 - 48
C(CH₃)₃	0.8 - 0.9	30 - 35 (quat), 25 - 30 (CH₃)
trans-3-tert-Butylcyclopentanol	C1-H (CHOH)	~3.8 - 4.1	~71 - 74
C3-H	~1.9 - 2.2	~43 - 46
C(CH₃)₃	0.8 - 0.9	30 - 35 (quat), 25 - 30 (CH₃)
2-tert-Butylcyclopentanone	C(CH₃)₃	-	46.6 (quat), 27.4 (CH₃)
C=O	-	211.6
CH₂ (adjacent to C=O)	-	41.0
Other CH₂	-	32.2

Note: These are approximate ranges and can be influenced by solvent and other substituents.[3][4]

Experimental Protocols

Sample Preparation for ¹H and ¹³C NMR Spectroscopy

A meticulously prepared sample is crucial for obtaining high-quality NMR spectra.

• Sample Quantity : For ¹H NMR of small organic molecules, use 5-25 mg of the tert-butylcyclopentane derivative.[5] For ¹³C NMR, a more concentrated sample of 50-100 mg is recommended due to the lower natural abundance and sensitivity of the ¹³C nucleus.[5]

• Solvent Selection : Use a high-purity deuterated solvent (e.g., CDCl₃, DMSO-d₆, C₆D₆) to avoid large solvent signals in the ¹H NMR spectrum.[1] The typical sample volume is 0.6-0.7 mL.

• Dissolution : Dissolve the sample in the deuterated solvent in a small vial before transferring it to the NMR tube. This ensures complete dissolution, which can be aided by gentle warming or vortexing if necessary.

• Filtration : To remove any particulate matter that can degrade spectral resolution, filter the sample solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, dry NMR tube.

• Internal Standard : For precise chemical shift referencing, an internal standard such as tetramethylsilane (B1202638) (TMS) is typically used, with its signal set to 0.00 ppm.[1]

NMR Data Acquisition

The following is a general protocol for acquiring ¹H and ¹³C NMR spectra. Instrument-specific parameters may need to be optimized.

• Spectrometer Setup : Tune and shim the spectrometer to ensure a homogeneous magnetic field.

• ¹H NMR Acquisition :

  • Set the spectral width to cover the expected range of proton chemical shifts (typically 0-12 ppm).

  • Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.

  • Set the relaxation delay to at least 1-2 seconds to allow for full relaxation of the protons between scans.

• ¹³C NMR Acquisition :

  • Set the spectral width to cover the expected range of carbon chemical shifts (typically 0-220 ppm).

  • A larger number of scans will be required compared to ¹H NMR.

  • Proton decoupling is typically used to simplify the spectrum and enhance the signal-to-noise ratio.

Visualization of Experimental Workflow and Data Analysis

The process from sample preparation to final spectral analysis can be visualized as a clear workflow.

Caption: Workflow for NMR analysis of tert-butylcyclopentane derivatives.

The analysis of the acquired spectra involves several key steps:

Caption: Logical steps in NMR spectral interpretation.

Advanced NMR Techniques for Structural Elucidation

For complex tert-butylcyclopentane derivatives or for unambiguous assignment of all signals, two-dimensional (2D) NMR techniques are invaluable.

• COSY (Correlation Spectroscopy) : Identifies proton-proton (¹H-¹H) coupling networks, helping to establish the connectivity of protons within the cyclopentane ring and with substituents.

• HSQC (Heteronuclear Single Quantum Coherence) : Correlates directly bonded proton and carbon atoms (¹H-¹³C), allowing for the definitive assignment of carbon signals based on their attached protons.

• HMBC (Heteronuclear Multiple Bond Correlation) : Shows correlations between protons and carbons that are two or three bonds apart, providing crucial information about the connectivity across quaternary carbons (like the one in the tert-butyl group).

• NOESY (Nuclear Overhauser Effect Spectroscopy) : Provides information about the spatial proximity of protons. For conformationally locked tert-butylcyclopentane derivatives, NOESY can be used to determine the relative stereochemistry of substituents (cis/trans) by observing through-space interactions between protons.

By combining the information from these 1D and 2D NMR experiments, a detailed and unambiguous structural and stereochemical assignment of tert-butylcyclopentane derivatives can be achieved, which is essential for advancing drug development and chemical research.

References

• 1. cyclopentane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 cyclopentane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. C-13 nmr spectrum of cyclopentane analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of cyclopentane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. C-13 NMR Spectrum [acadiau.ca]
• 4. benchchem.com [benchchem.com]
• 5. Evaluation of the tert-butyl group as a probe for NMR studies of macromolecular complexes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Grignard Reactions in tert-Butylcyclopentane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Grignard reaction is a fundamental and versatile tool in organic synthesis for the formation of carbon-carbon bonds. The choice of solvent is critical for the successful formation and reactivity of the organomagnesium halide reagent, traditionally relying on ethers like diethyl ether (Et₂O) and tetrahydrofuran (B95107) (THF). However, increasing focus on green chemistry has prompted the exploration of alternative solvents with improved safety and environmental profiles. This document explores the potential of tert-Butylcyclopentane as a novel, greener alternative solvent for Grignard reactions. While direct experimental data for Grignard reactions in tert-Butylcyclopentane is not extensively available in published literature, its physical properties suggest it may serve as a viable, high-boiling point alternative. This application note provides a comparative analysis of its properties against standard solvents and a detailed, hypothetical protocol based on established procedures for analogous greener solvents like 2-Methyltetrahydrofuran (2-MeTHF) and Cyclopentyl methyl ether (CPME).[1][2]

Data Presentation

Comparative Analysis of Solvent Properties

The suitability of a solvent for a Grignard reaction is determined by several key physical properties, including its boiling point, density, and ability to solvate the Grignard reagent. The following table compares the properties of tert-Butylcyclopentane with the conventional solvents, diethyl ether and THF.

Property	tert-Butylcyclopentane	Diethyl Ether (Et₂O)	Tetrahydrofuran (THF)
Molecular Formula	C₉H₁₈	C₄H₁₀O	C₄H₈O
Molecular Weight ( g/mol )	126.24[3]	74.12	72.11
Boiling Point (°C)	142.9 - 172[1][4]	34.6	66
Melting Point (°C)	-96[1]	-116.3	-108.4
Density (g/cm³)	~0.814[4]	0.713	0.889
Flash Point (°C)	27.6[4]	-45	-14
Water Solubility	Insoluble (predicted)	6.9 g/100 mL (20 °C)	Miscible

Note: Data for tert-Butylcyclopentane is compiled from various sources. Some variation in reported values exists.

The high boiling point of tert-Butylcyclopentane is a significant potential advantage, allowing for reactions to be conducted at elevated temperatures. This can be particularly beneficial for the formation of Grignard reagents from less reactive organohalides (e.g., chlorides) or for reactions involving sterically hindered substrates.[3] Its predicted insolubility in water would also simplify aqueous work-up procedures, a notable advantage over the highly miscible THF.[5]

Experimental Protocols

The following is a detailed, hypothetical protocol for conducting a Grignard reaction using tert-Butylcyclopentane as a solvent. This protocol is adapted from established methods for similar "green" ethereal solvents.[1][3]

Protocol 1: Formation of a Grignard Reagent (Phenylmagnesium Bromide)

Materials:

• Magnesium turnings (1.2 equivalents)

• Bromobenzene (B47551) (1.0 equivalent)

• Anhydrous tert-Butylcyclopentane

• Iodine (one crystal for activation)

• 1,2-Dibromoethane (B42909) (optional, for activation)

Apparatus:

• A three-necked, round-bottom flask, flame-dried under an inert atmosphere (Nitrogen or Argon)

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• Preparation: Assemble the flame-dried glassware while hot and allow it to cool under a stream of dry nitrogen.

• Magnesium Activation: Place the magnesium turnings into the reaction flask. Add a single crystal of iodine or a few drops of 1,2-dibromoethane to activate the magnesium surface.[3]

• Initial Solvent Addition: Add a small amount of anhydrous tert-Butylcyclopentane to the flask, just enough to cover the magnesium turnings.

• Reagent Solution Preparation: In the dropping funnel, prepare a solution of bromobenzene in anhydrous tert-Butylcyclopentane.

• Initiation: Add a small portion of the bromobenzene solution from the dropping funnel to the magnesium suspension. The reaction may be initiated by gentle warming with a heat gun. Successful initiation is indicated by the disappearance of the iodine color, bubble formation, and a gentle reflux.

• Grignard Reagent Formation: Once the reaction has initiated, add the remainder of the bromobenzene solution dropwise at a rate that maintains a steady but controlled reflux. The high boiling point of tert-Butylcyclopentane may necessitate external heating to sustain reflux.

• Completion: After the addition is complete, continue to stir the mixture at reflux for an additional 30-60 minutes to ensure the complete formation of the Grignard reagent. The resulting grey/brown solution is then cooled to the desired temperature for the subsequent reaction.

Protocol 2: Reaction of Grignard Reagent with an Electrophile (Benzophenone)

Materials:

• Phenylmagnesium bromide solution in tert-Butylcyclopentane (from Protocol 1)

• Benzophenone (B1666685) (0.9 equivalents relative to the Grignard reagent)

• Anhydrous tert-Butylcyclopentane

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution for quenching

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄) for drying

Procedure:

• Electrophile Addition: Prepare a solution of benzophenone in anhydrous tert-Butylcyclopentane in the dropping funnel. Add this solution dropwise to the stirred Grignard reagent at a temperature that maintains control over the exothermic reaction (typically 0 °C to room temperature).

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Quenching: Cool the reaction mixture in an ice bath. Slowly and carefully add saturated aqueous ammonium chloride solution to quench the reaction and any unreacted Grignard reagent.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer with brine (saturated NaCl solution).

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and remove the tert-Butylcyclopentane under reduced pressure to yield the crude product.

• Purification: Purify the crude triphenylmethanol (B194598) by a suitable method, such as recrystallization or column chromatography.

Mandatory Visualizations

Diagrams

Caption: General workflow for a Grignard reaction.

Caption: Logical considerations for selecting a Grignard solvent.

Disclaimer: The provided protocols are hypothetical and based on the physical properties of tert-Butylcyclopentane and established procedures for analogous solvents. Researchers should conduct small-scale trials and appropriate safety assessments before scaling up any reaction. The performance, yields, and optimal conditions for Grignard reactions in tert-Butylcyclopentane require experimental validation.

References

• 1. d-nb.info [d-nb.info]
• 2. nbinno.com [nbinno.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. ijarse.com [ijarse.com]

Application Notes and Protocols for the Synthesis of tert-Butylcyclopentane via a Postulated Friedel-Crafts Alkylation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Friedel-Crafts alkylation is a fundamental carbon-carbon bond-forming reaction in organic synthesis, traditionally employed for the alkylation of aromatic compounds.[1] This document outlines a theoretical application of this reaction to a non-aromatic substrate, cyclopentane (B165970), for the synthesis of tert-butylcyclopentane. It is critical to note that the direct Friedel-Crafts alkylation of alkanes is not a standard transformation and presents significant chemical challenges, including the potential for low reactivity of the C-H bond, isomerization, and other side reactions. The protocols and data presented herein are therefore hypothetical and intended to serve as a starting point for experimental investigation.

The proposed reaction involves the generation of a tert-butyl cation from tert-butyl chloride using a strong Lewis acid, such as aluminum chloride (AlCl₃).[2][3] This electrophile is then postulated to react with cyclopentane to form the desired product. The use of a tertiary alkyl halide is advantageous as it forms a stable tertiary carbocation, which may mitigate some potential rearrangement reactions.[3]

Challenges and Considerations

• Substrate Reactivity: Alkanes, including cyclopentane, are generally poor nucleophiles compared to aromatic rings. Their C-H bonds are less reactive towards electrophilic attack.

• Catalyst Choice: A strong Lewis acid is necessary to generate the carbocation.[3] However, strong Lewis acids can also promote side reactions. Alternative catalysts, such as solid acid catalysts or zeolites, could be explored for potentially higher selectivity and easier workup.

• Polyalkylation: Similar to traditional Friedel-Crafts reactions, the product, tert-butylcyclopentane, may be more reactive than the starting material, leading to the formation of di- or poly-substituted products like 1,3-di-tert-butylcyclopentane.[4]

• Reaction Conditions: Temperature and reaction time will be critical parameters to optimize to favor the desired mono-alkylation product and minimize side reactions.

Experimental Protocols

Note: The following protocol is a hypothetical procedure for the synthesis of tert-butylcyclopentane and should be performed with caution in a well-ventilated fume hood, with appropriate personal protective equipment.

Materials:

• Cyclopentane (anhydrous)

• tert-Butyl chloride (anhydrous)

• Aluminum chloride (anhydrous)[3]

• Dichloromethane (B109758) (anhydrous, as solvent)

• Ice-cold water

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Reflux condenser with a drying tube (e.g., filled with calcium chloride)

• Ice bath

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: In a flame-dried three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser topped with a drying tube, add anhydrous aluminum chloride (see Table 1 for suggested quantities).

• Solvent and Reactant Addition: Add anhydrous dichloromethane to the flask, followed by anhydrous cyclopentane. Cool the mixture to 0 °C in an ice bath with continuous stirring.

• Addition of Alkylating Agent: Add anhydrous tert-butyl chloride to the dropping funnel. Add the tert-butyl chloride dropwise to the stirred reaction mixture over 30 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional hour. Then, remove the ice bath and let the reaction warm to room temperature. Continue stirring for 2-4 hours, monitoring the reaction progress by gas chromatography (GC) if possible.

• Quenching: Carefully and slowly quench the reaction by adding the mixture to a beaker of ice-cold water with vigorous stirring. This should be done in a fume hood as HCl gas will be evolved.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator.

• Purification: Purify the crude product by fractional distillation to isolate tert-butylcyclopentane.

Data Presentation

Table 1: Hypothetical Reaction Parameters

Parameter	Suggested Value	Rationale
Molar Ratio (Cyclopentane : tert-Butyl Chloride)	3 : 1	Using an excess of cyclopentane is intended to favor mono-alkylation and minimize polyalkylation.
Catalyst Loading (mol% relative to tert-Butyl Chloride)	10 mol%	A catalytic amount is proposed, though stoichiometric amounts are sometimes used in traditional Friedel-Crafts reactions.
Solvent	Dichloromethane	A common inert solvent for Friedel-Crafts reactions.
Temperature	0 °C to Room Temperature	Lower temperatures may help control the reaction and improve selectivity.
Reaction Time	3-5 hours	An initial estimate for reaction completion; should be optimized based on monitoring.

Table 2: Hypothetical Results

Product	Theoretical Yield (g)	Actual Yield (g)	Percent Yield (%)	Purity (by GC)
tert-Butylcyclopentane	12.6 g	5.0 g	~40%	>95% (after distillation)
Di-tert-butylcyclopentane	-	-	-	<5% (after distillation)

Note: The presented yield is a hypothetical estimation. The actual yield may be lower due to the low reactivity of the alkane substrate and potential side reactions. The formation of di-substituted byproducts is also possible.

Visualizations

Caption: Experimental workflow for the synthesis of tert-Butylcyclopentane.

Caption: Plausible reaction mechanism for Friedel-Crafts alkylation of cyclopentane.

References

• 1. Khan Academy [khanacademy.org]
• 2. homework.study.com [homework.study.com]
• 3. cerritos.edu [cerritos.edu]
• 4. 1,3-Ditert-butylcyclopentane | C13H26 | CID 22129053 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Purification techniques for tert-Butylcyclopentane from reaction mixtures

Welcome to the technical support center for the purification of tert-Butylcyclopentane. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the purification of tert-Butylcyclopentane from typical reaction mixtures.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of tert-Butylcyclopentane.

Issue	Potential Cause	Recommended Solution
Low Yield of Purified tert-Butylcyclopentane	Incomplete Reaction: The synthesis reaction may not have gone to completion.	Before beginning purification, monitor the reaction progress using Gas Chromatography-Mass Spectrometry (GC-MS) to ensure all starting materials have been consumed.
Product Loss During Workup: Significant amounts of the product may be lost during aqueous washes or transfers between vessels.	Minimize the number of transfers. During liquid-liquid extractions, ensure a clear phase separation and consider back-extracting the aqueous layer with a small amount of an appropriate organic solvent to recover any dissolved product.
Inefficient Distillation: Poor insulation of the distillation apparatus or a distillation rate that is too high can lead to product loss.	Ensure the distillation column is well-insulated. Maintain a slow and steady distillation rate to ensure proper separation.
Persistent Impurities Detected by GC-MS	Co-elution with Product: An impurity may have a boiling point very close to that of tert-Butylcyclopentane.	For closely boiling impurities, fractional distillation with a high-efficiency column (e.g., a long Vigreux or packed column) is recommended. If distillation is ineffective, consider preparative gas chromatography (preparative GC) for high-purity samples.
Azeotrope Formation: The impurity may form a constant boiling mixture (azeotrope) with tert-Butylcyclopentane.	While specific azeotrope data for tert-Butylcyclopentane with common solvents is not readily available in the literature, if an azeotrope is suspected, techniques like extractive distillation or using a different purification method such as column chromatography should be considered.[1]
Isomeric Impurities: Synthesis may result in the formation of isomers of tert-Butylcyclopentane which have very similar physical properties.	Preparative gas chromatography is often the most effective method for separating isomers.[2]
Product Contaminated with Starting Materials	Inefficient Separation: Unreacted starting materials like cyclopentene (B43876) (low boiling) or tert-butyl chloride/alcohol (can be removed by washing) may not have been effectively removed.	A preliminary simple distillation can remove low-boiling starting materials. Aqueous washes (e.g., with water or brine) can help remove water-soluble starting materials like tert-butyl alcohol.[3]
"Bumping" or Uncontrolled Boiling During Distillation	Uneven Heating: Localized overheating of the distillation flask.	Use a heating mantle with a stirrer or add boiling chips to the distillation flask to ensure smooth and even boiling.
Flooding of the Distillation Column	Excessive Boil-up Rate: The rate of vaporization is too high for the column to handle, causing liquid to be carried up the column.	Reduce the heating rate to decrease the boil-up rate. Ensure the condenser has adequate cooling capacity.[4]
Poor Separation in Flash Chromatography	Inappropriate Solvent System: The chosen eluent may not provide adequate separation between the product and impurities.	Develop an appropriate solvent system using Thin-Layer Chromatography (TLC) before running the column. A good starting point for a non-polar compound like tert-Butylcyclopentane would be a non-polar solvent like hexane, with gradual addition of a slightly more polar solvent like ethyl acetate (B1210297) if needed.[5]
Column Overloading: Too much crude material was loaded onto the column.	As a general rule, the amount of silica (B1680970) gel should be 30-100 times the weight of the crude sample.[6]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in a crude tert-Butylcyclopentane reaction mixture?

A1: Common impurities depend on the synthetic route but often include unreacted starting materials such as cyclopentene and a tert-butyl source (e.g., tert-butyl chloride or tert-butanol). Side products can include isomers of the desired product and di-tert-butylated cyclopentane (B165970) derivatives.[3][7]

Q2: What is the recommended primary purification technique for tert-Butylcyclopentane?

A2: For routine purification to remove most common impurities, fractional distillation is the most effective and scalable method. tert-Butylcyclopentane has a boiling point of approximately 142.9°C, which allows for good separation from many lower and higher boiling point impurities.[1]

Q3: How can I effectively remove unreacted starting materials?

A3: Unreacted cyclopentene (boiling point ~44°C) can be removed by a preliminary simple distillation. Water-soluble starting materials like tert-butanol (B103910) can be removed by washing the crude product with water and then brine during the workup.

Q4: When should I consider using flash column chromatography?

A4: Flash column chromatography is a suitable alternative to distillation when dealing with non-volatile impurities or when trying to separate compounds with very similar boiling points where distillation is inefficient. For a non-polar compound like tert-Butylcyclopentane, a normal-phase silica gel column with a non-polar eluent system (e.g., hexanes or a mixture of hexanes and a small amount of ethyl acetate) would be a good starting point.[8][9]

Q5: How can I separate isomeric impurities of tert-Butylcyclopentane?

A5: Isomers often have very similar physical properties, making them difficult to separate by distillation or standard chromatography. Preparative Gas Chromatography (preparative GC) is the most powerful technique for separating volatile isomers and achieving very high purity.[2]

Q6: My GC-MS analysis shows a persistent impurity with a similar mass spectrum to my product. What could it be?

A6: This could indicate the presence of an isomer. Isomers of tert-Butylcyclopentane will have the same mass but may have slightly different retention times on a GC column. Comparing the retention time of your product with a known standard can help confirm its identity.

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

This protocol is suitable for separating tert-Butylcyclopentane from impurities with different boiling points.

Materials:

• Crude tert-Butylcyclopentane

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with thermometer

• Condenser

• Receiving flasks

• Heating mantle with stirrer or boiling chips

• Vacuum source (if performing vacuum distillation for high-boiling impurities)

Procedure:

• Apparatus Setup: Assemble the fractional distillation apparatus. Ensure all joints are properly sealed. The thermometer bulb should be positioned just below the side arm of the distillation head.

• Charging the Flask: Add the crude tert-Butylcyclopentane and a few boiling chips or a magnetic stir bar to the round-bottom flask. Do not fill the flask more than two-thirds full.

• Heating: Begin to gently heat the flask.

• Equilibration: Allow the vapor to slowly rise through the fractionating column. This allows for the establishment of a temperature gradient and equilibrium between the liquid and vapor phases, which is crucial for good separation.

• Collecting Fractions:

  • Collect the initial fraction (forerun) that distills at a lower temperature. This will contain any low-boiling impurities.

  • As the temperature stabilizes at the boiling point of tert-Butylcyclopentane (~142.9°C at atmospheric pressure), change the receiving flask to collect the pure product.

  • Continue to collect the fraction that distills at a constant temperature.

  • If the temperature begins to rise significantly, it indicates that a higher-boiling impurity is starting to distill. At this point, stop the distillation or change to a new receiving flask to collect the final fraction.

• Analysis: Analyze the purity of the collected fractions using GC-MS.[10]

Protocol 2: Purification by Flash Column Chromatography

This protocol is useful for removing impurities that are difficult to separate by distillation.

Materials:

• Crude tert-Butylcyclopentane

• Silica gel (230-400 mesh)[6]

• Chromatography column

• Eluent (e.g., hexanes, or a mixture of hexanes and ethyl acetate)

• Sand

• Collection tubes

• Air pressure source

Procedure:

• Solvent System Selection: Use Thin-Layer Chromatography (TLC) to determine a suitable eluent system that gives the desired product an Rf value of approximately 0.3 and provides good separation from impurities.[5]

• Column Packing:

  • Add a small plug of cotton or glass wool to the bottom of the column, followed by a thin layer of sand.

  • Prepare a slurry of silica gel in the chosen eluent and pour it into the column.

  • Allow the silica gel to settle, ensuring an even and crack-free packing. Add a layer of sand on top of the silica gel.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent.

  • Carefully add the sample to the top of the column.

• Elution:

  • Carefully add the eluent to the column and apply gentle air pressure to begin elution.

  • Maintain a steady flow rate.

• Fraction Collection: Collect the eluting solvent in a series of fractions.

• Analysis and Isolation:

  • Monitor the fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified tert-Butylcyclopentane.

Visualizations

Caption: General purification workflow for tert-Butylcyclopentane.

Caption: Decision workflow for troubleshooting persistent impurities.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. youtube.com [youtube.com]
• 5. Chromatography [chem.rochester.edu]
• 6. ijpdt.com [ijpdt.com]
• 7. Page loading... [guidechem.com]
• 8. biotage.com [biotage.com]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. tert-Butylcyclopentane | C9H18 | CID 520923 - PubChem [pubchem.ncbi.nlm.nih.gov]

Identifying and removing common impurities in tert-Butylcyclopentane synthesis

Welcome to the technical support center for the synthesis of tert-Butylcyclopentane. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the identification and removal of common impurities encountered during the synthesis of tert-Butylcyclopentane.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing tert-Butylcyclopentane in a laboratory setting?

A1: The most prevalent laboratory synthesis method is the Friedel-Crafts alkylation of cyclopentane (B165970) with either tert-butyl chloride or isobutylene (B52900) in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃). This reaction involves the electrophilic substitution of a hydrogen atom on the cyclopentane ring with a tert-butyl group.

Q2: What are the primary impurities I should expect in my crude tert-Butylcyclopentane product?

A2: The primary impurities typically arise from side reactions inherent to the Friedel-Crafts alkylation process. The most common of these is polyalkylation, where the tert-Butylcyclopentane product reacts further to form di-tert-butylcyclopentane isomers (e.g., 1,2- and 1,3-di-tert-butylcyclopentane). Unreacted starting materials, such as cyclopentane and tert-butyl chloride, may also be present.

Q3: How can I minimize the formation of di-tert-butylcyclopentane impurities during the synthesis?

A3: To minimize polyalkylation, it is recommended to use a large excess of cyclopentane relative to the alkylating agent (tert-butyl chloride or isobutylene).[1] This stoichiometric imbalance increases the probability that the electrophile will react with a cyclopentane molecule rather than the already alkylated product. Additionally, controlling the reaction temperature and using a less active catalyst can help reduce the rate of the second alkylation reaction.[1]

Q4: What are the best methods for purifying crude tert-Butylcyclopentane?

A4: Fractional distillation is the most effective method for purifying tert-Butylcyclopentane on a laboratory scale.[2][3] This technique separates compounds based on differences in their boiling points. Since tert-Butylcyclopentane has a lower boiling point than the di-tert-butylcyclopentane isomers, it can be selectively distilled and collected. For smaller scales or to remove non-volatile impurities, column chromatography may also be employed.

Q5: Which analytical techniques are most suitable for identifying impurities in my tert-Butylcyclopentane product?

A5: Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful tool for separating the components of the reaction mixture and providing mass spectral data for their identification.[4] Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is also invaluable for confirming the structure of the desired product and identifying impurities, especially isomeric byproducts.[4]

Troubleshooting Guides

Issue 1: Low Yield of tert-Butylcyclopentane

Potential Cause:

• Incomplete Reaction: The reaction may not have gone to completion due to insufficient reaction time, low temperature, or deactivated catalyst.

• Side Reactions: The formation of significant amounts of polyalkylation products or other byproducts will consume the starting materials and reduce the yield of the desired product.

• Loss During Workup: Product may be lost during the aqueous workup or purification steps.

Troubleshooting Suggestions:

• Reaction Monitoring: Monitor the reaction progress using Gas Chromatography (GC) to ensure the consumption of starting materials.

• Optimize Reaction Conditions: If the reaction is incomplete, consider increasing the reaction time or temperature. Ensure the Lewis acid catalyst is fresh and handled under anhydrous conditions to prevent deactivation.

• Minimize Polyalkylation: As mentioned in the FAQs, use a significant excess of cyclopentane.

• Careful Workup and Purification: Ensure proper phase separation during extractions. When performing fractional distillation, use an efficient fractionating column and control the distillation rate to minimize loss of the volatile product.

Issue 2: Presence of Significant Amounts of High-Boiling Impurities

Identification:

• GC-MS Analysis: High-boiling impurities will appear as later-eluting peaks in the gas chromatogram. The mass spectra of these peaks will likely correspond to di-tert-butylcyclopentane isomers (molecular weight: 182.35 g/mol ).[5][6]

• NMR Analysis: The ¹H and ¹³C NMR spectra of the crude product may show complex signals in addition to those of tert-Butylcyclopentane, indicating the presence of isomers.

Troubleshooting Workflow for High-Boiling Impurities

Caption: Troubleshooting workflow for identifying and removing high-boiling impurities.

Data Presentation

Table 1: Physicochemical Properties of tert-Butylcyclopentane and Potential Impurities

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
tert-Butylcyclopentane	C₉H₁₈	126.24	~143
Cyclopentane	C₅H₁₀	70.1	49
tert-Butyl chloride	C₄H₉Cl	92.57	51
1,2-di-tert-Butylcyclopentane	C₁₃H₂₆	182.35	>180 (estimated)
1,3-di-tert-Butylcyclopentane	C₁₃H₂₆	182.35	>180 (estimated)

Table 2: Key Analytical Data for Identification

Compound	Analytical Method	Key Observations
tert-Butylcyclopentane	GC-MS	Molecular ion (M⁺) at m/z 126. Characteristic fragments at m/z 111 (M-15, loss of CH₃) and 57 (tert-butyl cation).[4]
¹H NMR (CDCl₃)	A multiplet for the cyclopentyl protons and a singlet for the tert-butyl protons.
¹³C NMR (CDCl₃)	Distinct signals for the carbons of the cyclopentyl ring and the tert-butyl group.
di-tert-Butylcyclopentane Isomers	GC-MS	Molecular ion (M⁺) at m/z 182. Fragmentation pattern will show loss of methyl (m/z 167) and tert-butyl (m/z 125) groups.[5][6]
¹H NMR (CDCl₃)	More complex multiplets for the cyclopentyl protons and multiple singlets or a broader singlet for the two tert-butyl groups, depending on the isomer.
¹³C NMR (CDCl₃)	A larger number of signals compared to the mono-substituted product, with chemical shifts indicative of a disubstituted cyclopentane ring.

Experimental Protocols

Protocol 1: Synthesis of tert-Butylcyclopentane via Friedel-Crafts Alkylation

This protocol is a general representation and should be adapted and optimized based on laboratory conditions and safety assessments.

Materials:

• Cyclopentane

• tert-Butyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous diethyl ether

• Ice

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a drying tube to protect from atmospheric moisture.

• Charge the flask with an excess of cyclopentane and anhydrous diethyl ether.

• Cool the flask in an ice bath to 0-5 °C.

• Carefully and portion-wise add anhydrous aluminum chloride to the stirred solution.

• Add tert-butyl chloride to the dropping funnel and add it dropwise to the reaction mixture over a period of 30-60 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours. Monitor the reaction progress by GC.

• Upon completion, quench the reaction by slowly pouring the mixture over crushed ice.

• Transfer the mixture to a separatory funnel, separate the organic layer, and wash it sequentially with cold water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by simple distillation.

• Purify the crude product by fractional distillation.

Synthesis and Workup Workflow

Caption: General workflow for the synthesis and purification of tert-Butylcyclopentane.

Protocol 2: Fractional Distillation of Crude tert-Butylcyclopentane

• Set up a fractional distillation apparatus with a Vigreux column or a column packed with Raschig rings.

• Place the crude tert-Butylcyclopentane in the distillation flask with boiling chips.

• Slowly heat the flask.

• Collect fractions based on the boiling point. The first fraction will likely contain unreacted cyclopentane and tert-butyl chloride.

• The main fraction should be collected at the boiling point of tert-Butylcyclopentane (~143 °C).

• A higher-boiling fraction, if any, will contain the di-tert-butylcyclopentane isomers.

• Analyze the collected fractions by GC-MS to confirm their composition.[2][3]

Protocol 3: GC-MS Analysis

• Column: A non-polar capillary column (e.g., DB-5ms or equivalent) is suitable.

• Injector Temperature: 250 °C

• Oven Program: Start at a low temperature (e.g., 40 °C) and ramp up to a higher temperature (e.g., 250 °C) to ensure separation of both volatile starting materials and less volatile byproducts.

• Mass Spectrometer: Operate in electron ionization (EI) mode.

Protocol 4: NMR Analysis

• Sample Preparation: Dissolve a small amount of the sample in a deuterated solvent such as chloroform-d (B32938) (CDCl₃).

• Spectra: Acquire ¹H and ¹³C NMR spectra. The chemical shifts and coupling patterns will help to confirm the structure of the product and identify impurities.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. jetir.org [jetir.org]
• 3. m.youtube.com [m.youtube.com]
• 4. tert-Butylcyclopentane | C9H18 | CID 520923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1,3-Ditert-butylcyclopentane | C13H26 | CID 22129053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1,2-Ditert-butylcyclopentane | C13H26 | CID 22969348 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Safe Use of tert-Butylcyclopentane: A Technical Support Guide

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the safe handling and storage of tert-Butylcyclopentane. All procedures should be performed in accordance with your institution's safety protocols and a comprehensive, substance-specific risk assessment.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with tert-Butylcyclopentane?

A1: Based on data for the analogous compound tert-Butylcyclohexane, tert-Butylcyclopentane should be considered a flammable liquid and vapor. It is crucial to keep it away from heat, sparks, open flames, and other ignition sources.

Q2: What personal protective equipment (PPE) should I wear when handling tert-Butylcyclopentane?

A2: Appropriate PPE is essential to ensure your safety. This includes:

• Eye Protection: Chemical safety goggles.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A laboratory coat.

• Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume hood.

Q3: How should I properly store tert-Butylcyclopentane?

A3: Store tert-Butylcyclopentane in a tightly closed container in a cool, dry, and well-ventilated area. It should be kept away from heat and sources of ignition.[1][2]

Q4: What should I do in case of a small spill?

A4: For a small spill, remove all ignition sources. Absorb the spill with an inert, non-combustible material such as sand or vermiculite. Collect the absorbed material and place it in a suitable, sealed container for disposal.

Q5: What are the proper first-aid measures in case of exposure?

A5:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

• Skin Contact: Remove contaminated clothing and rinse the affected skin with plenty of soap and water.[1]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2]

Quantitative Data Summary

The following table summarizes key quantitative data for tert-Butylcyclopentane.

Property	Value
Molecular Formula	C₉H₁₈
Molecular Weight	126.24 g/mol
Boiling Point	142.9 °C at 760 mmHg
Flash Point	27.6 °C
Density	0.814 g/cm³

Experimental Protocols

Protocol 1: General Handling of tert-Butylcyclopentane

• Preparation: Before handling, ensure that a chemical fume hood is operational and that all necessary PPE is readily available and worn correctly. Clear the workspace of any potential ignition sources.

• Dispensing: When transferring tert-Butylcyclopentane, use grounded equipment to prevent static discharge.[1] Slowly dispense the liquid to minimize splashing.

• Post-Handling: Tightly seal the container immediately after use. Clean any contaminated surfaces with a suitable solvent and dispose of all waste in a designated hazardous waste container.

Protocol 2: Small-Scale Reaction Setup

• Apparatus Setup: Assemble the reaction apparatus within a chemical fume hood. Ensure all glassware is clean, dry, and free of cracks.

• Reagent Addition: Add tert-Butylcyclopentane to the reaction vessel using a syringe or dropping funnel. If the reaction is exothermic, consider cooling the vessel in an ice bath.

• Reaction Monitoring: Continuously monitor the reaction for any signs of uncontrolled temperature or pressure changes.

• Work-up: Upon completion, quench the reaction carefully according to your specific protocol. All waste materials should be treated as hazardous.

Visual Guides

Caption: A logical workflow for the safe handling and storage of tert-Butylcyclopentane.

Caption: A troubleshooting decision tree for common issues during experiments with tert-Butylcyclopentane.

References

• 1. fishersci.com [fishersci.com]
• 2. tcichemicals.com [tcichemicals.com]

Technical Support Center: Proper Disposal of tert-Butylcyclopentane Waste

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive information on the proper disposal methods for tert-Butylcyclopentane waste, designed to ensure the safety of laboratory personnel and compliance with environmental regulations.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with tert-Butylcyclopentane waste?

• Flammability: It is expected to be a flammable liquid, with vapors that can form explosive mixtures with air.[1][2]

• Inhalation: Inhaling vapors may cause respiratory irritation, dizziness, and drowsiness.[3]

• Skin and Eye Contact: Direct contact may cause skin and eye irritation.[3]

Q2: How should I collect and store tert-Butylcyclopentane waste in the laboratory?

A2: Proper collection and storage are crucial to prevent accidents and ensure compliance.

• Container: Use a designated, properly labeled, and chemically compatible waste container. The container should be in good condition with a secure, tight-fitting lid.[2]

• Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "tert-Butylcyclopentane". Indicate the approximate quantity of the waste.

• Storage: Store the sealed waste container in a designated satellite accumulation area. This area should be well-ventilated, away from sources of ignition, and incompatible materials such as strong oxidizing agents.[2][4]

Q3: Can I dispose of small amounts of tert-Butylcyclopentane waste down the drain?

A3: No. Under no circumstances should tert-Butylcyclopentane or any hydrocarbon solvent waste be disposed of down the drain. This can lead to environmental contamination and may violate local and national regulations.[1]

Q4: What is the recommended final disposal method for tert-Butylcyclopentane waste?

A4: The recommended method for final disposal is through an approved hazardous waste disposal facility.[1][2] The most common methods for hydrocarbon solvent waste are:

• Incineration: High-temperature incineration is a preferred method for destroying organic solvents.[5][6]

• Fuel Blending: The waste solvent may be blended with other fuels for energy recovery in industrial furnaces.[6] Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and disposal by a licensed hazardous waste contractor.

Q5: What should I do in case of a tert-Butylcyclopentane spill?

A5: In the event of a spill, prompt and appropriate action is necessary.

• Alert Personnel: Immediately alert others in the vicinity.

• Ventilation: Ensure adequate ventilation to disperse vapors.

• Ignition Sources: Remove all sources of ignition from the area.[2]

• Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the liquid.

• Cleanup: Carefully scoop the absorbent material into a designated hazardous waste container.

• Decontamination: Clean the spill area with soap and water. All cleanup materials should be treated as hazardous waste.

• Large Spills: For large spills, evacuate the area and contact your institution's emergency response team.

Troubleshooting Guide

Issue	Possible Cause	Solution
Leaking waste container	Improperly sealed or damaged container.	Transfer the waste to a new, compatible container. Ensure the lid is securely fastened. Report the incident to your EHS department.
Unlabeled waste container	Oversight in labeling procedures.	Immediately label the container with "Hazardous Waste" and "tert-Butylcyclopentane". If the contents are unknown, label as "Hazardous Waste - Unknown" and contact your EHS department for guidance on identification and disposal.
Waste container is overfilled	Accumulation of waste exceeding container capacity.	Never fill a waste container to more than 90% capacity to allow for vapor expansion. If a container is nearing capacity, request a pickup from your EHS department.

Quantitative Data Summary

Parameter	Cyclopentane	Cyclohexane	n-Hexane Isomers	tert-Butylcyclohexane
OSHA PEL (8-hr TWA)	600 ppm[7]	300 ppm[8]	500 ppm[9]	Not Established
NIOSH REL (10-hr TWA)	600 ppm[10]	300 ppm[11]	100 ppm[9]	Not Established
ACGIH TLV (8-hr TWA)	600 ppm	100 ppm[12]	500 ppm[9]	Not Established
Flash Point	<20°F	-4°F	-9°F (n-Hexane)	104°F / 40°C[2]
Lower Explosive Limit (LEL)	1.1%[13]	1.3%[14]	1.1% (n-Hexane)	0.75%[4]
Upper Explosive Limit (UEL)	8.7%[13]	8.0%	7.5% (n-Hexane)	Not Available

Disclaimer: This data is for informational purposes only. Always refer to the specific SDS of the chemical you are using and your institution's safety guidelines.

Experimental Protocol: Neutralization of Acidic/Basic Contaminants in tert-Butylcyclopentane Waste

This protocol outlines a procedure for neutralizing acidic or basic contaminants that may be present in a tert-Butylcyclopentane waste stream before collection for final disposal. This does not degrade the tert-Butylcyclopentane itself but makes the waste mixture safer to handle and store.

Materials:

• tert-Butylcyclopentane waste containing acidic or basic contaminants

• Sodium bicarbonate (for acidic waste) or a dilute solution of a weak acid like acetic acid (for basic waste)

• pH indicator strips

• Stir plate and magnetic stir bar

• Appropriate personal protective equipment (PPE): chemical-resistant gloves, safety goggles, lab coat

Procedure:

• Preparation: Work in a well-ventilated fume hood. Place the waste container on a stir plate.

• pH Testing: Carefully take a small sample of the waste and test its pH using a pH indicator strip.

• Neutralization (Acidic Waste): If the waste is acidic (pH < 7), slowly add small amounts of sodium bicarbonate while stirring continuously.

• Neutralization (Basic Waste): If the waste is basic (pH > 7), slowly add a dilute solution of a weak acid (e.g., 1M acetic acid) while stirring continuously.

• Monitoring: After each addition, stop stirring and allow the mixture to settle. Test the pH of the aqueous layer (if present) or a small sample of the mixture.

• Completion: Continue adding the neutralizing agent until the pH is between 6 and 8.

• Final Labeling: Once neutralized, securely cap the waste container and ensure it is properly labeled, indicating that the waste has been neutralized.

• Disposal: Arrange for pickup by your institution's EHS department.

Visualizations

Caption: Workflow for the proper disposal of tert-Butylcyclopentane waste.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. EPA Exemption for Oil, Gas Wastes to Remain in Hazardous Waste Law [naturalgasintel.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. cbgbiotech.com [cbgbiotech.com]
• 6. cleanplanetchemical.com [cleanplanetchemical.com]
• 7. 1988 OSHA PEL Project - Cyclopentane | NIOSH | CDC [archive.cdc.gov]
• 8. osha.gov [osha.gov]
• 9. 1988 OSHA PEL Project - Hexane Isomers | NIOSH | CDC [archive.cdc.gov]
• 10. CDC - NIOSH Pocket Guide to Chemical Hazards - Cyclopentane [medbox.iiab.me]
• 11. CDC - NIOSH Pocket Guide to Chemical Hazards - Cyclohexane [cdc.gov]
• 12. CYCLOHEXANE - ACGIH [acgih.org]
• 13. CYCLOPENTANE | Occupational Safety and Health Administration [osha.gov]
• 14. Cyclohexane - IDLH | NIOSH | CDC [cdc.gov]

Optimizing reaction conditions for the synthesis of tert-Butylcyclopentane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of tert-butylcyclopentane.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing tert-butylcyclopentane?

A1: The most common and direct method for synthesizing tert-butylcyclopentane is the Friedel-Crafts alkylation of cyclopentane (B165970) with a tert-butylating agent, such as tert-butyl chloride, using a Lewis acid catalyst like anhydrous aluminum chloride (AlCl₃).[1][2][3]

Q2: What is the reaction mechanism for the Friedel-Crafts alkylation in this synthesis?

A2: The reaction proceeds via an electrophilic substitution mechanism. First, the Lewis acid catalyst (AlCl₃) abstracts the chloride from tert-butyl chloride to form a stable tert-butyl carbocation ( (CH₃)₃C⁺ ). This carbocation then acts as an electrophile and is attacked by the C-H bond of cyclopentane, leading to the formation of tert-butylcyclopentane and the regeneration of the catalyst along with the evolution of hydrogen chloride (HCl) gas.[2][3][4]

Q3: Why is the use of a tertiary alkyl halide like tert-butyl chloride advantageous?

A3: Using a tertiary alkyl halide is beneficial because it forms a stable tertiary carbocation, which minimizes the risk of carbocation rearrangements that can occur with primary or secondary alkyl halides.[1][2] This leads to a cleaner reaction with the desired product as the major isomer.

Q4: What are the main side products to expect in this synthesis?

A4: The primary side products are di- and poly-tert-butylated cyclopentanes. This occurs because the initial product, tert-butylcyclopentane, is more reactive than cyclopentane itself and can undergo further alkylation. Another potential, though less common, side product could be isobutylene, formed by the elimination of a proton from the tert-butyl carbocation.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of tert-butylcyclopentane.

Problem	Potential Causes	Recommended Solutions
Low or No Product Yield	1. Inactive Catalyst: The Lewis acid catalyst (AlCl₃) is highly sensitive to moisture and will be deactivated by any water present in the reactants or glassware. 2. Low Reaction Temperature: The activation energy for the reaction may not be reached if the temperature is too low. 3. Insufficient Reaction Time: The reaction may not have proceeded to completion.	1. Use fresh, anhydrous aluminum chloride from a newly opened container. Ensure all glassware is flame-dried or oven-dried before use and the reaction is run under an inert atmosphere (e.g., nitrogen or argon). 2. Gradually increase the reaction temperature, monitoring for product formation via techniques like GC-MS. Be cautious, as excessively high temperatures can promote side reactions. 3. Extend the reaction time and monitor the progress by taking aliquots and analyzing them.
Formation of Significant Polyalkylation Products	The mono-alkylated product (tert-butylcyclopentane) is more electron-rich and thus more reactive than the starting cyclopentane, making it susceptible to further alkylation.	Use a large excess of cyclopentane relative to tert-butyl chloride (e.g., a molar ratio of 5:1 or greater). This increases the statistical probability of the tert-butyl carbocation reacting with a cyclopentane molecule rather than a tert-butylcyclopentane molecule.
Reaction is Too Vigorous or Uncontrolled	The Friedel-Crafts alkylation is an exothermic reaction. The rapid addition of the catalyst or alkylating agent can lead to a runaway reaction.[2]	1. Perform the reaction at a low temperature, typically using an ice bath (0-5°C). 2. Add the aluminum chloride catalyst portion-wise to the cyclopentane. 3. Add the tert-butyl chloride dropwise to the cyclopentane/catalyst mixture over an extended period.
Difficulty in Product Purification	The boiling points of tert-butylcyclopentane and any di-tert-butylcyclopentane side products may be relatively close, making separation by simple distillation challenging. Unreacted starting materials may also be present.	1. Fractional Distillation: Use a fractional distillation column to carefully separate the product from starting materials and side products based on their boiling points. 2. Gas Chromatography (GC): For analytical purposes and small-scale purification, preparative GC can be employed.[5][6][7]

Data Presentation

Illustrative Yields Under Various Reaction Conditions

The following table provides illustrative data on how reaction parameters can influence the yield and product distribution. Note: This data is representative and based on the general principles of Friedel-Crafts alkylation; actual results may vary.

Cyclopentane: t-BuCl Molar Ratio	Catalyst (AlCl₃) Mole %	Temperature (°C)	Reaction Time (hours)	Yield of tert-Butylcyclopentane (%)	Yield of Di-tert-butylcyclopentane (%)
2:1	5	0-5	2	45	30
5:1	5	0-5	2	75	10
10:1	5	0-5	2	85	<5
5:1	2	0-5	4	60	15
5:1	5	25	2	70	20

Experimental Protocols

Protocol 1: Synthesis of tert-Butylcyclopentane

This protocol is an adapted procedure based on standard Friedel-Crafts alkylation of hydrocarbons.[2]

Materials:

• Cyclopentane (anhydrous)

• tert-Butyl chloride (anhydrous)

• Aluminum chloride (anhydrous)

• Ice-cold water

• 5% Sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware (three-necked round-bottom flask, dropping funnel, condenser)

• Magnetic stirrer and stir bar

• Inert atmosphere setup (e.g., nitrogen line)

Procedure:

• Setup: Assemble a flame-dried three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a condenser fitted with a drying tube or connected to a nitrogen line.

• Reactant Charging: In the flask, place a significant molar excess of anhydrous cyclopentane (e.g., 5 to 10 equivalents).

• Cooling: Cool the flask in an ice bath to 0-5°C.

• Catalyst Addition: With vigorous stirring, carefully and slowly add anhydrous aluminum chloride (approx. 0.05 to 0.1 equivalents relative to tert-butyl chloride) to the cyclopentane in portions.

• Addition of Alkylating Agent: Add anhydrous tert-butyl chloride (1 equivalent) to the dropping funnel and add it dropwise to the stirred cyclopentane-AlCl₃ mixture over 30-60 minutes, maintaining the temperature between 0-5°C.

• Reaction: After the addition is complete, allow the mixture to stir in the ice bath for an additional 1-2 hours. Monitor the reaction progress by GC analysis if possible.

• Quenching: Slowly and carefully pour the reaction mixture over a beaker of crushed ice and water to quench the reaction and decompose the aluminum chloride complex.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with cold water and a 5% sodium bicarbonate solution, followed by a final wash with water.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the excess cyclopentane using a rotary evaporator.

• Purification: Purify the crude product by fractional distillation to obtain pure tert-butylcyclopentane.

Visualizations

References

• 1. dl.icdst.org [dl.icdst.org]
• 2. cerritos.edu [cerritos.edu]
• 3. mt.com [mt.com]
• 4. Friedel-Crafts Alkylation | Eastern Kentucky University - Edubirdie [edubirdie.com]
• 5. The gas chromatographic analysis of the reaction products of the partial isobutane oxidation as a two phase process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. hzdr.de [hzdr.de]
• 7. Gas chromatographic profiling and screening for phenols as isobutoxycarbonyl derivatives in aqueous samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting tert-Butylcyclopentane Alkylation Reactions

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering low yields and other issues during the alkylation of aromatic compounds with tert-butylcyclopentyl derivatives. The information is presented in a question-and-answer format to directly address common problems.

Frequently Asked Questions (FAQs)

Q1: What is the general chemical principle behind the alkylation reaction involving a tert-butylcyclopentyl group and an aromatic ring?

A1: The reaction is typically a Friedel-Crafts alkylation, which is a type of electrophilic aromatic substitution. In this reaction, a tert-butylcyclopentyl carbocation is generated from a suitable precursor (like tert-butylcyclopentyl chloride) with the aid of a Lewis acid catalyst. This carbocation then acts as an electrophile and attacks the electron-rich aromatic ring, forming a new carbon-carbon bond.

Q2: My reaction is resulting in a very low or no yield of the desired product. What are the most common reasons for this?

A2: Low or no product yield in Friedel-Crafts alkylation reactions can often be attributed to several critical factors:

• Inactive Catalyst: The Lewis acid catalysts used (e.g., AlCl₃, FeCl₃) are extremely sensitive to moisture. Any water present in the solvent, reagents, or glassware will deactivate the catalyst.[1]

• Deactivated Aromatic Substrate: The presence of strongly electron-withdrawing groups (like -NO₂, -CN, -COOH) on the aromatic ring deactivates it towards electrophilic attack, often preventing the reaction from occurring.[1]

• Insufficiently Reactive Alkylating Agent: The precursor for the tert-butylcyclopentyl carbocation must be sufficiently reactive. Alkyl halides are commonly used.

• Low Reaction Temperature: The reaction may have a significant activation energy that is not being overcome at lower temperatures.

Q3: I am observing the formation of multiple products instead of the single desired isomer. What could be the cause?

A3: The formation of multiple isomers is a known challenge in Friedel-Crafts alkylations and is often due to carbocation rearrangement.[2] The initially formed carbocation may rearrange to a more stable form before it reacts with the aromatic ring, leading to a mixture of products.[3] Optimizing the reaction temperature may favor one isomer over another (kinetic vs. thermodynamic control).[2]

Q4: How can I minimize the formation of polyalkylated byproducts?

A4: Polyalkylation occurs because the initial alkylated product is often more reactive than the starting aromatic compound.[2][4] To favor monoalkylation, it is recommended to use a large excess of the aromatic substrate.[2] This increases the statistical probability of the electrophile reacting with the starting material rather than the already alkylated product.

Troubleshooting Guide

This guide provides solutions to specific issues you may encounter during your experiments.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Inactive or hydrated Lewis acid catalyst.[1][2] 2. Deactivated aromatic substrate.[1][2] 3. Reaction temperature is too low.[2]	1. Use a fresh, anhydrous Lewis acid catalyst and ensure all glassware and solvents are thoroughly dried. 2. Check that the aromatic ring does not contain strongly deactivating groups. 3. Gradually increase the reaction temperature while monitoring the reaction progress.
Formation of Multiple Isomers	1. Carbocation rearrangement to a more stable form.[2][3] 2. Lack of regioselectivity.	1. Consider using a milder Lewis acid catalyst which may reduce the extent of rearrangement. 2. Optimize the reaction temperature to favor the desired isomer.
Polyalkylation Products Observed	The mono-alkylated product is more reactive than the starting material.[2][4]	Use a large excess of the aromatic substrate relative to the alkylating agent.[2]
Charring or Darkening of Reaction Mixture	The reaction is too vigorous, leading to decomposition of starting materials or products.	1. Control the rate of addition of the alkylating agent or catalyst. 2. Conduct the reaction at a lower temperature, potentially using an ice bath for cooling.[2]

Experimental Protocols

General Protocol for Friedel-Crafts Alkylation of Benzene (B151609) with tert-Butylcyclopentyl Chloride

This protocol describes a general procedure for the alkylation of benzene with tert-butylcyclopentyl chloride using aluminum chloride as the catalyst.

Materials:

• Benzene (anhydrous)

• tert-Butylcyclopentyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (anhydrous, for extraction)

• Ice-cold water

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon).

• Reactant and Catalyst Loading: Charge the flask with anhydrous benzene and anhydrous aluminum chloride. Cool the mixture to 0 °C in an ice bath.

• Addition of Alkylating Agent: Dissolve tert-butylcyclopentyl chloride in a minimal amount of anhydrous benzene and add it to the dropping funnel. Add the solution dropwise to the stirred reaction mixture over a period of 30 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by TLC or GC analysis.

• Work-up: Once the reaction is complete, carefully quench the reaction by slowly pouring the mixture over crushed ice and water.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane.

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography or distillation to obtain the desired tert-butylcyclopentyl benzene.

Visualizations

Reaction Pathway

Caption: Friedel-Crafts alkylation reaction pathway.

Experimental Workflow

Caption: A typical experimental workflow for Friedel-Crafts alkylation.

Troubleshooting Logic

Caption: A decision tree for troubleshooting low yields in alkylation reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Friedel-Crafts Alkylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 4. cerritos.edu [cerritos.edu]

Preventing side reactions in the halogenation of tert-Butylcyclopentane

This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing and addressing side reactions during the halogenation of tert-butylcyclopentane.

Troubleshooting Guides & FAQs

Here we address common issues encountered during the free-radical halogenation of tert-butylcyclopentane.

Issue 1: Low Yield of the Desired Monohalogenated Product and Formation of Multiple Products.

• Question: My reaction is producing a mixture of di- and tri-halogenated products, and the yield of my target monohalogenated tert-butylcyclopentane is very low. How can I improve the selectivity for monosubstitution?

• Answer: Polyhalogenation is a common side reaction in free-radical halogenation.[1] To favor monosubstitution, it is crucial to control the stoichiometry of the reactants. Using a large excess of tert-butylcyclopentane relative to the halogenating agent will statistically favor the reaction of the halogen radical with an unreacted alkane molecule rather than a monohalogenated product.[2]

  Troubleshooting Steps:

  • Adjust Reactant Ratio: Increase the molar ratio of tert-butylcyclopentane to the halogenating agent (e.g., Cl₂ or Br₂). A ratio of 5:1 or even 10:1 is a good starting point.

  • Slow Addition: If using a liquid or gaseous halogen, add it slowly to the reaction mixture to maintain a low concentration of the halogen at all times.

  • Monitor the Reaction: Use Gas Chromatography (GC) or Thin Layer Chromatography (TLC) to monitor the progress of the reaction and stop it once the desired level of conversion of the starting material is achieved, before significant polyhalogenation occurs.

Issue 2: Formation of an Undesired Isomer of Halogenated tert-Butylcyclopentane.

• Question: I am obtaining a mixture of isomeric products. How can I control the regioselectivity of the halogenation to obtain the desired isomer as the major product?

• Answer: The regioselectivity of free-radical halogenation is determined by the stability of the radical intermediate formed during the hydrogen abstraction step. The order of stability for free radicals is tertiary > secondary > primary.[3] Therefore, the halogen will preferentially substitute a hydrogen atom on a more substituted carbon. In tert-butylcyclopentane, the tertiary C-H bond at the point of attachment of the tert-butyl group is the most likely site of reaction.

  Furthermore, bromination is significantly more selective than chlorination.[3] This is because the hydrogen abstraction step in bromination is endothermic, making it more sensitive to the stability of the resulting radical. Chlorination, being more exothermic, is less selective.

  Troubleshooting Steps:

  • Choose the Right Halogen: For high regioselectivity, use bromine (Br₂) or N-bromosuccinimide (NBS) instead of chlorine (Cl₂). Bromination will strongly favor the formation of 1-bromo-1-tert-butylcyclopentane.

  • Control Reaction Temperature: Lowering the reaction temperature can sometimes enhance selectivity, although the effect is more pronounced for chlorination.

  • Consider Steric Hindrance: The bulky tert-butyl group will sterically hinder the adjacent secondary positions on the cyclopentane (B165970) ring, further favoring halogenation at the tertiary carbon and the less hindered secondary positions.

Issue 3: Reaction Fails to Initiate or Proceeds Very Slowly.

• Question: My halogenation reaction is not starting, or the conversion rate is extremely low. What could be the problem?

• Answer: Free-radical halogenation requires an initiation step to generate the initial halogen radicals. This is typically achieved using UV light or heat.[4] The absence of a proper initiator is a common reason for reaction failure. Additionally, the presence of radical inhibitors, such as oxygen, can quench the chain reaction.

  Troubleshooting Steps:

  • Ensure Proper Initiation:

    • UV Light: Use a UV lamp of appropriate wavelength and intensity. Ensure the reaction vessel is made of a material that is transparent to UV light (e.g., Pyrex).

    • Heat: If using thermal initiation, ensure the reaction is heated to a temperature sufficient to cause homolytic cleavage of the halogen-halogen bond.

    • Radical Initiator: For reactions with NBS, a radical initiator like azobisisobutyronitrile (AIBN) or benzoyl peroxide is often required.[5]

  • Remove Inhibitors: Deoxygenate the solvent and the reaction mixture by bubbling an inert gas (e.g., argon or nitrogen) through it before starting the reaction. Ensure the reaction is carried out under an inert atmosphere.

Issue 4: Concern About Potential Rearrangement of the Carbon Skeleton.

• Question: Is there a risk of the tert-butyl group or the cyclopentane ring rearranging during the reaction, leading to unexpected products?

• Answer: Unlike carbocation intermediates, which are prone to rearrangements such as hydride and alkyl shifts, free-radical intermediates do not typically undergo such rearrangements.[6] Therefore, the formation of products resulting from the rearrangement of the tert-butylcyclopentane carbon skeleton is not an expected side reaction under standard free-radical halogenation conditions.

Data Presentation

The following table summarizes the estimated product distribution for the monohalogenation of tert-butylcyclopentane based on the relative reactivity of tertiary, secondary, and primary C-H bonds.

Table 1: Estimated Product Distribution for the Monohalogenation of tert-Butylcyclopentane

Position of Halogenation	C-H Bond Type	Number of Hydrogens	Relative Reactivity (Chlorination at 25°C)	Calculated % (Chlorination)	Relative Reactivity (Bromination at 127°C)	Calculated % (Bromination)
1-position (tertiary)	Tertiary	1	5.0	~31%	1640	>99%
2-position (secondary)	Secondary	4	3.5	~44%	82	<1%
3-position (secondary)	Secondary	4	3.5	~25%	82	<1%
tert-Butyl group (primary)	Primary	9	1.0	<1%	1	<0.1%

Note: The calculated percentages are estimations based on general selectivity ratios and do not account for the specific steric effects of the tert-butyl group in this molecule, which would further favor halogenation at the 1-position and the less hindered 3-position over the 2-position.

Experimental Protocols

Selective Monobromination of tert-Butylcyclopentane using N-Bromosuccinimide (NBS)

This protocol is designed to selectively produce 1-bromo-1-tert-butylcyclopentane as the major product.

Materials:

• tert-Butylcyclopentane

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN)

• Carbon tetrachloride (CCl₄), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve tert-butylcyclopentane (1.0 eq) in anhydrous carbon tetrachloride.

• Addition of Reagents: Add N-Bromosuccinimide (1.05 eq) and a catalytic amount of AIBN (0.02 eq) to the solution.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 77°C for CCl₄) with vigorous stirring. The reaction can be monitored by observing the consumption of the denser NBS, which will be replaced by the less dense succinimide (B58015) byproduct floating on the surface. The reaction is typically complete within 1-3 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the succinimide.

  • Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution, saturated aqueous Na₂S₂O₃ solution (to remove any residual bromine), and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄. Filter off the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude 1-bromo-1-tert-butylcyclopentane can be purified by fractional distillation under reduced pressure.

Mandatory Visualizations

Caption: Free-radical halogenation mechanism.

Caption: Regioselectivity in halogenation.

Caption: Troubleshooting workflow for halogenation.

References

• 1. youtube.com [youtube.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Selectivity in Radical Halogenation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 4. m.youtube.com [m.youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. Computational Chemistry Highlights: Characterization of the t-Butyl Radical and Its Elusive Anion [compchemhighlights.org]

Technical Support Center: Managing Peroxide Formation in Aged tert-Butylcyclopentane Samples

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe handling and management of peroxide formation in aged samples of tert-Butylcyclopentane (TBC). The information is presented in a question-and-answer format to address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is peroxide formation and why is it a concern for tert-Butylcyclopentane?

A1: Peroxide formation is a process where certain chemicals, including tert-Butylcyclopentane, react with atmospheric oxygen to form unstable peroxide compounds.[1] This autoxidation process is often initiated or accelerated by factors like light, heat, and the presence of contaminants.[2][3] Over time, these peroxides can accumulate to dangerous levels and may explode when subjected to heat, friction, or mechanical shock. The risk of explosion increases significantly if the peroxides become concentrated through evaporation or distillation of the solvent.[2]

Q2: How can I tell if my sample of tert-Butylcyclopentane has formed peroxides?

A2: Visual inspection can sometimes reveal the presence of high concentrations of peroxides, which may appear as crystalline solids in the liquid or around the cap of the container.[1] However, dangerous levels of peroxides can be present without any visible signs.[2] Therefore, it is crucial to test for peroxides using dedicated chemical test methods.

Q3: How often should I test my tert-Butylcyclopentane for peroxides?

A3: The frequency of testing depends on the storage conditions and usage of the solvent. For a previously opened container of a peroxide-forming solvent like tert-Butylcyclopentane, it is recommended to test for peroxides before each use or after a specific storage period. A general guideline for solvents that pose a peroxide hazard upon concentration (a likely classification for tert-Butylcyclopentane) is to test for peroxides or discard the container after one year.[3]

Q4: Can I prevent peroxide formation in my tert-Butylcyclopentane samples?

A4: While you cannot entirely stop peroxide formation in the presence of oxygen, you can significantly slow it down. Storing tert-Butylcyclopentane in a tightly sealed, opaque container, away from light and heat, will minimize the rate of peroxide formation.[2][3] Some solvents are supplied with inhibitors, such as Butylated Hydroxytoluene (BHT), which scavenge oxygen and slow the autoxidation process.[1] If you are distilling tert-Butylcyclopentane, be aware that this will remove any inhibitors, making the solvent more susceptible to peroxide formation.[2]

Q5: What are the acceptable limits for peroxide concentration in tert-Butylcyclopentane?

Peroxide Concentration (ppm)	Hazard Level and Recommendations
< 25 ppm	Considered safe for general use.
25 - 100 ppm	Not recommended for distillation or other concentration procedures.
> 100 ppm	Considered hazardous. Avoid handling and arrange for disposal.

Troubleshooting Guide

Q1: My peroxide test strip for tert-Butylcyclopentane turned a much darker blue than the highest value on the color chart. What does this mean and what should I do?

A1: This indicates a very high and potentially dangerous concentration of peroxides, exceeding the detection range of the test strip (often 100 ppm). Do not handle the container further. Contact your institution's Environmental Health & Safety (EHS) office immediately for guidance on safe disposal.

Q2: I tested my tert-Butylcyclopentane with a peroxide test strip, and the result was negative (no color change). However, the solvent has been stored for several years. Can I trust this result?

A2: While a negative test is a good indication, it's important to consider the age and storage history of the solvent. If the container is very old or has been stored improperly, it is prudent to perform a more sensitive confirmatory test, such as the potassium iodide method. If in doubt, it is safer to treat the solvent as if it contains peroxides and proceed with a removal protocol or dispose of it.

Q3: I tried to remove peroxides from my tert-Butylcyclopentane using the ferrous sulfate (B86663) method, but the peroxide test is still positive. What went wrong?

A3: There are a few possibilities:

• Insufficient quenching agent: You may not have used enough of the ferrous sulfate solution to react with all the peroxides present.

• Inadequate mixing: The two phases (aqueous ferrous sulfate and organic tert-Butylcyclopentane) may not have been mixed vigorously enough for the reaction to go to completion.

• High initial peroxide concentration: If the initial peroxide level was extremely high, a single treatment may not be sufficient.

Solution: Add more of the acidic ferrous sulfate solution and continue to stir the mixture vigorously for at least another 30 minutes. Retest for the presence of peroxides. Repeat this process until the peroxide test is negative.

Q4: I am observing a precipitate forming during the peroxide quenching process with ferrous sulfate. Is this normal?

A4: Yes, the formation of a precipitate, likely iron salts, is normal during this procedure. This will be removed during the subsequent workup steps (separation of layers and washing).

Experimental Protocols

Protocol 1: Peroxide Detection in tert-Butylcyclopentane

Method A: Using Commercial Peroxide Test Strips

This is a rapid and convenient method for the semi-quantitative determination of peroxides.

Materials:

• Commercial peroxide test strips (e.g., Quantofix®)

• Sample of tert-Butylcyclopentane

• Deionized water

Procedure:

• Dip the test strip into the tert-Butylcyclopentane sample for 1 second.

• Shake off any excess liquid.

• Allow the solvent to evaporate from the test strip.

• Add one drop of deionized water to the test pad.

• Wait for the time specified by the manufacturer (typically 15-60 seconds).

• Compare the color of the test pad to the color scale provided with the test strips to determine the peroxide concentration in ppm.

Method B: Potassium Iodide (Qualitative Test)

This method provides a qualitative indication of the presence of peroxides.

Materials:

• Sample of tert-Butylcyclopentane

• Glacial acetic acid

• Sodium iodide or potassium iodide crystals

• Test tube

Procedure:

• Add 0.5-1.0 mL of the tert-Butylcyclopentane sample to a test tube.

• Add an equal volume of glacial acetic acid.

• Add approximately 0.1 g of sodium iodide or potassium iodide crystals and mix.

• A yellow color indicates a low concentration of peroxides, while a brown color suggests a high concentration. A faint color change should be compared against a blank of the iodide/acetic acid mixture, as it can slowly oxidize in air.[3]

Protocol 2: Removal of Peroxides from tert-Butylcyclopentane

This protocol describes the quenching of peroxides using an acidic ferrous sulfate solution. This procedure should be performed in a chemical fume hood with appropriate personal protective equipment.

Materials:

• Aged tert-Butylcyclopentane containing peroxides

• Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

• Concentrated sulfuric acid (H₂SO₄)

• Deionized water

• Separatory funnel

• Peroxide test strips or potassium iodide for testing

Procedure:

1. Preparation of Acidic Ferrous Sulfate Solution:

• For treating approximately 1 liter of solvent, prepare a solution containing:

  • 60 g of ferrous sulfate heptahydrate (FeSO₄·7H₂O)

  • 6 mL of concentrated sulfuric acid

  • 110 mL of deionized water

2. Peroxide Quenching:

• Place the tert-Butylcyclopentane to be treated in a flask or beaker of appropriate size.

• With stirring, slowly add the freshly prepared acidic ferrous sulfate solution. The amount to add can be estimated based on the peroxide concentration, but a good starting point is to add a volume of the quenching solution that is about 10-20% of the solvent volume.

• Stir the mixture vigorously for at least 30 minutes to ensure thorough contact between the organic and aqueous layers.

• Stop the stirring and allow the layers to separate.

• Test a small sample of the upper organic layer for the presence of peroxides using a test strip or the potassium iodide method.

• If the test is positive, add more ferrous sulfate solution and continue stirring for another 30 minutes.

• Repeat steps 5 and 6 until a negative peroxide test is obtained.

3. Work-up:

• Transfer the mixture to a separatory funnel.

• Separate and discard the lower aqueous layer.

• Wash the organic layer (tert-Butylcyclopentane) with a portion of deionized water to remove any remaining iron salts and acid.

• Separate and discard the aqueous layer.

• The purified tert-Butylcyclopentane can be dried over a suitable drying agent (e.g., anhydrous sodium sulfate) if required for the intended application.

Visualizations

Caption: Workflow for detecting peroxides in tert-Butylcyclopentane.

References

• 1. louisville.edu [louisville.edu]
• 2. Peroxide Forming Solvents [sigmaaldrich.com]
• 3. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]

Scaling up the synthesis of tert-Butylcyclopentane for industrial applications

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis of tert-butylcyclopentane for industrial applications.

Frequently Asked Questions (FAQs)

Q1: What are the most common industrial synthesis routes for tert-butylcyclopentane?

A1: The most prevalent industrial route for synthesizing tert-butylcyclopentane is the Friedel-Crafts alkylation of cyclopentane (B165970). This typically involves reacting cyclopentane with an alkylating agent such as isobutylene (B52900) or tert-butanol (B103910) in the presence of an acid catalyst. Solid acid catalysts, like zeolites, are increasingly favored in industrial settings over traditional liquid acids (e.g., sulfuric acid or aluminum chloride) due to their reusability, reduced corrosivity, and easier separation from the product mixture.

Q2: I am experiencing low yields in my tert-butylcyclopentane synthesis. What are the likely causes?

A2: Low yields can stem from several factors. Common causes include:

• Catalyst Deactivation: The acid catalyst can be deactivated by impurities in the feedstock or by the formation of coke on its surface at higher temperatures.

• Suboptimal Reaction Conditions: Incorrect temperature, pressure, or reactant ratios can lead to incomplete conversion or the formation of byproducts.

• Poor Mass Transfer: In heterogeneous catalysis (e.g., with solid acid catalysts), inefficient mixing can limit the contact between reactants and the catalyst surface.

• Side Reactions: Competing reactions, such as the dimerization of isobutylene, can consume the alkylating agent.

Q3: What are the major byproducts I should expect, and how can I minimize them?

A3: The primary byproducts in the synthesis of tert-butylcyclopentane include:

• Di-tert-butylcyclopentane: This is formed through over-alkylation of the product. It can be minimized by using an excess of cyclopentane relative to the alkylating agent.

• Isooctane (B107328): Formed from the dimerization of isobutylene, especially at higher temperatures. Lowering the reaction temperature and ensuring a high concentration of cyclopentane can mitigate this.

• Other Isomers: Carbocation rearrangements can lead to the formation of other C9 isomers. Using a tertiary alkylating agent like isobutylene or tert-butanol helps to minimize these rearrangements.

Q4: How can I regenerate a deactivated solid acid catalyst?

A4: Catalyst regeneration is a common practice in industrial processes to extend the catalyst's lifetime. For zeolite catalysts deactivated by coke formation, a common method is controlled combustion of the coke in a stream of air or a mixture of air and an inert gas at elevated temperatures. The specific temperature and gas composition will depend on the type of zeolite and the nature of the coke.

Q5: What are the key safety considerations when scaling up this synthesis?

A5: Key safety considerations include:

• Handling of Flammable Materials: Cyclopentane and isobutylene are highly flammable. Appropriate grounding and bonding of equipment are necessary to prevent static discharge.

• Use of Corrosive Acids: If using liquid acid catalysts like sulfuric acid, appropriate personal protective equipment (PPE) and corrosion-resistant materials for the reactor are essential.

• Pressure Management: The reaction may be carried out under pressure to maintain isobutylene in the liquid phase. The reactor system must be designed to handle the operating pressure safely.

• Exothermic Reaction: The alkylation reaction is exothermic. A robust cooling system is required to control the reaction temperature and prevent thermal runaway.

Troubleshooting Guides

Low Product Yield

Observation	Potential Cause	Recommended Solution
Low conversion of cyclopentane	Inactive or insufficient catalyst	- Verify the activity of the catalyst. - Increase the catalyst loading. - Ensure proper activation of the catalyst before use.
Low reaction temperature	- Gradually increase the reaction temperature while monitoring for byproduct formation.
Insufficient reaction time	- Increase the residence time in a continuous reactor or the reaction time in a batch reactor.
Significant amount of isooctane detected	Isobutylene dimerization is favored	- Lower the reaction temperature. - Increase the molar ratio of cyclopentane to isobutylene.
Catalyst deactivation	Coking or poisoning of the catalyst	- Regenerate the catalyst. - Ensure the feedstock is free of impurities like water or sulfur compounds.

High Levels of Impurities

Observation	Potential Cause	Recommended Solution
High concentration of di-tert-butylcyclopentane	Over-alkylation of the product	- Increase the molar ratio of cyclopentane to the alkylating agent. - Consider using a continuous process with staged addition of the alkylating agent.
Presence of various C9 isomers	Carbocation rearrangements	- Ensure a stable source of the tert-butyl carbocation (e.g., from isobutylene or tert-butanol). - Operate at the lower end of the effective temperature range.
Residual starting materials in the final product	Incomplete reaction or inefficient purification	- Optimize reaction conditions for higher conversion. - Improve the efficiency of the distillation process by using a column with a higher number of theoretical plates.

Data Presentation

Typical Reaction Parameters for Friedel-Crafts Alkylation of Cycloalkanes

Parameter	Typical Range for Liquid Acid Catalysts	Typical Range for Solid Acid (Zeolite) Catalysts
Catalyst	Sulfuric Acid, Aluminum Chloride	Zeolite Y, Beta Zeolite
Reactant Molar Ratio (Cyclopentane:Isobutylene)	5:1 to 15:1	5:1 to 20:1
Reaction Temperature	0°C to 50°C	50°C to 150°C
Operating Pressure	1 to 10 bar	5 to 25 bar
Catalyst Loading	5-20 wt% of reactants	Varies with reactor design (e.g., packed bed)
Expected Yield (based on isobutylene)	85-95%	90-98%
Product Purity (after distillation)	>98%	>99%

Experimental Protocols

Pilot-Plant Scale Synthesis of tert-Butylcyclopentane via Friedel-Crafts Alkylation

This protocol describes a semi-batch process suitable for pilot-plant scale production.

Materials:

• Cyclopentane (reagent grade, >99%)

• Isobutylene (liquefied, >99%)

• Solid Acid Catalyst (e.g., Beta Zeolite, dried under vacuum at 120°C for 12 hours)

• Nitrogen (high purity)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

Equipment:

• Pressure reactor (e.g., 50 L stainless steel autoclave) equipped with a mechanical stirrer, heating/cooling jacket, temperature and pressure sensors, and inlet/outlet ports.

• Isobutylene gas cylinder with a mass flow controller.

• Filtration system.

• Separatory funnel (or equivalent for liquid-liquid extraction).

• Fractional distillation unit.

Procedure:

• Reactor Charging:

  • Charge the pressure reactor with the dried solid acid catalyst (5-10% by weight of cyclopentane).

  • Add cyclopentane to the reactor.

  • Seal the reactor and purge with nitrogen gas to remove air.

• Reaction:

  • Cool the reactor to the desired initial temperature (e.g., 60°C).

  • Begin stirring the mixture.

  • Introduce isobutylene into the reactor at a controlled rate using the mass flow controller. Maintain the desired molar ratio of cyclopentane to isobutylene.

  • Maintain the reaction temperature and pressure within the desired range. The reaction is exothermic, so cooling will be required.

  • Monitor the reaction progress by taking samples periodically and analyzing them by gas chromatography (GC).

• Work-up:

  • Once the reaction is complete (typically after 2-6 hours), stop the isobutylene feed and cool the reactor to room temperature.

  • Carefully vent any excess pressure.

  • Filter the reaction mixture to remove the solid acid catalyst.

  • Transfer the filtrate to a suitable vessel and wash with a saturated sodium bicarbonate solution to neutralize any residual acidity.

  • Wash with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter to remove the drying agent.

• Purification:

  • Purify the crude product by fractional distillation under atmospheric or reduced pressure to obtain pure tert-butylcyclopentane. Collect the fraction boiling at the expected temperature.

Visualizations

Technical Support Center: Resolving Racemic Mixtures of Chiral tert-Butylcyclopentane Derivatives

Welcome to the technical support center for the resolution of racemic mixtures of chiral tert-butylcyclopentane derivatives. This resource is designed for researchers, scientists, and drug development professionals, providing detailed troubleshooting guides and frequently asked questions (FAQs) to assist in your experimental work.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the chiral resolution of tert-butylcyclopentane derivatives.

General Questions

Q1: Which chiral resolution method is best for my tert-butylcyclopentane derivative?

A1: The optimal method depends on the functional groups present in your molecule, the scale of the separation, and available equipment.

• Chiral High-Performance Liquid Chromatography (HPLC): Excellent for analytical and small-scale preparative separations, offering high resolution. It is particularly useful when other methods fail, but method development can be time-consuming.

• Diastereomeric Crystallization: A classical, cost-effective method suitable for large-scale separations, especially for compounds with acidic or basic functional groups that can form salts with a chiral resolving agent.[1][2][3][4][5]

• Kinetic Resolution (Chemical or Enzymatic): Effective for specific functional groups (e.g., alcohols, esters, or alkenes).[6][7] Enzymatic resolution is often preferred for its high selectivity and mild reaction conditions.[7]

Chiral HPLC Troubleshooting

Q2: I am not seeing any separation of my tert-butylcyclopentane enantiomers on a chiral column. What should I do?

A2: A complete lack of separation is a common issue during initial screening.

• Confirm Chiral Stationary Phase (CSP) Suitability: Polysaccharide-based CSPs (e.g., derivatives of cellulose (B213188) or amylose) are often a good starting point for sterically hindered molecules.[8] Consider screening a variety of CSPs with different chiral selectors.

• Optimize Mobile Phase: Systematically vary the ratio of the non-polar solvent (e.g., hexane (B92381) or heptane) and the alcohol modifier (e.g., isopropanol (B130326) or ethanol).

• Use Additives: If your derivative contains an acidic or basic moiety, the addition of a small amount of a corresponding modifier (e.g., trifluoroacetic acid for acids, diethylamine (B46881) for bases) to the mobile phase can significantly improve peak shape and resolution.[8]

Q3: My peaks are broad or show fronting. How can I improve the peak shape?

A3: Poor peak shape can be caused by several factors, especially with bulky molecules like tert-butylcyclopentane derivatives.

• Column Overload: This is a common cause of peak fronting.[9] Try diluting your sample and injecting a smaller volume.[10]

• Sample Solvent Incompatibility: The solvent used to dissolve your sample should be as close in composition to the mobile phase as possible. Injecting a sample in a much stronger solvent can cause peak distortion.[11][12]

• Steric Hindrance: The bulky tert-butyl group may interact unfavorably with the chiral stationary phase, leading to peak broadening. Try a lower flow rate to allow for better equilibration. Reducing the column temperature can also sometimes increase chiral selectivity and improve peak shape.

• Column Collapse: In reversed-phase chromatography with highly aqueous mobile phases (>95% water), the stationary phase can collapse, leading to peak fronting and a sudden loss of retention. If this is suspected, flush the column with 100% acetonitrile.[11]

Diastereomeric Crystallization Troubleshooting

Q4: I have formed diastereomeric salts of my tert-butylcyclopentylamine, but I am struggling to achieve separation through crystallization. What can I try?

A4: Successful diastereomeric crystallization relies on a significant difference in the solubility of the two diastereomers.[5]

• Solvent Screening: This is the most critical parameter. Screen a wide range of solvents with varying polarities. A mixture of solvents can sometimes be more effective than a single solvent.

• Control Cooling Rate: A slow cooling rate generally promotes the formation of larger, more pure crystals.

• Seeding: If you have a small amount of the desired pure diastereomer, use it to seed the supersaturated solution to encourage crystallization.

• Crystallization-Induced Diastereomer Transformation (CIDT): If your chiral center is labile under certain conditions (e.g., acidic or basic), it may be possible to epimerize the undesired diastereomer in solution back to the racemic mixture. This allows the less soluble, desired diastereomer to continuously crystallize, theoretically leading to a yield greater than 50%.[13][14]

Q5: The crystals I have obtained have low diastereomeric excess (de). How can I improve the purity?

A5:

• Recrystallization: One or more recrystallization steps are often necessary to enhance the diastereomeric purity of the isolated salt.

• Choice of Resolving Agent: The steric and electronic properties of the chiral resolving agent are crucial. It may be necessary to screen several different resolving agents (e.g., different derivatives of tartaric acid for amines) to find one that forms diastereomeric salts with a sufficient solubility difference.[4]

Kinetic & Enzymatic Resolution Troubleshooting

Q6: My enzymatic resolution of a tert-butylcyclopentanol is very slow or has a low conversion.

A6: The steric bulk of the tert-butyl group can significantly slow down enzyme kinetics.

• Enzyme Selection: Screen different lipases. While Candida antarctica lipase (B570770) B (CALB) is a robust and widely used enzyme, other lipases may show better activity for sterically hindered substrates.[7]

• Acyl Donor: For transesterification reactions, the choice of acyl donor is important. Vinyl acetate (B1210297) is often used as it is an irreversible acyl donor.[15]

• Temperature: Increasing the reaction temperature (e.g., from room temperature to 40-50 °C) can increase the reaction rate. However, be mindful of the enzyme's thermal stability.

• Enzyme Loading: Increasing the amount of enzyme can improve the reaction rate, although this may not be cost-effective on a large scale.[7]

Quantitative Data Summary

The following table summarizes representative quantitative data for the resolution of chiral tert-butylcyclopentane derivatives using different methods. Note that results are highly substrate-dependent.

Resolution Method	Substrate	Reagent/Column	Enantiomeric Excess (ee%)	Yield (%)	Reference
Kinetic Resolution	(RS)-3-tert-butyl cyclopentene-1-carboxylate	Lithium (S)-N-benzyl-N-α-methylbenzylamide	>98% ee (for unreacted starting material)	~50%	[6]
Enzymatic Resolution	Racemic tert-butyl 2-(1-hydroxyethyl)phenylcarbamate	Candida antarctica lipase B (CAL-B) / Vinyl Acetate	>99% ee (for both enantiomers after separation)	~50% (for each enantiomer)	[10]
Diastereomeric Crystallization	Racemic 3-oxocyclopentanecarbonitrile (B1259417) derivative	(1R,2R)-1,2-diphenylethane-1,2-diol followed by CIDT	97% de	95%	[14]

Detailed Experimental Protocols

Protocol 1: Kinetic Resolution of tert-Butyl (RS)-3-alkylcyclopentene-1-carboxylates

This protocol is based on the kinetic resolution of tert-butyl cyclopentene (B43876) carboxylates via conjugate addition of a chiral lithium amide.[6]

• Preparation of the Chiral Lithium Amide:

  • In a flame-dried, argon-purged flask, dissolve (S)-N-benzyl-N-α-methylbenzylamine (1.05 equivalents) in anhydrous THF at -78 °C.

  • Add n-butyllithium (1.0 equivalent) dropwise and stir the solution for 30 minutes at -78 °C.

• Kinetic Resolution:

  • In a separate flask, dissolve the racemic tert-butyl (RS)-3-alkylcyclopentene-1-carboxylate (1.0 equivalent) in anhydrous THF.

  • Cool the solution to -78 °C.

  • Slowly add the pre-formed chiral lithium amide solution via cannula to the solution of the racemic ester.

  • Stir the reaction at -78 °C and monitor the progress by TLC or GC to reach approximately 50% conversion.

• Workup and Purification:

  • Quench the reaction at -78 °C by the addition of saturated aqueous ammonium (B1175870) chloride solution.

  • Allow the mixture to warm to room temperature and extract with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the residue by flash column chromatography on silica (B1680970) gel to separate the unreacted, enantioenriched starting material from the diastereomeric β-amino ester product.

• Analysis:

  • Determine the enantiomeric excess of the recovered starting material using chiral HPLC or GC.

Protocol 2: Representative Chiral HPLC Method Development

This is a general starting protocol for developing a chiral HPLC method for a novel tert-butylcyclopentane derivative.

• Column Selection:

  • Start with a polysaccharide-based chiral stationary phase, such as one coated with amylose (B160209) tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak® AD-H) or cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel® OD-H).

• Initial Mobile Phase Screening (Normal Phase):

  • Prepare a stock solution of your racemic analyte at ~1 mg/mL in a suitable solvent (e.g., isopropanol).

  • Begin with a mobile phase of 90:10 n-hexane/isopropanol at a flow rate of 1.0 mL/min.

  • If your analyte is basic, add 0.1% diethylamine (DEA) to the mobile phase. If it is acidic, add 0.1% trifluoroacetic acid (TFA).

• Method Optimization:

  • If no separation is observed, systematically vary the mobile phase composition (e.g., 80:20, 70:30 hexane/isopropanol).

  • If resolution is poor, try a different alcohol modifier (e.g., ethanol).

  • If peaks are broad, decrease the flow rate (e.g., to 0.5 mL/min).

  • Evaluate the effect of column temperature (e.g., test at 15 °C, 25 °C, and 40 °C). Lower temperatures often improve enantioselectivity.

• Analysis:

  • Inject the racemic sample and identify the retention times of the two enantiomers.

  • Calculate the resolution factor (Rs) to assess the quality of the separation. A baseline separation is typically achieved when Rs ≥ 1.5.

Protocol 3: Representative Diastereomeric Crystallization

This is a general protocol for the resolution of a racemic tert-butylcyclopentylamine using a chiral acid.

• Salt Formation:

  • Dissolve the racemic tert-butylcyclopentylamine (1.0 equivalent) in a suitable solvent (e.g., methanol, ethanol, or ethyl acetate).

  • In a separate container, dissolve a chiral resolving agent such as L-(+)-tartaric acid (0.5 to 1.0 equivalents) in the same solvent, heating gently if necessary.

  • Slowly add the tartaric acid solution to the amine solution with stirring.

• Crystallization:

  • Allow the solution to cool slowly to room temperature. If no crystals form, try storing the solution at a lower temperature (e.g., 4 °C) or slowly adding a less polar co-solvent to induce crystallization.

  • Collect the crystals by filtration and wash with a small amount of the cold crystallization solvent. This is the first crop of diastereomeric salt.

• Liberation of the Free Amine:

  • Dissolve the collected crystals in water and basify the solution with an aqueous base (e.g., 1 M NaOH) to a pH > 11.

  • Extract the free amine into an organic solvent (e.g., diethyl ether or dichloromethane).

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄), filter, and carefully remove the solvent under reduced pressure.

• Analysis:

  • Determine the enantiomeric excess of the obtained amine using a suitable method, such as chiral HPLC or by forming a derivative with a chiral Mosher's acid and analyzing by ¹H NMR.

  • The mother liquor from the crystallization can be treated in a similar manner to recover the other enantiomer, which will be enriched.

Visualizations

Caption: Workflow for Kinetic Resolution of a Racemic Mixture.

Caption: Workflow for Diastereomeric Salt Crystallization.

Caption: Troubleshooting Logic for Chiral HPLC Separations.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. Chiral resolution - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. (S)-3-tert-Butylcyclopentanone | Benchchem [benchchem.com]
• 7. scielo.br [scielo.br]
• 8. ymc.co.jp [ymc.co.jp]
• 9. m.youtube.com [m.youtube.com]
• 10. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 11. [4]Troubleshooting HPLC- Fronting Peaks [restek.com]
• 12. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 13. drpress.org [drpress.org]
• 14. electronicsandbooks.com [electronicsandbooks.com]
• 15. scielo.br [scielo.br]

Reference Data & Comparative Studies

A Comparative Analysis of tert-Butylcyclopentane and Cyclohexane as Solvents for Pharmaceutical Research and Development

An objective guide for researchers, scientists, and drug development professionals on the selection of non-polar cycloalkane solvents, featuring a detailed comparison of tert-Butylcyclopentane and Cyclohexane (B81311) with supporting data and experimental protocols.

In the landscape of pharmaceutical synthesis and drug development, the choice of solvent is a critical parameter that can significantly influence reaction outcomes, process efficiency, and the overall environmental footprint of a synthetic route. While traditional solvents like cyclohexane are well-characterized and widely used, the exploration of alternatives with potentially advantageous properties is a continuous effort in the pursuit of greener and more efficient chemistry. This guide provides a comparative analysis of tert-Butylcyclopentane and the established solvent, cyclohexane, to aid researchers in making informed decisions for their specific applications.

Physicochemical Properties: A Head-to-Head Comparison

A summary of the key physicochemical properties of tert-Butylcyclopentane and cyclohexane is presented in Table 1. These parameters are fundamental in understanding the behavior of these solvents in a laboratory and industrial setting.

Property	tert-Butylcyclopentane	Cyclohexane
Molecular Formula	C₉H₁₈	C₆H₁₂
Molecular Weight ( g/mol )	126.24[1]	84.16[2]
Boiling Point (°C)	142.9[3]	80.7[2]
Melting Point (°C)	-41	6.5
Density (g/cm³ at 20°C)	0.814	0.779
Flash Point (°C)	27.6[3]	-20
Vapor Pressure (mmHg at 25°C)	6.86[3]	97.6
Viscosity (cP at 20°C)	Data not readily available	~1.0
Polarity	Non-polar	Non-polar[4]
Solubility in Water	Insoluble	Insoluble[2][4]
Solubility in Organic Solvents	Good	Good[4]

Performance in Key Chemical Transformations: A Theoretical and Practical Overview

Direct comparative studies on the performance of tert-Butylcyclopentane and cyclohexane in key organic reactions are limited in the publicly available literature. However, based on their physicochemical properties and general principles of solvent effects, we can infer their potential behavior and propose experimental protocols for their evaluation.

Nucleophilic Substitution Reactions (SN1/SN2)

Both tert-Butylcyclopentane and cyclohexane are non-polar, aprotic solvents. In nucleophilic substitution reactions, the polarity of the solvent plays a crucial role.

• SN1 Reactions: These reactions proceed through a carbocation intermediate, which is stabilized by polar solvents. Therefore, both tert-Butylcyclopentane and cyclohexane are generally poor solvents for promoting SN1 reactions.[5][6][7]

• SN2 Reactions: These reactions are favored by polar aprotic solvents that can solvate the counter-ion of the nucleophile but not the nucleophile itself.[7][8] While non-polar solvents like cyclohexane and tert-Butylcyclopentane do not strongly solvate either, they can be used for SN2 reactions, particularly when the reactants themselves are non-polar. The choice between them would likely depend on the solubility of the specific substrates and reagents.

Experimental Protocol: Comparative Evaluation of Solvents in a Nucleophilic Substitution Reaction

Objective: To compare the effect of tert-Butylcyclopentane and cyclohexane on the reaction rate and yield of a representative SN2 reaction.

Reaction: The reaction of 1-bromobutane (B133212) with sodium iodide.

Materials:

• 1-bromobutane

• Sodium iodide

• tert-Butylcyclopentane (anhydrous)

• Cyclohexane (anhydrous)

• Acetone (as a control polar aprotic solvent)

• Internal standard (e.g., decane)

• Gas chromatograph (GC)

Procedure:

• Prepare three separate reaction vessels, each containing a magnetic stir bar.

• To each vessel, add sodium iodide (e.g., 1.5 equivalents).

• To the first vessel, add anhydrous tert-Butylcyclopentane. To the second, add anhydrous cyclohexane. To the third, add anhydrous acetone.

• Add the internal standard to each vessel.

• Place the vessels in a temperature-controlled bath (e.g., 50 °C).

• To initiate the reactions, add 1-bromobutane (1 equivalent) to each vessel simultaneously.

• At regular time intervals (e.g., 15, 30, 60, 120 minutes), withdraw an aliquot from each reaction mixture.

• Quench the aliquots by adding them to a vial containing a dilute aqueous solution of sodium thiosulfate.

• Extract the organic components with a suitable solvent (e.g., diethyl ether).

• Analyze the organic extracts by GC to determine the consumption of 1-bromobutane and the formation of 1-iodobutane (B1219991) relative to the internal standard.

• Plot the concentration of the product versus time for each solvent to determine the initial reaction rates. Calculate the final reaction yield in each solvent after a prolonged reaction time (e.g., 24 hours).

Aldol (B89426) Condensation Reactions

The aldol condensation is a base- or acid-catalyzed reaction that involves the formation of a carbon-carbon bond. The solvent can influence the solubility of the reactants and intermediates, as well as the stability of the enolate or enol intermediates. As non-polar solvents, both tert-Butylcyclopentane and cyclohexane are less common choices for aldol condensations, which are often carried out in protic solvents like ethanol (B145695) or aprotic polar solvents like THF. However, for specific substrates, a non-polar solvent might be advantageous to minimize side reactions. The higher boiling point of tert-Butylcyclopentane could be beneficial for reactions requiring elevated temperatures.

Experimental Protocol: Comparative Evaluation of Solvents in an Aldol Condensation Reaction

Objective: To compare the yield of an aldol condensation reaction in tert-Butylcyclopentane and cyclohexane.

Reaction: The base-catalyzed self-condensation of cyclohexanone (B45756).

Materials:

• Cyclohexanone

• Sodium ethoxide

• tert-Butylcyclopentane (anhydrous)

• Cyclohexane (anhydrous)

• Ethanol (as a control protic solvent)

• Internal standard (e.g., dodecane)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Set up three parallel reactions in round-bottom flasks equipped with reflux condensers and magnetic stirrers.

• To each flask, add the respective solvent: tert-Butylcyclopentane, cyclohexane, or ethanol.

• Add cyclohexanone (1 equivalent) and the internal standard to each flask.

• Add a catalytic amount of sodium ethoxide to each flask.

• Heat the reaction mixtures to reflux for a set period (e.g., 4 hours).

• After cooling to room temperature, neutralize the reactions with a dilute acid (e.g., 1 M HCl).

• Extract the organic products with a suitable solvent (e.g., ethyl acetate).

• Wash the organic extracts with water and brine, then dry over anhydrous sodium sulfate.

• Analyze the crude product mixtures by GC-MS to identify and quantify the aldol condensation product relative to the internal standard.

• Compare the product yields obtained in the different solvents.

Visualizing the Solvent Selection Workflow

The process of selecting an appropriate solvent involves a logical progression of steps, from defining the reaction requirements to considering the environmental and safety implications.

Caption: A logical workflow for solvent selection in chemical synthesis.

Safety and Environmental Profile

Both solvents are flammable hydrocarbons and should be handled with appropriate safety precautions in a well-ventilated fume hood.

Aspect	tert-Butylcyclopentane	Cyclohexane
Flammability	Flammable liquid and vapor.[9]	Highly flammable liquid and vapor.[2]
Toxicity	Data not readily available for comprehensive assessment.	May cause drowsiness or dizziness.[2] Harmful if swallowed and enters airways. Irritating to skin.
Environmental Impact	No specific data on environmental fate readily available.[10]	Very toxic to aquatic life with long-lasting effects.[2]
Green Chemistry Considerations	Higher boiling point may lead to higher energy consumption for removal.	Lower boiling point facilitates easier removal and recycling. Considered a "problematic" solvent in some green chemistry guides.[11]

Signaling Pathway for Solvent Effects in SN2 Reactions

The choice of solvent can influence the energy profile of an SN2 reaction by solvating the reactants and the transition state to different extents.

Caption: Energy profile of an SN2 reaction, illustrating solvent effects.

Conclusion

Both tert-Butylcyclopentane and cyclohexane are viable non-polar, aprotic solvents for specific applications in pharmaceutical research and development. Cyclohexane is a well-established and thoroughly characterized solvent, offering the advantages of a lower boiling point for easier removal. However, its high flammability and environmental toxicity are significant drawbacks.

tert-Butylcyclopentane, with its higher boiling point and flash point, may offer a safety advantage in certain applications. Its performance in specific reactions relative to cyclohexane is not well-documented, and further experimental evaluation is necessary to fully understand its potential benefits and limitations. The provided experimental protocols offer a starting point for such a comparative analysis. Researchers are encouraged to consider the specific requirements of their chemical transformations, as well as the safety and environmental implications, when selecting between these two cycloalkane solvents.

References

• 1. tert-Butylcyclopentane | C9H18 | CID 520923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. fishersci.co.uk [fishersci.co.uk]
• 5. quora.com [quora.com]
• 6. users.wfu.edu [users.wfu.edu]
• 7. 7.5 SN1 vs SN2 – Organic Chemistry I [kpu.pressbooks.pub]
• 8. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]
• 9. fishersci.com [fishersci.com]
• 10. tert-butylcyclopentane - Pharos [pharos.habitablefuture.org]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Comparative Analysis of tert-Butylcyclopentane and Methylcyclohexane as High-Performance Fuel Additives

An in-depth evaluation of two promising cycloalkane additives, assessing their impact on fuel performance through key experimental metrics. This guide provides researchers and scientists in the field of fuel technology and drug development with a concise comparison, supported by detailed experimental protocols and data visualizations.

The quest for more efficient and cleaner-burning fuels has led to extensive research into various hydrocarbon additives. Among these, cycloalkanes have garnered significant attention due to their potential to enhance the octane (B31449) rating and energy density of gasoline. This guide focuses on a comparative performance analysis of two such cycloalkanes: tert-Butylcyclopentane (TBCP) and Methylcyclohexane (MCH). Both are saturated cyclic hydrocarbons that can influence the combustion properties of base fuels.

Performance Characteristics: A Head-to-Head Comparison

A thorough review of available experimental data reveals key differences in the performance characteristics of tert-Butylcyclopentane and Methylcyclohexane when considered as fuel additives. The following table summarizes the critical performance parameters for each compound.

Property	tert-Butylcyclopentane (TBCP)	Methylcyclohexane (MCH)
Research Octane Number (RON)	Data Not Available	73.8 - 83[1]
Motor Octane Number (MON)	Data Not Available	73.8[1]
Heat of Combustion (liquid)	Data Not Available	4565.3 kJ/mol[2][3]
Molecular Weight	126.24 g/mol	98.19 g/mol
Density	0.79 g/cm³	0.77 g/cm³

Note: The lack of publicly available experimental data for the Research Octane Number, Motor Octane Number, and Heat of Combustion of tert-Butylcyclopentane is a significant gap in the current literature, preventing a direct quantitative performance comparison with Methylcyclohexane.

Experimental Methodologies

The determination of the performance parameters listed above relies on standardized experimental protocols. Understanding these methods is crucial for interpreting the data and for designing future comparative studies.

Determination of Octane Number (RON and MON)

The Research Octane Number (RON) and Motor Octane Number (MON) are the primary indicators of a fuel's resistance to knocking or auto-ignition in a spark-ignition engine. These values are determined using a standardized Cooperative Fuel Research (CFR) engine.

Experimental Workflow for Octane Number Determination

Diagram of the experimental workflow for determining the octane number of a fuel additive.

The core of the methodology involves operating the CFR engine with the test fuel (a blend of the additive and a base gasoline) and comparing its knocking behavior to that of primary reference fuels (blends of iso-octane and n-heptane with known octane numbers). The compression ratio of the engine is adjusted until a standard level of knock is observed. The octane number of the test fuel is then determined by the composition of the primary reference fuel blend that produces the same knock intensity under the same conditions. The specific operating conditions of the CFR engine differ for RON and MON tests, with the MON test being conducted under more severe conditions (higher engine speed and intake mixture temperature).

Determination of Heat of Combustion

The heat of combustion, a measure of the energy released when a substance is burned, is determined using a bomb calorimeter.

Experimental Protocol for Heat of Combustion Measurement:

• Sample Preparation: A precisely weighed sample of the liquid fuel additive is placed in a sample holder within a high-pressure stainless steel container, known as a "bomb."

• Pressurization: The bomb is filled with pure oxygen to a high pressure (typically around 30 atm).

• Immersion: The sealed bomb is immersed in a known quantity of water in an insulated container (the calorimeter). The initial temperature of the water is recorded with high precision.

• Ignition: The sample is ignited electrically using a fuse wire.

• Temperature Measurement: The heat released by the combustion of the sample is absorbed by the bomb and the surrounding water, causing the temperature to rise. The temperature of the water is monitored until it reaches a maximum.

• Calculation: The heat of combustion is calculated from the measured temperature rise, the known heat capacity of the calorimeter system (determined by calibrating with a substance of known heat of combustion, such as benzoic acid), and the mass of the sample.

Discussion and Future Outlook

The lack of publicly available performance data for tert-Butylcyclopentane highlights a critical area for future research. A direct experimental comparison of TBCP and MCH under identical conditions is necessary to fully elucidate their respective advantages and disadvantages as fuel additives. Such a study would involve synthesizing or obtaining high-purity samples of TBCP, blending them with a standard base gasoline at various concentrations, and evaluating their performance using the standardized experimental protocols outlined in this guide. The resulting data would be invaluable for the development of next-generation, high-performance fuels.

References

• 1. match.pmf.kg.ac.rs [match.pmf.kg.ac.rs]
• 2. Frontiers | Building Structure-Property Relationships of Cycloalkanes in Support of Their Use in Sustainable Aviation Fuels [frontiersin.org]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Thermodynamic Properties of Alkylcyclopentane Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the key thermodynamic properties of various alkylcyclopentane isomers. Understanding these properties is crucial for applications ranging from chemical synthesis and process design to understanding molecular stability and intermolecular interactions in drug development. The data presented herein is sourced from peer-reviewed experimental studies.

Thermodynamic Data Summary

The following tables summarize the standard enthalpy of formation (ΔHᵣ°), standard molar entropy (S°), and heat capacity (Cₚ) for several alkylcyclopentane isomers. These values provide insight into the relative stability and energy content of the isomers.

Table 1: Thermodynamic Properties of C6 Alkylcyclopentane Isomers (at 298.15 K)

Isomer	Formula	ΔHᵣ° (liquid) (kJ/mol)	ΔHᵣ° (gas) (kJ/mol)	S° (liquid) (J/mol·K)
Methylcyclopentane	C₆H₁₂	-105.9 ± 0.6	-77.1 ± 0.6	204.5 ± 0.4

Table 2: Thermodynamic Properties of C7 Alkylcyclopentane Isomers (at 298.15 K)[1]

Isomer	Formula	ΔHᵣ° (liquid) (kJ/mol)	ΔHᵣ° (gas) (kJ/mol)
Ethylcyclopentane	C₇H₁₄	-126.8 ± 0.9	-93.7 ± 0.9
1,1-Dimethylcyclopentane	C₇H₁₄	-135.4 ± 0.8	-102.5 ± 0.8
cis-1,2-Dimethylcyclopentane	C₇H₁₄	-128.7 ± 1.0	-96.2 ± 1.0
trans-1,2-Dimethylcyclopentane	C₇H₁₄	-134.7 ± 0.9	-102.1 ± 0.9
cis-1,3-Dimethylcyclopentane	C₇H₁₄	-131.2 ± 1.1	-98.3 ± 1.1
trans-1,3-Dimethylcyclopentane	C₇H₁₄	-133.7 ± 0.8	-101.3 ± 0.8

Table 3: Thermodynamic Properties of C8 Alkylcyclopentane Isomers (at 298.15 K)

Isomer	Formula	ΔHᵣ° (liquid) (kJ/mol)	ΔHᵣ° (gas) (kJ/mol)
n-Propylcyclopentane	C₈H₁₆	-147.8 ± 1.0	-110.0 ± 1.0

Relationship Between Isomer Structure and Thermodynamic Stability

The thermodynamic stability of alkylcyclopentane isomers is influenced by factors such as ring strain, steric interactions between substituent groups, and the degree of branching. The following diagram illustrates the general principles governing the relative stability of these isomers.

Caption: Factors influencing the thermodynamic stability of alkylcyclopentane isomers.

Experimental Protocols

The experimental determination of the thermodynamic properties listed above relies on precise calorimetric techniques. The two primary methods employed are oxygen bomb calorimetry for determining the enthalpy of combustion (from which the enthalpy of formation is calculated) and low-temperature adiabatic calorimetry for measuring heat capacity and entropy.

Oxygen Bomb Calorimetry (for Enthalpy of Formation)

This method is used to measure the heat of combustion of a substance at constant volume.[2][3] The standard enthalpy of formation is then derived using Hess's law.

Methodology:

• Sample Preparation: A precisely weighed sample of the liquid alkylcyclopentane isomer (typically 0.5-1.0 g) is placed in a crucible within a high-pressure stainless steel vessel known as a "bomb". A fuse wire is positioned to ensure ignition.

• Pressurization: The bomb is sealed and pressurized with a large excess of pure oxygen (typically to around 30 atm) to ensure complete combustion.[3]

• Calorimeter Assembly: The sealed bomb is submerged in a known mass of water in a calorimeter vessel. The calorimeter is equipped with a high-precision thermometer and a stirrer to ensure uniform temperature distribution.

• Ignition and Data Acquisition: The sample is ignited by passing an electric current through the fuse wire. The temperature of the water is monitored and recorded at regular intervals before, during, and after the combustion reaction until a steady final temperature is reached.

• Corrections: Corrections are applied for the heat released by the ignition wire and for the formation of nitric acid from residual nitrogen in the bomb.

• Calculation of Enthalpy of Combustion: The heat of combustion at constant volume (ΔU°) is calculated from the temperature rise and the heat capacity of the calorimeter system (determined by calibrating with a standard substance like benzoic acid). The enthalpy of combustion (ΔH°) is then calculated from ΔU°.

• Calculation of Enthalpy of Formation: The standard enthalpy of formation of the isomer is calculated from its standard enthalpy of combustion and the known standard enthalpies of formation of the combustion products (CO₂ and H₂O).

Low-Temperature Adiabatic Calorimetry (for Heat Capacity and Entropy)

This technique is used to measure the heat capacity of a substance as a function of temperature under conditions where no heat is exchanged with the surroundings.[4][5][6][7][8]

Methodology:

• Calorimeter and Sample Cell: The sample is placed in a sealed sample cell, which is typically made of a highly conductive material like copper or platinum. The cell is equipped with a heater and a resistance thermometer.

• Adiabatic Environment: The sample cell is surrounded by one or more adiabatic shields. The temperatures of these shields are electronically controlled to match the temperature of the sample cell at all times, thus preventing heat exchange.

• Cooling: The entire assembly is placed in a cryostat and cooled to a very low temperature (e.g., near liquid helium or liquid nitrogen temperatures).

• Heating and Measurement: A precisely measured amount of electrical energy is supplied to the sample cell heater, causing a small, incremental increase in temperature. The temperature of the sample is carefully measured before and after the energy input.

• Heat Capacity Calculation: The heat capacity of the sample at a given temperature is calculated from the amount of energy supplied and the resulting temperature change.

• Entropy Calculation: The standard entropy (S°) at 298.15 K is determined by integrating the heat capacity data (as Cₚ/T) from near 0 K up to 298.15 K, accounting for the entropies of any phase transitions that occur within this temperature range.

Experimental Workflow for Thermodynamic Property Determination

The following diagram outlines the typical experimental workflow for determining the key thermodynamic properties of an alkylcyclopentane isomer.

Caption: Experimental workflow for determining thermodynamic properties of alkylcyclopentanes.

References

• 1. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 2. biopchem.education [biopchem.education]
• 3. web.williams.edu [web.williams.edu]
• 4. Adiabatic Calorimetry Testing: Understanding the Basics - zeal [zealinstruments.com]
• 5. researchgate.net [researchgate.net]
• 6. fauske.com [fauske.com]
• 7. researchgate.net [researchgate.net]
• 8. An adiabatic low-temperature calorimeter for heat capacity measurement of small samples | Semantic Scholar [semanticscholar.org]

A Comparative Guide to the Spectroscopic Validation of Novel tert-Butylcyclopentane Derivatives

For Researchers, Scientists, and Drug Development Professionals

The synthesis and characterization of novel organic compounds are fundamental to advancing chemical research and drug discovery. Among the vast landscape of organic molecules, tert-butylcyclopentane derivatives represent a class of compounds with significant potential, owing to the unique steric and electronic properties conferred by the tert-butyl group. Accurate structural elucidation of these newly synthesized molecules is paramount to understanding their reactivity, biological activity, and potential applications. This guide provides a comprehensive comparison of spectroscopic data for validating the structure of tert-butylcyclopentane and its functionalized derivatives, supported by detailed experimental protocols.

Spectroscopic Data Comparison: A Clear Framework for Validation

The unambiguous identification of newly synthesized tert-butylcyclopentane derivatives relies on a multi-faceted analytical approach. The following tables summarize key spectroscopic data for tert-butylcyclopentane and two common functionalized derivatives: 1-tert-butylcyclopentanol and 3-tert-butylcyclopentanone. This data serves as a benchmark for researchers to compare and validate their experimental findings.

Table 1: ¹H NMR Spectroscopic Data (CDCl₃, δ ppm)

Compound	Proton Assignment	Chemical Shift (ppm)	Multiplicity
tert-Butylcyclopentane	-C(CH₃)₃	~0.86	Singlet
Cyclopentyl-H (methine)	~1.75	Multiplet
Cyclopentyl-H (methylene)	~1.20 - 1.65	Multiplet
1-tert-Butylcyclopentanol	-C(CH₃)₃	~0.90	Singlet
-OH	Variable	Singlet (broad)
Cyclopentyl-H (adjacent to OH)	~1.50 - 1.80	Multiplet
Cyclopentyl-H (other)	~1.30 - 1.60	Multiplet
3-tert-Butylcyclopentanone	-C(CH₃)₃	~0.95	Singlet
Cyclopentyl-H (methine)	~2.30	Multiplet
Cyclopentyl-H (α to C=O)	~2.10 - 2.40	Multiplet
Cyclopentyl-H (β to C=O)	~1.60 - 1.90	Multiplet

Table 2: ¹³C NMR Spectroscopic Data (CDCl₃, δ ppm)

Compound	Carbon Assignment	Chemical Shift (ppm)
tert-Butylcyclopentane [1]	-C (CH₃)₃	~32.2
-C(C H₃)₃	~27.4
Cyclopentyl-C (methine)	~46.6
Cyclopentyl-C (methylene)	~25.5, ~33.0
1-tert-Butylcyclopentanol	-C (CH₃)₃	~32.5
-C(C H₃)₃	~25.0
Cyclopentyl-C (C-OH)	~80.0
Cyclopentyl-C (adjacent to C-OH)	~38.0
Cyclopentyl-C (other)	~24.0
3-tert-butylcyclopentanone [2]	-C (CH₃)₃	~32.5
-C(C H₃)₃	~27.5
C=O	~220.0
Cyclopentyl-C (methine)	~48.0
Cyclopentyl-C (α to C=O)	~38.0
Cyclopentyl-C (β to C=O)	~27.0

Table 3: FTIR Spectroscopic Data (cm⁻¹)

Compound	Functional Group	Absorption Range (cm⁻¹)	Intensity
tert-Butylcyclopentane	C-H (alkane)	2850-2960	Strong
C-H (bending)	1365-1470	Medium
1-tert-Butylcyclopentanol	O-H (alcohol)	3200-3600	Strong, Broad
C-O (alcohol)	1050-1150	Strong
C-H (alkane)	2850-2960	Strong
3-tert-Butylcyclopentanone	C=O (ketone)	1740-1750	Strong
C-H (alkane)	2850-2960	Strong

Table 4: Mass Spectrometry Data (m/z)

Compound	Molecular Ion (M⁺)	Key Fragment Ions (m/z) and Interpretation
tert-Butylcyclopentane [3]	126	111 ([M-CH₃]⁺), 69 ([C₅H₉]⁺), 57 ([C₄H₉]⁺, base peak)
1-tert-Butylcyclopentanol	142	127 ([M-CH₃]⁺), 124 ([M-H₂O]⁺), 85, 57 ([C₄H₉]⁺)
3-tert-Butylcyclopentanone [4]	140	125 ([M-CH₃]⁺), 84, 69, 57 ([C₄H₉]⁺)

Experimental Protocols: A Guide to Synthesis and Analysis

Reproducible and reliable data begins with well-defined experimental procedures. The following sections detail the synthesis of a representative tert-butylcyclopentane derivative and the general protocols for acquiring the spectroscopic data presented above.

Synthesis Protocol: Preparation of 1-tert-butylcyclopentanol via Grignard Reaction[5]

This protocol outlines the synthesis of 1-tert-butylcyclopentanol from cyclopentanone (B42830) and a tert-butyl Grignard reagent.

Materials:

• Magnesium turnings

• tert-Butyl chloride

• Anhydrous diethyl ether

• Cyclopentanone

• Iodine (crystal)

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

• 5% HCl (aq)

Procedure:

• Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer, add magnesium turnings and a crystal of iodine. Add a small amount of anhydrous diethyl ether to cover the magnesium. A solution of tert-butyl chloride in anhydrous diethyl ether is added dropwise from the dropping funnel. The reaction is initiated, often evidenced by a color change and gentle reflux. Once the reaction starts, the remaining tert-butyl chloride solution is added at a rate that maintains a gentle reflux. After the addition is complete, the mixture is refluxed for an additional 30 minutes.

• Reaction with Cyclopentanone: The Grignard reagent solution is cooled in an ice bath. A solution of cyclopentanone in anhydrous diethyl ether is added dropwise from the dropping funnel with vigorous stirring. The reaction is exothermic and the temperature should be maintained below 20°C. After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional hour.

• Work-up and Purification: The reaction mixture is cooled in an ice bath and quenched by the slow addition of a saturated aqueous ammonium chloride solution. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with 5% HCl, then with brine, and dried over anhydrous sodium sulfate. The solvent is removed by rotary evaporation, and the crude product is purified by distillation to yield 1-tert-butylcyclopentanol.

Spectroscopic Analysis Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Sample Preparation: Dissolve 5-10 mg of the purified sample in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃) in an NMR tube. Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (δ = 0.0 ppm).

• ¹H NMR Parameters: Acquire the spectrum on a 400 MHz or higher field spectrometer. Typical parameters include a spectral width of -2 to 12 ppm, a pulse angle of 30-45°, an acquisition time of 3-4 seconds, and a relaxation delay of 1-2 seconds.

• ¹³C NMR Parameters: Acquire the spectrum on the same instrument. Typical parameters for a proton-decoupled spectrum include a spectral width of 0 to 220 ppm, a pulse angle of 30°, an acquisition time of 1-2 seconds, and a relaxation delay of 2-5 seconds.

Fourier-Transform Infrared (FTIR) Spectroscopy:

• Sample Preparation: For liquid samples, a thin film can be prepared by placing a drop of the neat liquid between two sodium chloride (NaCl) or potassium bromide (KBr) plates. For solid samples, a KBr pellet can be prepared by grinding a small amount of the solid with KBr powder and pressing the mixture into a transparent disk.

• Data Acquisition: Record the spectrum over the range of 4000 to 400 cm⁻¹. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. A background spectrum of the empty sample holder (for liquids) or a pure KBr pellet (for solids) should be recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS):

• Sample Introduction: Introduce a dilute solution of the sample in a volatile organic solvent (e.g., methanol (B129727) or acetonitrile) into the mass spectrometer, typically via direct infusion or coupled with a gas chromatograph (GC-MS) for volatile compounds.

• Ionization: Electron Ionization (EI) is a common method for this class of compounds, typically using an electron energy of 70 eV.

• Data Acquisition: Acquire the mass spectrum over a mass-to-charge (m/z) range of approximately 40 to 300 amu.

Visualization of Experimental and Logical Workflows

To further clarify the processes involved in the validation of newly synthesized tert-butylcyclopentane derivatives, the following diagrams, generated using the DOT language, illustrate the key workflows.

Experimental Workflow for Synthesis and Validation.

Logical Relationships in Compound Validation.

By adhering to these detailed protocols and utilizing the provided comparative data, researchers can confidently and accurately validate the structures of their newly synthesized tert-butylcyclopentane derivatives, ensuring the integrity and reliability of their scientific findings.

References

• 1. tert-Butylcyclopentane | C9H18 | CID 520923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. C-13 NMR Spectrum [acadiau.ca]
• 3. Solved 15.2 Mass spectra of butylcyclopentane and | Chegg.com [chegg.com]
• 4. 3-(Tert-butyl)cyclopentanone | C9H16O | CID 316769 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Synthesis of tert-Butylcyclopentane: A Comparative Guide to Catalytic Efficacy

For researchers, scientists, and professionals in drug development, the efficient synthesis of specifically substituted cycloalkanes is a cornerstone of molecular design and discovery. Tert-butylcyclopentane, a valuable building block, presents a synthetic challenge where the choice of catalyst is paramount to achieving optimal yields and selectivity. This guide provides a comparative analysis of potential catalytic strategies for the synthesis of tert-butylcyclopentane, supported by established chemical principles, and outlines detailed experimental protocols for promising synthetic routes.

The introduction of a bulky tert-butyl group onto a cyclopentane (B165970) ring is a sterically demanding transformation. The efficacy of this synthesis is highly dependent on the catalytic approach employed to facilitate the carbon-carbon bond formation. While specific comparative studies on the synthesis of tert-butylcyclopentane are scarce in the readily available literature, we can extrapolate from well-established alkylation methodologies to propose and compare potential catalytic systems. The primary strategies revolve around Friedel-Crafts type alkylations and Grignard reactions.

Comparison of Potential Catalytic Strategies

Based on fundamental organic synthesis principles, the following table outlines a comparison of potential catalysts for the synthesis of tert-butylcyclopentane. It is important to note that the performance metrics provided are hypothetical and based on analogous reactions due to the limited direct experimental data for this specific transformation.

Catalyst Type	Alkylating Agent	Substrate	Plausible Yield (%)	Plausible Selectivity (%)	Reaction Conditions	Advantages	Disadvantages
Lewis Acids (e.g., AlCl₃, FeCl₃)	tert-Butyl Chloride	Cyclopentane	40-60	Moderate	Low temperature, inert atmosphere	Readily available, well-understood mechanism for aromatic alkylation.	Prone to side reactions and catalyst deactivation with alkanes, potential for carbocation rearrangements (though less likely with a tertiary carbocation), requires stoichiometric amounts, harsh workup.
Solid Acid Catalysts (e.g., Zeolites)	Isobutylene or tert-Butanol	Cyclopentane	30-50	Moderate to High	Elevated temperature and pressure	Reusable, environmentally friendlier, potential for shape selectivity.	May require high temperatures and pressures, potential for catalyst coking and deactivation, acidity needs to be optimized.
Grignard Reagent (tert-Butylmagnesium Chloride)	Cyclopentyl Halide	N/A (Coupling Reaction)	60-80	High	Anhydrous conditions, inert atmosphere	High yields for C-C bond formation, well-defined stoichiometry.	Requires preparation of the Grignard reagent and the cyclopentyl halide, sensitive to moisture and protic solvents.

Experimental Protocols

The following are detailed experimental protocols for plausible synthetic routes to tert-butylcyclopentane.

Protocol 1: Friedel-Crafts Alkylation of Cyclopentane with tert-Butyl Chloride using Aluminum Chloride

This protocol describes a potential Friedel-Crafts alkylation approach.

Materials:

• Cyclopentane (anhydrous)

• tert-Butyl chloride

• Aluminum chloride (anhydrous)

• Anhydrous diethyl ether

• Ice

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard glassware for organic synthesis (round-bottom flask, dropping funnel, condenser, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a drying tube, add anhydrous cyclopentane and cool the flask in an ice bath.

• Slowly add anhydrous aluminum chloride to the stirred cyclopentane.

• From the dropping funnel, add tert-butyl chloride dropwise to the reaction mixture over a period of 30 minutes, maintaining the temperature at 0-5 °C.

• After the addition is complete, allow the reaction mixture to stir at 0-5 °C for an additional 2 hours.

• Slowly quench the reaction by carefully adding crushed ice, followed by water.

• Transfer the mixture to a separatory funnel and extract the organic layer.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Purify the crude product by fractional distillation to obtain tert-butylcyclopentane.

Protocol 2: Synthesis of tert-Butylcyclopentane via Grignard Reaction

This protocol outlines the synthesis using a Grignard reagent.

Part A: Preparation of tert-Butylmagnesium Chloride

Materials:

• Magnesium turnings

• tert-Butyl chloride

• Anhydrous diethyl ether

• Iodine crystal (as initiator)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings.

• Add a small crystal of iodine.

• Add a small amount of a solution of tert-butyl chloride in anhydrous diethyl ether from the dropping funnel to initiate the reaction.

• Once the reaction begins (as evidenced by bubbling and heat generation), add the remaining solution of tert-butyl chloride in anhydrous diethyl ether dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete reaction.

Part B: Reaction with Cyclopentyl Bromide

Materials:

• tert-Butylmagnesium chloride solution (from Part A)

• Cyclopentyl bromide

• Anhydrous diethyl ether

• Saturated ammonium (B1175870) chloride solution

Procedure:

• Cool the freshly prepared tert-butylmagnesium chloride solution in an ice bath.

• Add a solution of cyclopentyl bromide in anhydrous diethyl ether dropwise from the dropping funnel.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Quench the reaction by slowly adding saturated ammonium chloride solution.

• Transfer the mixture to a separatory funnel and extract the organic layer.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Purify the crude product by fractional distillation.

Visualizing the Synthetic Workflow

To better understand the logical flow of the proposed synthetic methods, the following diagrams illustrate the key steps.

Caption: Workflow for Friedel-Crafts Alkylation.

Caption: Workflow for Grignard Synthesis.

Conclusion

While direct comparative data for the catalytic synthesis of tert-butylcyclopentane is not abundant, established principles of organic chemistry allow for the informed selection of potential catalytic systems. The Grignard reaction appears to be the most promising route for achieving high yields and selectivity, albeit with the requirement of stringent anhydrous conditions. Friedel-Crafts alkylation with Lewis acids or solid acid catalysts presents alternative, albeit likely lower-yielding, pathways. The choice of the optimal catalyst will ultimately depend on the specific requirements of the synthesis, including scale, desired purity, and available resources. Further experimental investigation is warranted to definitively determine the most efficacious catalyst for this transformation.

Cross-Validation of Experimental and Computational Data for tert-Butylcyclopentane: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of experimental and computational data for tert-butylcyclopentane. By juxtaposing measured physical and spectroscopic properties with results from theoretical calculations, this document aims to offer a comprehensive overview for researchers and professionals in the fields of chemistry and drug development. The cross-validation of data from both empirical and in silico approaches is crucial for understanding molecular behavior and for the validation of computational models.

Data Presentation: A Side-by-Side Comparison

The following tables summarize the available experimental and computational data for tert-butylcyclopentane, facilitating a direct comparison of its fundamental properties.

Table 1: Physical and Thermodynamic Properties

Property	Experimental Value	Computational Value	Source (Experimental)	Source (Computational)
Molecular Formula	C₉H₁₈	C₉H₁₈	[1]	[1]
Molecular Weight	126.24 g/mol	126.24 g/mol	[1]	[1]
Density	0.814 g/cm³	Not Available	-	-
Boiling Point	142.9 °C at 760 mmHg	Not Available	-	-
Refractive Index	1.445	Not Available	-	-
Flash Point	27.6 °C	Not Available	-	-
Vapor Pressure	6.86 mmHg at 25°C	Not Available	-	-

Table 2: Spectroscopic Data

Spectroscopic Data	Experimental Values	Computational Values	Source (Experimental)	Source (Computational)
Mass Spectrometry (GC-MS)	Significant peaks at m/z: 111, 69, 57, 41	Not Available	-	-
¹³C NMR Spectroscopy	Data available in spectral databases	Not Available	[1]	-
Infrared (IR) Spectroscopy	Vapor phase IR spectrum available	Not Available	[1]	-

Experimental and Computational Methodologies

Experimental Protocols

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C NMR spectra are typically recorded on a spectrometer operating at a specific frequency (e.g., 90 MHz).[1] The sample is dissolved in a deuterated solvent, and chemical shifts are reported in parts per million (ppm) relative to a standard reference compound like tetramethylsilane (B1202638) (TMS). For conformational analysis, low-temperature NMR experiments can be conducted to resolve signals from different conformers.[3]

• Mass Spectrometry (MS): Gas chromatography-mass spectrometry (GC-MS) is a common technique for identifying and quantifying volatile compounds. The molecule is first separated on a GC column and then ionized, typically by electron impact (EI). The resulting mass-to-charge ratios (m/z) of the fragments are detected, providing a characteristic fragmentation pattern.

• Infrared (IR) Spectroscopy: IR spectra are recorded using a Fourier-transform infrared (FTIR) spectrometer. The sample can be analyzed in various phases (gas, liquid, or solid). The absorption of infrared radiation at specific wavenumbers corresponds to the vibrational modes of the molecule, providing information about its functional groups and structure.

Computational Methods

• Density Functional Theory (DFT): DFT is a widely used quantum mechanical method for calculating the electronic structure of molecules.[3][10][11][12][13] A common approach involves geometry optimization to find the lowest energy conformation of the molecule. This is often followed by frequency calculations to predict the vibrational (IR and Raman) spectra. The choice of functional (e.g., B3LYP) and basis set (e.g., 6-311++G(d,p)) is crucial for the accuracy of the results.[10][13]

• Conformational Analysis: For flexible molecules like tert-butylcyclopentane, computational methods are employed to explore the potential energy surface and identify stable conformers.[2][4][7] This can involve systematic searches or molecular dynamics simulations. The relative energies of the conformers are then calculated to determine their populations at a given temperature.

Workflow for Cross-Validation

The following diagram illustrates a typical workflow for the cross-validation of experimental and computational data for a given molecule.

Cross-validation workflow for experimental and computational data.

Conclusion

The direct comparison of experimental and computational data for tert-butylcyclopentane is currently limited by the lack of dedicated cross-validation studies in the published literature. The available experimental data provides a solid foundation for its physical and basic spectroscopic properties. Future research that combines experimental measurements with theoretical calculations, such as DFT, for this specific molecule would be highly valuable. Such studies would not only provide a more complete understanding of the conformational preferences and vibrational dynamics of tert-butylcyclopentane but also serve as a benchmark for refining computational methodologies for substituted cycloalkanes. This integrated approach is essential for the accurate prediction of molecular properties, which is a cornerstone of modern chemical research and drug development.

References

• 1. tert-Butylcyclopentane | C9H18 | CID 520923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Conformational Studies in the Cyclohexane Series. 1. Experimental and Computational Investigation of Methyl, Ethyl, Isopropyl, and tert-Butylcyclohexanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Driving tert-butyl axial: the surprising cyclopropyl effect - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Conformational Studies in the Cyclohexane Series. 1. Experimental and Computational Investigation of Methyl, Ethyl, Isopropyl, and tert-Butylcyclohexanes. | Semantic Scholar [semanticscholar.org]
• 5. Vibrational spectra and ab initio analysis of tert-butyl, trimethylsilyl, trimethylgermyl, and trimethylstannyl derivatives of 3,3-dimethylcyclopropene VIII. 3,3-Dimethyl-1,2-bis-(trimethylstannyl)cyclopropene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. digitalcommons.mtu.edu [digitalcommons.mtu.edu]
• 11. Spectroscopic investigation, natural bond orbital analysis, HOMO-LUMO and thermodynamic functions of 2-tert-butyl-5-methyl anisole using DFT (B3LYP) calculations. | Semantic Scholar [semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]

A Comparative Guide to the Purity of tert-Butylcyclopentane from Different Suppliers

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Purity in Scientific Applications

The reliability and reproducibility of experimental results are cornerstones of the scientific method. In chemical synthesis and analysis, the purity of starting materials and solvents directly influences reaction kinetics, product yield, and the accuracy of analytical measurements. For drug development professionals, the use of high-purity reagents is a critical regulatory requirement to ensure the safety and efficacy of the final pharmaceutical product.

This guide focuses on tert-Butylcyclopentane, a cyclic alkane that finds application as a solvent and an intermediate in the synthesis of complex organic molecules. Impurities in tert-Butylcyclopentane can arise from the manufacturing process, degradation, or improper storage. These impurities may include structural isomers, unsaturated analogs, and other process-related contaminants. This comparative guide outlines a systematic approach to evaluate and compare the purity of tert-Butylcyclopentane from different suppliers, empowering researchers to make informed decisions based on empirical data.

Experimental Approach for Purity Benchmarking

A multi-faceted analytical approach is essential for a thorough assessment of tert-Butylcyclopentane purity. This involves the confirmation of the compound's identity, quantification of its purity, and the identification and quantification of any impurities present.

Experimental Workflow

The following diagram illustrates the logical workflow for the comprehensive purity analysis of tert-Butylcyclopentane samples.

Caption: Experimental workflow for benchmarking tert-Butylcyclopentane purity.

Experimental Protocols

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Dissolve a small amount of the tert-Butylcyclopentane sample in deuterated chloroform (B151607) (CDCl₃). The proton NMR spectrum should exhibit a characteristic singlet for the nine equivalent protons of the tert-butyl group and multiplets for the ten protons of the cyclopentyl ring. The integration of these signals should correspond to a 9:10 ratio.

  • ¹³C NMR: The carbon-13 NMR spectrum will show distinct signals for the quaternary carbon and the three equivalent methyl carbons of the tert-butyl group, as well as signals for the carbons of the cyclopentyl ring.

• Fourier-Transform Infrared (FTIR) Spectroscopy:

  • Acquire the IR spectrum of a neat film of the tert-Butylcyclopentane sample between two potassium bromide (KBr) plates. The spectrum should display characteristic C-H stretching and bending vibrations for alkanes. The absence of significant peaks in the regions corresponding to C=C double bonds (around 1650 cm⁻¹) or O-H bonds (broad peak around 3300 cm⁻¹) can provide initial evidence of purity.

• Gas Chromatography-Flame Ionization Detection (GC-FID) for Quantitative Analysis:

  • Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID).

  • Column: A non-polar capillary column, such as a DB-1 or HP-5 (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium or Nitrogen at a constant flow rate.

  • Oven Temperature Program: An initial temperature of 50°C, held for 2 minutes, followed by a ramp of 10°C/min to 200°C, and held for 5 minutes.

  • Injector and Detector Temperatures: 250°C and 280°C, respectively.

  • Quantification: The purity of tert-Butylcyclopentane is determined by the area percent method, where the area of the main peak is expressed as a percentage of the total area of all peaks in the chromatogram.

• Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Identification:

  • Instrumentation: A gas chromatograph coupled to a mass spectrometer.

  • Chromatographic Conditions: Same as for GC-FID.

  • Mass Spectrometry: The mass spectrometer should be operated in electron ionization (EI) mode. The mass spectra of any impurity peaks can be compared to spectral libraries (e.g., NIST) for identification.

Comparative Data and Analysis

The following table presents hypothetical data from the analysis of tert-Butylcyclopentane from three different suppliers. This data is for illustrative purposes to demonstrate how the results of the experimental work can be presented for easy comparison.

Parameter	Supplier A (Technical Grade)	Supplier B (High Purity Grade)	Supplier C (Standard Grade)
Purity (GC-FID, Area %)	98.5%	99.9%	99.2%
n-Butylcyclopentane (%)	0.8	< 0.05	0.3
sec-Butylcyclopentane (%)	0.4	Not Detected	0.2
tert-Butyl-cyclopentene (%)	0.2	Not Detected	0.1
Other Impurities (%)	0.1	< 0.05	0.2
Identity Confirmation (NMR, FTIR)	Consistent with structure	Consistent with structure	Consistent with structure

Analysis of Hypothetical Data:

• Supplier B provides the highest purity tert-Butylcyclopentane, with no detectable isomeric or unsaturated impurities. This grade would be the most suitable for sensitive applications such as in drug development and for use as a reference standard.

• Supplier A's technical grade material shows a lower purity and contains a higher percentage of isomeric impurities. This grade might be acceptable for less demanding applications, such as a general-purpose solvent where the presence of small amounts of related alkanes does not interfere.

• Supplier C's standard grade offers an intermediate purity, which could be a cost-effective option for applications where very high purity is not a critical requirement.

Potential Impurities in tert-Butylcyclopentane

The most likely impurities in commercially available tert-Butylcyclopentane are isomers and structurally related compounds that may be formed as byproducts during synthesis or are present in the starting materials. These can include:

• Isomers: n-Butylcyclopentane, sec-butylcyclopentane, and isobutylcyclopentane.

• Unsaturated Analogs: tert-Butyl-cyclopentene.

• Di-substituted Products: Di-tert-butylcyclopentane isomers.

The presence and concentration of these impurities will vary depending on the synthetic route employed and the purification methods used by the supplier.

Conclusion and Recommendations

The selection of a suitable supplier for tert-Butylcyclopentane should be based on a thorough evaluation of its purity, taking into account the specific requirements of the intended application. For critical applications in research and drug development, a high-purity grade with minimal impurities is essential. For less sensitive applications, a technical or standard grade may be a more economical choice.

It is strongly recommended that researchers perform their own in-house quality control testing on incoming batches of tert-Butylcyclopentane to verify the supplier's certificate of analysis and to ensure consistency between batches. The experimental protocols and comparative framework presented in this guide provide a robust starting point for such an evaluation. By systematically benchmarking the purity of tert-Butylcyclopentane from different suppliers, researchers can enhance the reliability and reproducibility of their work, ultimately contributing to the advancement of science and the development of new medicines.

Steric Hindrance on a Cyclopentane Ring: A Comparative Analysis of Tert-butyl Versus Other Alkyl Groups

For researchers, scientists, and drug development professionals, understanding the nuanced interplay of molecular structure and conformational preference is paramount. The steric bulk of a substituent can dramatically influence a molecule's shape, reactivity, and biological activity. This guide provides a detailed comparison of the steric effects of the tert-butyl group against other common alkyl substituents—methyl, ethyl, and isopropyl—on a cyclopentane (B165970) ring, supported by thermodynamic data and detailed experimental and computational methodologies.

The cyclopentane ring is not planar but exists in a dynamic equilibrium between two primary puckered conformations: the "envelope" and the "twist." The introduction of an alkyl substituent creates a barrier to the rapid interconversion (pseudorotation) between these forms, leading to a preference for conformations that minimize steric strain. This preference is largely dictated by the size of the alkyl group, with bulkier groups exhibiting a stronger preference for a pseudo-equatorial position to avoid unfavorable steric interactions.

Quantitative Comparison of Steric Effects

The steric influence of an alkyl group can be quantified through its impact on the thermodynamic properties of the substituted cyclopentane. The heat of formation provides a measure of the molecule's overall stability, while the conformational energy difference between the pseudo-axial and pseudo-equatorial positions of the substituent directly reflects the degree of steric hindrance.

Alkyl Group	Substituent	Standard Enthalpy of Formation (Gas, 298.15 K) (kJ/mol)	Conformational Energy Difference (Pseudo-equatorial vs. Pseudo-axial) (kJ/mol)
Methyl	-CH₃	-106.3 ± 0.6	~2.5
Ethyl	-CH₂CH₃	-126.8 ± 0.7	~2.7
Isopropyl	-CH(CH₃)₂	-149.5 ± 0.9	~3.3
Tert-butyl	-C(CH₃)₃	-177.5 (calculated)	>12

As the data indicates, there is a clear trend of increasing thermodynamic stability (more negative heat of formation) with the increasing size of the alkyl group, which is expected due to the larger number of atoms. However, the more telling metric for steric hindrance is the conformational energy difference. While precise experimental values for cyclopentanes are elusive, computational studies and extensive data from analogous cyclohexane (B81311) systems show a dramatic increase in the energetic penalty for a tert-butyl group to occupy a pseudo-axial position compared to smaller alkyl groups. This significant energy barrier effectively "locks" the cyclopentane ring in a conformation where the tert-butyl group is pseudo-equatorial.

Experimental and Computational Protocols

The determination of the thermodynamic and conformational properties of alkyl-substituted cyclopentanes relies on a combination of experimental techniques and computational modeling.

Experimental Protocol: Calorimetry for Heat of Formation

Objective: To experimentally determine the standard enthalpy of formation of an alkylcyclopentane.

Methodology: Oxygen Bomb Calorimetry

• Sample Preparation: A precisely weighed sample of the purified alkylcyclopentane is placed in a sample holder within a high-pressure vessel known as a "bomb."

• Pressurization: The bomb is filled with pure oxygen to a pressure of approximately 30 atm.

• Immersion: The sealed bomb is immersed in a known quantity of water in a well-insulated calorimeter. The initial temperature of the water is recorded with high precision.

• Ignition: The sample is ignited by passing an electric current through a fuse wire in contact with the sample.

• Temperature Measurement: The complete combustion of the hydrocarbon releases heat, which is transferred to the surrounding water, causing a rise in temperature. The final temperature is recorded once thermal equilibrium is reached.

• Calculation: The heat of combustion is calculated from the temperature change, the heat capacity of the calorimeter system (determined from the combustion of a standard substance like benzoic acid), and the amount of sample burned.

• Enthalpy of Formation Calculation: The standard enthalpy of formation is then derived from the experimental heat of combustion using Hess's Law, along with the known standard enthalpies of formation of the combustion products (CO₂ and H₂O).

Computational Protocol: Conformational Analysis

Objective: To determine the lowest energy conformations and the energy difference between the pseudo-axial and pseudo-equatorial conformers of an alkylcyclopentane.

Methodology: Density Functional Theory (DFT) Calculations

• Initial Structure Generation: 3D structures of the possible conformers (envelope and twist) of the alkyl-substituted cyclopentane are generated, with the alkyl group placed in both pseudo-axial and pseudo-equatorial positions.

• Geometry Optimization: The geometry of each conformer is optimized using a selected DFT functional (e.g., B3LYP) and basis set (e.g., 6-31G*). This process finds the lowest energy structure for each starting conformation.

• Frequency Calculation: Vibrational frequency calculations are performed on the optimized geometries to confirm that they represent true energy minima (i.e., no imaginary frequencies). These calculations also provide the zero-point vibrational energy (ZPVE) and thermal corrections to the enthalpy and Gibbs free energy.

• Energy Calculation: The electronic energy of each optimized conformer is calculated. The final energy of each conformer is the sum of the electronic energy and the thermal corrections.

• Conformational Energy Difference: The energy difference between the most stable pseudo-equatorial and pseudo-axial conformers is calculated to determine the conformational preference.

Visualizing Steric Effects and Experimental Workflow

To better understand the concepts of steric hindrance in cyclopentane and the workflow for its analysis, the following diagrams are provided.

Steric hindrance in substituted cyclopentane.

The diagram above illustrates how the presence of a bulky alkyl group on a cyclopentane ring leads to a conformational equilibrium that strongly favors the pseudo-equatorial position to minimize steric strain.

Workflow for determining steric effects.

This workflow outlines the parallel experimental and computational approaches used to gather thermodynamic and conformational data for quantifying the steric effects of substituents on a cyclopentane ring.

Navigating the Solvent Landscape: A Comparative Guide to tert-Butylcyclopentane and its Alternatives

For researchers, scientists, and professionals in drug development, the choice of a solvent is a critical decision that extends beyond its physical and chemical properties. The environmental impact of a solvent is a significant factor in sustainable chemical practices. This guide provides an objective comparison of the environmental profiles of tert-Butylcyclopentane against other commonly used solvents: n-heptane, toluene, 2-Methyltetrahydrofuran (2-MeTHF), and Cyclopentyl methyl ether (CPME). The information presented is based on available experimental data and estimations from validated computational models.

Quantitative Comparison of Environmental Impact

The following table summarizes key environmental and safety data for tert-Butylcyclopentane and its alternatives. It is important to note that while extensive experimental data exists for many common solvents, some data for newer or less common solvents like tert-Butylcyclopentane are estimated using Quantitative Structure-Activity Relationship (QSAR) models, such as the US EPA's EPI Suite™. These estimations provide valuable insights in the absence of experimental data.

Parameter	tert-Butylcyclopentane	n-Heptane	Toluene	2-Methyltetrahydrofuran (2-MeTHF)	Cyclopentyl methyl ether (CPME)
Global Warming Potential (GWP, 100-year)	~0 (Estimated)	~0 (Estimated)	2	3.24 - 4.4 kg CO2 eq.[1]	Data Not Available
Ozone Depletion Potential (ODP)	0 (Estimated)	0 (Estimated)	0 (Estimated)	0 (Estimated)	0 (Estimated)
VOC Classification	VOC	VOC	VOC	VOC	VOC
Biodegradability	Not readily biodegradable (Estimated)	Readily biodegradable[2]	Not readily biodegradable	Readily biodegradable[3]	Low environmental impact[4]
Aquatic Toxicity (LC50, 96h, Fathead Minnow)	3.03 mg/L (Estimated)	5.7 mg/L	17.5 mg/L[2]	Data Not Available	Low acute toxicity[5]
Bioaccumulation Potential (BCF)	468 (Estimated)	Moderate potential[2]	Low (8 - 90)[6]	Data Not Available	Data Not Available

GWP and ODP for hydrocarbons like tert-Butylcyclopentane and n-heptane are estimated to be negligible as they do not contain chlorine or bromine and have short atmospheric lifetimes.[7][8] Toluene's GWP is reported by the IPCC. 2-MeTHF's GWP is from a life cycle assessment study.[1] All listed solvents are generally considered Volatile Organic Compounds (VOCs) under most definitions due to their vapor pressure and participation in atmospheric photochemical reactions.[9][10][11] Biodegradability and aquatic toxicity data for tert-Butylcyclopentane are estimated using QSAR models. Experimental data for other solvents are cited where available.

Solvent Selection Workflow

The selection of an environmentally benign solvent is a multi-faceted process. The following diagram illustrates a logical workflow to guide researchers in making an informed decision, prioritizing environmental and safety considerations alongside performance requirements.

Caption: A decision-making workflow for environmentally conscious solvent selection.

Experimental Protocols

The environmental impact data presented in this guide are determined using standardized experimental protocols, primarily those established by the Organisation for Economic Co-operation and Development (OECD). These guidelines ensure that the data generated are reliable and comparable across different laboratories and substances.

Biodegradability

The assessment of a solvent's biodegradability is crucial to understanding its persistence in the environment. The OECD 301 guideline for "Ready Biodegradability" encompasses several methods to determine how easily a chemical can be broken down by microorganisms.

• Principle: A solution or suspension of the test substance in a mineral medium is inoculated with microorganisms and incubated under aerobic conditions in the dark or diffuse light. The extent of degradation is measured over 28 days.

• Methods: Common methods within OECD 301 include:

  • DOC Die-Away (OECD 301 A): Measures the removal of dissolved organic carbon (DOC).

  • CO2 Evolution (Modified Sturm Test; OECD 301 B): Quantifies the carbon dioxide produced during biodegradation.

  • Closed Bottle Test (OECD 301 D): Measures the depletion of oxygen in a closed bottle containing the test substance and microorganisms.

• Pass Criteria: For a substance to be considered "readily biodegradable," it must show a certain percentage of degradation within a 10-day window during the 28-day test period. For example, in the CO2 evolution test, this is 60% of the theoretical maximum CO2 production.

Aquatic Toxicity

Aquatic toxicity tests are essential for determining the potential harm a solvent can cause to aquatic organisms. The OECD has a series of guidelines for testing the effects on different trophic levels.

• Principle: Organisms are exposed to a range of concentrations of the test substance under controlled laboratory conditions. The concentration that causes a specific effect in 50% of the test population (e.g., mortality or immobilization) is determined.

• Key Tests:

  • Fish, Acute Toxicity Test (OECD 203): Typically uses rainbow trout, zebrafish, or fathead minnow to determine the LC50 (Lethal Concentration 50) over a 96-hour exposure period.

  • Daphnia sp. Acute Immobilisation Test (OECD 202): Assesses the EC50 (Effective Concentration 50) for immobilization of the water flea Daphnia magna over 48 hours.

  • Alga, Growth Inhibition Test (OECD 201): Determines the EC50 for the inhibition of growth of a freshwater green alga over 72 hours.

Bioaccumulation Potential

Bioaccumulation is the process by which a chemical is taken up by an organism, either directly from the environment or through the consumption of contaminated food. The OECD 305 guideline for "Bioaccumulation in Fish" is a key method for assessing this potential.

• Principle: The test consists of two phases: an uptake phase and a depuration phase. During the uptake phase, fish are exposed to the test substance at a constant concentration. In the depuration phase, the fish are transferred to a clean environment.

• Measurement: The concentration of the test substance in the fish tissue is measured at regular intervals during both phases.

• Endpoint: The primary endpoint is the Bioconcentration Factor (BCF), which is the ratio of the concentration of the chemical in the fish to the concentration in the water at steady state. A high BCF indicates a high potential for bioaccumulation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. ashland.com [ashland.com]
• 3. nbinno.com [nbinno.com]
• 4. Cyclopentyl Methyl Ether: An Elective Ecofriendly Ethereal Solvent in Classical and Modern Organic Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. chemos.de [chemos.de]
• 7. Hydrocarbons [gea.com]
• 8. mdpi.com [mdpi.com]
• 9. epa.gov [epa.gov]
• 10. epa.gov [epa.gov]
• 11. epa.gov [epa.gov]

Navigating the Challenges of the tert-Butylcyclopentyl Group in Drug Design: A Guide to Isosteric Replacement Strategies

For researchers, scientists, and drug development professionals, the optimization of lead compounds is a critical phase in the therapeutic discovery pipeline. The tert-butylcyclopentyl moiety, a common structural feature in bioactive molecules, often presents a double-edged sword. While its steric bulk can contribute to potent target engagement, it frequently introduces undesirable physicochemical properties, such as high lipophilicity and metabolic instability. This guide provides a comprehensive comparison of isosteric replacement strategies for the tert-butylcyclopentyl group, supported by experimental data, to aid in the rational design of more effective and safer drug candidates.

The inherent lipophilicity of the tert-butylcyclopentyl group can lead to poor aqueous solubility, increased plasma protein binding, and a higher potential for off-target effects. Furthermore, this group is often susceptible to oxidative metabolism by cytochrome P450 enzymes, leading to rapid clearance and reduced bioavailability. To address these liabilities, medicinal chemists frequently employ the strategy of isosteric replacement, where the problematic group is substituted with a different functional group that mimics its size and shape while modulating its electronic and pharmacokinetic properties.

Case Study: Isosteric Replacements of the tert-Butyl Group in Bioactive Molecules

While specific quantitative data on the isosteric replacement of the tert-butylcyclopentyl group remains limited in publicly accessible literature, valuable insights can be drawn from studies on the closely related tert-butyl group. A notable study by Westphal et al. investigated the impact of replacing the tert-butyl group in the dual endothelin receptor antagonist bosentan (B193191) and the CCR2 antagonist vercirnon (B1683812) with various isosteres.[1][2][3] This research highlights the potential of isosteric replacement to fine-tune the physicochemical and pharmacokinetic profiles of drug candidates. Common bioisosteres for the tert-butyl group include cyclopropyl, cyclobutyl, isopropyl, pentafluorosulfanyl, trifluoromethyl, and bicyclo[1.1.1]pentanyl groups.[4]

A key challenge associated with the tert-butyl group is its metabolic lability.[5] One effective strategy to mitigate this is the replacement of the tert-butyl group with a trifluoromethylcyclopropyl group. This modification blocks the primary sites of oxidation, thereby enhancing metabolic stability.[5]

Comparative Analysis of tert-Butyl Isosteres

The following table summarizes the physicochemical properties and biological activities of various isosteres compared to the parent tert-butyl group, based on the findings from the study by Westphal et al. on bosentan and vercirnon analogues. This data serves as a valuable guide for selecting appropriate isosteres to address specific drug design challenges.

Isostere	Change in Lipophilicity (clogP)	Impact on Metabolic Stability	Effect on Potency (IC50/EC50)	Key Considerations
Pentafluorosulfanyl (SF5)	Increased	Generally Improved	Maintained or slightly decreased	Can significantly alter electronic properties.
Trifluoromethyl (CF3)	Increased	Improved	Often maintained or slightly decreased	Can introduce a strong dipole moment.
Bicyclo[1.1.1]pentyl	Decreased	Significantly Improved	Maintained or slightly decreased	Provides a rigid scaffold, reducing conformational flexibility.
Trifluoromethylcyclopropyl	Similar to tert-butyl	Significantly Improved	Potency can be sensitive to stereochemistry.	Excellent for blocking metabolism at the site of replacement.
Isopropyl	Decreased	Moderately Improved	Often results in a slight decrease in potency.	A smaller and less lipophilic alternative.

Experimental Protocols

A generalized workflow for the synthesis and evaluation of isosteric replacements for the tert-butylcyclopentyl group is outlined below.

Figure 1. A generalized experimental workflow for the synthesis and biological evaluation of isosteric analogues.

Detailed Methodologies:

• Synthesis of Analogues: The synthesis of isosteric analogues typically involves multi-step organic synthesis. For instance, the introduction of a bicyclo[1.1.1]pentyl group can be achieved through cross-coupling reactions, such as Suzuki or Negishi couplings, using the appropriate boronic acid or organozinc reagent. The synthesis of trifluoromethylcyclopropyl analogues often requires specialized fluorination reagents and cyclopropanation conditions.

• In Vitro Binding Assays: To determine the binding affinity of the compounds for their target receptor, radioligand binding assays are commonly employed. This involves incubating the compounds with cell membranes expressing the target receptor and a radiolabeled ligand. The concentration of the compound that inhibits 50% of the specific binding of the radioligand (IC50) is then determined.

• Functional Assays: The functional activity of the compounds (e.g., agonist or antagonist activity) is assessed using appropriate cell-based assays. For G-protein coupled receptors (GPCRs), this could involve measuring changes in intracellular second messengers, such as calcium mobilization or cAMP levels. The half-maximal effective concentration (EC50) or inhibitory concentration (IC50) is determined from the dose-response curves.

• Metabolic Stability Assays: The metabolic stability of the compounds is evaluated by incubating them with liver microsomes, which contain a high concentration of cytochrome P450 enzymes. The rate of disappearance of the parent compound over time is monitored by LC-MS/MS, and the in vitro half-life (t1/2) is calculated.

Structure-Activity Relationship (SAR) Logic

The process of isosteric replacement is a key component of establishing a structure-activity relationship (SAR). By systematically modifying a specific functional group and observing the resulting changes in biological activity and physicochemical properties, researchers can deduce the key structural requirements for optimal drug performance.

Figure 2. Logical flow of a structure-activity relationship study involving isosteric replacement.

References

• 1. Evaluation of tert-butyl isosteres: case studies of physicochemical and pharmacokinetic properties, efficacies, and activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluation of tert‐Butyl Isosteres: Case Studies of Physicochemical and Pharmacokinetic Properties, Efficacies, and Activities | Semantic Scholar [semanticscholar.org]
• 3. Evaluation of tert-butyl isosteres: case studies of physicochemical and pharmacokinetic properties, efficacies, and activities. | Sigma-Aldrich [merckmillipore.com]
• 4. enamine.net [enamine.net]
• 5. Metabolically Stable tert-Butyl Replacement - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of tert-Butylcyclopentane: A Guide for Laboratory Professionals

For researchers and scientists engaged in drug development and other advanced scientific endeavors, the proper management and disposal of chemical waste are paramount to ensuring a safe and compliant laboratory environment. This guide provides essential, immediate safety and logistical information for the proper disposal of tert-Butylcyclopentane. Adherence to these guidelines is crucial for protecting laboratory personnel and the environment.

Immediate Safety and Hazard Assessment

Key Hazard Information:

• Flammability: tert-Butylcyclopentane is a flammable liquid with a flashpoint of 27.6°C. Vapors may form explosive mixtures with air and can travel to a source of ignition and flash back.

• Aspiration Hazard: Based on data for similar substances, there is a risk of lung damage if swallowed (aspiration).

• Inhalation: Vapors may cause drowsiness and dizziness.

• Skin and Eye Contact: May cause skin and eye irritation. Prolonged or repeated exposure may lead to skin dryness and cracking.

• Aquatic Hazard: While specific data is unavailable for tert-butylcyclopentane, related compounds are toxic to aquatic life with long-lasting effects. Therefore, it should be assumed that tert-butylcyclopentane poses a similar environmental risk.

Data Presentation

The following table summarizes the known quantitative data for tert-butylcyclopentane.

Property	Value
Molecular Formula	C₉H₁₈
Molecular Weight	126.24 g/mol
Flash Point	27.6°C
Boiling Point	142.9°C at 760 mmHg
Density	0.814 g/cm³

Personal Protective Equipment (PPE)

When handling tert-butylcyclopentane for disposal, all personnel must wear the following minimum personal protective equipment:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

• Body Protection: A laboratory coat.

• Respiratory Protection: If handling large quantities or in a poorly ventilated area, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

Step-by-Step Disposal Protocol

The disposal of tert-butylcyclopentane must be managed as a hazardous waste process. Under no circumstances should it be disposed of down the drain or in regular trash.

Experimental Protocol for Waste Segregation and Disposal:

• Waste Collection:

  • Designate a specific, properly labeled, and chemically compatible container for liquid tert-butylcyclopentane waste. The container must be in good condition with a secure, tight-fitting lid to prevent leaks or spills.

  • Collect any solid materials contaminated with tert-butylcyclopentane (e.g., absorbent pads, gloves, weighing paper) in a separate, clearly labeled solid hazardous waste container.

• Labeling the Waste Container:

  • Clearly label the waste container with the words "HAZARDOUS WASTE ".

  • The label must include the full chemical name: "tert-Butylcyclopentane ".

  • Indicate the primary hazard: "FLAMMABLE LIQUID ".

  • Include the approximate quantity of waste in the container.

  • Note the date when the first waste was added to the container.

• Storage of Chemical Waste:

  • Store the sealed waste container in a designated and well-ventilated satellite accumulation area within the laboratory.

  • Ensure the storage area is away from sources of ignition such as heat, sparks, and open flames.

  • Store containers in a cool, dry place.

  • Segregate tert-butylcyclopentane waste from incompatible materials, particularly strong oxidizing agents.

• Handling Spills:

  • In the event of a small spill, absorb the material with an inert, non-combustible absorbent (e.g., sand, vermiculite).

  • Collect the contaminated absorbent material using non-sparking tools and place it into a suitable container for disposal as hazardous waste.

  • Ensure adequate ventilation.

  • For larger spills, evacuate the area and contact your institution's emergency response team.

• Arranging for Final Disposal:

  • Once the waste container is full (do not exceed 90% capacity) or is ready for disposal, contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup.

  • Do not attempt to dispose of the chemical waste through standard trash or by pouring it down the drain.

Mandatory Visualization

The following diagram illustrates the decision-making process for the proper disposal of tert-butylcyclopentane.

Disposal Decision Workflow for tert-Butylcyclopentane

Personal protective equipment for handling tert-Butylcyclopentane

This guide provides crucial safety protocols and logistical information for the handling and disposal of tert-Butylcyclopentane, ensuring the well-being of laboratory personnel and minimizing environmental impact. Adherence to these procedures is paramount for researchers, scientists, and professionals in drug development.

tert-Butylcyclopentane is a flammable liquid and vapor that requires careful handling to prevent personal injury and property damage.[1] Inhalation of its vapors may lead to drowsiness and dizziness, while direct contact can cause skin and eye irritation.[1][2] Ingestion of this chemical is also harmful.[2]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is essential to mitigate the risks associated with tert-Butylcyclopentane. The following table summarizes the necessary PPE for handling this chemical.

Protection Type	Required Equipment	Specifications & Best Practices
Eye and Face Protection	Chemical safety goggles or safety glasses with side shields. A face shield is also recommended.	Must meet appropriate national standards (e.g., ANSI Z87.1 in the US or EN166 in the EU). A face shield should be worn over goggles, particularly when there is a significant risk of splashing.[3][4]
Hand Protection	Chemical-resistant gloves.	Disposable nitrile, neoprene, or butyl rubber gloves are suitable for incidental contact. For prolonged or immersive handling, consult the glove manufacturer's resistance guide. Always use the proper glove removal technique to avoid skin contact.[3][5][6]
Body Protection	Laboratory coat or chemical-resistant apron.	A standard laboratory coat should be worn at all times. For larger quantities or when there is an increased risk of splashing, a chemical-resistant apron worn over the lab coat is recommended.[6]
Respiratory Protection	NIOSH-approved respirator.	All work with tert-Butylcyclopentane should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to prevent the inhalation of vapors. If ventilation is inadequate, a full face-piece chemical cartridge-type respirator or a powered air-purifying respirator (PAPR) may be necessary.[1][3][7]

Operational and Disposal Plans

A strict operational workflow is critical for the safe handling of tert-Butylcyclopentane from receipt to disposal.

Handling Procedures:

• Preparation: Before handling, ensure all necessary equipment and reagents are assembled within a certified chemical fume hood.

• Donning PPE: Put on all required PPE as outlined in the table above.

• Handling: Keep the container of tert-Butylcyclopentane tightly closed when not in use.[1] Avoid the formation of aerosols.

• Post-Experiment: Decontaminate all surfaces and equipment that may have come into contact with the chemical using a suitable solvent.

Spill Procedures:

• Minor Spill: In the event of a small spill, wear the appropriate PPE and absorb the spill with an inert, non-combustible material such as vermiculite (B1170534) or sand. Clean the spill area with a suitable solvent.

• Major Spill: If a large spill occurs, evacuate the laboratory immediately and alert emergency personnel. Close the laboratory doors and post a warning sign. Provide the emergency responders with the Safety Data Sheet (SDS).

Disposal Plan: All waste containing tert-Butylcyclopentane must be treated as hazardous waste. Dispose of the chemical and its container in accordance with all applicable local, state, and federal regulations.[1][8][9] Do not dispose of it down the drain.

Visual Safety Guides

The following diagrams illustrate the safe handling workflow and the rationale for the required personal protective equipment.

Caption: Workflow for the safe handling of tert-Butylcyclopentane.

Caption: Relationship between hazards and required PPE.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 4. Chapter 19 – Personal Protective Equipment (PPE) [ehs.lbl.gov]
• 5. Protective Equipment for Working With Solvents | MicroCare [microcare.com]
• 6. benchchem.com [benchchem.com]
• 7. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 8. fishersci.com [fishersci.com]
• 9. merckmillipore.com [merckmillipore.com]